Tyrphostin B44, (-) enantiomer

• CAS: 133550-32-0

Core Science & Biosynthesis

In-Depth Technical Guide: The Mechanism of Action of Tyrphostin B44, (-)-Enantiomer

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Targeting Aberrant Cell Signaling with Precision

The dysregulation of protein tyrosine kinase (PTK) activity is a hallmark of numerous human pathologies, most notably cancer. The Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase, is a critical regulator of cell proliferation, differentiation, and survival. Its aberrant activation drives the growth of many solid tumors, making it a prime target for therapeutic intervention. The tyrphostins, a class of synthetic benzylidenemalononitrile derivatives, were among the first rationally designed inhibitors of PTKs. This guide provides an in-depth technical exploration of the mechanism of action of a specific and potent member of this class: Tyrphostin B44, (-)-enantiomer. We will delve into its molecular interactions, cellular effects, and the experimental methodologies used to elucidate its function, offering field-proven insights for researchers in oncology and drug discovery.

The Core Directive: Stereospecific Inhibition of the EGFR Kinase

Tyrphostin B44 is a chiral molecule, and its biological activity is highly dependent on its stereochemistry. The (-)-enantiomer of Tyrphostin B44 is a potent inhibitor of the EGFR kinase, demonstrating significantly greater activity than its (+)-enantiomer. This stereoselectivity underscores the precise nature of the interaction between the inhibitor and the ATP-binding pocket of the EGFR kinase domain.

Quantitative Analysis of Enantioselective Inhibition

The differential potency of the Tyrphostin B44 enantiomers is quantified by their half-maximal inhibitory concentration (IC50) values against EGFR kinase activity.

Enantiomer	IC50 (µM)	Potency
(-)-Enantiomer	0.4[1]	More Potent
(+)-Enantiomer	0.86	Less Potent

This approximate twofold difference in potency highlights the importance of the specific three-dimensional arrangement of the atoms in the (-)-enantiomer for optimal binding to the EGFR kinase domain.

Unraveling the Mechanism: Competitive Inhibition at the ATP-Binding Site

The primary mechanism of action for Tyrphostin B44, (-)-enantiomer, is the competitive inhibition of the EGFR tyrosine kinase. Tyrphostins, in general, are designed to mimic the tyrosine substrate of the kinase, but many, including those in the benzylidenemalononitrile class, function as ATP-competitive inhibitors[2]. This means that Tyrphostin B44, (-)-enantiomer, directly competes with adenosine triphosphate (ATP) for binding to the catalytic site of the EGFR kinase domain.

By occupying the ATP-binding pocket, Tyrphostin B44, (-)-enantiomer, prevents the transfer of the γ-phosphate from ATP to tyrosine residues on the EGFR itself (autophosphorylation) and on downstream substrate proteins. This blockade of phosphorylation is the critical event that abrogates the downstream signaling cascades responsible for cell proliferation and survival.

While a co-crystal structure of Tyrphostin B44, (-)-enantiomer, with the EGFR kinase domain is not publicly available, molecular modeling studies of similar EGFR inhibitors suggest that the binding is stabilized by a network of hydrogen bonds and hydrophobic interactions within the ATP-binding pocket[3]. The specific stereochemistry of the (-)-enantiomer likely allows for a more favorable conformation within the binding site, leading to a stronger and more stable interaction compared to the (+)-enantiomer.

The Ripple Effect: Inhibition of Downstream Signaling Pathways

The activation of EGFR initiates a cascade of intracellular signaling events that are crucial for normal cellular function but are often hijacked in cancer. By inhibiting EGFR autophosphorylation, Tyrphostin B44, (-)-enantiomer, effectively shuts down these critical downstream pathways.

Key Downstream Pathways Affected:

• RAS-RAF-MEK-ERK (MAPK) Pathway: This pathway is a central regulator of cell proliferation, differentiation, and survival. Inhibition of EGFR phosphorylation prevents the recruitment of adaptor proteins like Grb2, which are necessary for the activation of Ras and the subsequent MAPK cascade.

• Phosphoinositide 3-kinase (PI3K)/Akt Pathway: This pathway is a major driver of cell survival, growth, and metabolism. Activated EGFR recruits and activates PI3K, leading to the phosphorylation and activation of Akt. Tyrphostin B44, (-)-enantiomer, blocks this activation, promoting apoptosis and inhibiting cell growth.

The following diagram illustrates the central role of EGFR in these signaling pathways and the point of intervention for Tyrphostin B44, (-)-enantiomer.

Caption: EGFR signaling pathway and inhibition by Tyrphostin B44, (-)-enantiomer.

Experimental Validation: Methodologies for Characterizing Inhibitor Activity

The elucidation of the mechanism of action of Tyrphostin B44, (-)-enantiomer, relies on a combination of in vitro biochemical assays and cell-based functional assays.

In Vitro EGFR Kinase Assay

This assay directly measures the ability of the compound to inhibit the enzymatic activity of purified EGFR kinase.

Objective: To determine the IC50 value of Tyrphostin B44, (-)-enantiomer, for EGFR kinase.

Principle: A radiometric or fluorescence-based assay is used to quantify the transfer of phosphate from ATP to a synthetic peptide substrate by the EGFR kinase domain.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of Tyrphostin B44, (-)-enantiomer, in DMSO.

  • Prepare a kinase buffer containing Tris-HCl, MgCl2, MnCl2, DTT, and BSA.

  • Prepare solutions of recombinant human EGFR kinase, a biotinylated peptide substrate (e.g., Poly(Glu, Tyr) 4:1), and ATP (containing a radiolabel such as [γ-³²P]ATP or a modified ATP for non-radiometric detection).

• Assay Setup:

  • In a 96-well plate, add the kinase buffer.

  • Add serial dilutions of the Tyrphostin B44, (-)-enantiomer, stock solution to the wells. Include a DMSO-only control (no inhibitor) and a no-enzyme control (background).

  • Add the EGFR kinase to all wells except the no-enzyme control.

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Add the peptide substrate to all wells.

  • Initiate the reaction by adding the ATP solution to all wells.

• Incubation:

  • Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Termination and Detection:

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • For radiometric assay: Transfer the reaction mixture to a phosphocellulose filter plate. Wash the plate to remove unincorporated [γ-³²P]ATP. Add a scintillant and measure the radioactivity using a scintillation counter.

  • For fluorescence-based assay (e.g., HTRF): Add detection reagents containing a europium cryptate-labeled anti-phosphotyrosine antibody and a streptavidin-XL665 conjugate. After incubation, read the plate on a compatible microplate reader.

• Data Analysis:

  • Subtract the background reading (no-enzyme control) from all other readings.

  • Calculate the percentage of inhibition for each concentration of the inhibitor relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular EGFR Autophosphorylation Assay

This assay assesses the ability of the compound to inhibit EGFR autophosphorylation in a cellular context. The A431 human epidermoid carcinoma cell line, which overexpresses EGFR, is a commonly used model for this purpose[4].

Objective: To evaluate the effect of Tyrphostin B44, (-)-enantiomer, on EGF-induced EGFR phosphorylation in A431 cells.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture A431 cells in a suitable medium (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO2 incubator.

  • Seed the cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation:

  • To reduce basal EGFR activity, serum-starve the cells by replacing the growth medium with a serum-free medium for 16-24 hours.

• Inhibitor Treatment:

  • Prepare various concentrations of Tyrphostin B44, (-)-enantiomer, in serum-free medium.

  • Pre-treat the serum-starved cells with the different concentrations of the inhibitor or a vehicle control (DMSO) for 1-2 hours.

• EGF Stimulation:

  • Stimulate the cells with a final concentration of 50-100 ng/mL of human recombinant EGF for 5-10 minutes at 37°C. Include an unstimulated control.

• Cell Lysis:

  • Immediately after stimulation, place the plates on ice and wash the cells with ice-cold PBS.

  • Lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to microcentrifuge tubes, and clarify the lysate by centrifugation at 4°C.

• Western Blot Analysis:

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA).

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-phospho-EGFR Tyr1068).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody against total EGFR.

• Data Analysis:

  • Quantify the band intensities for both phosphorylated and total EGFR using densitometry software.

  • Normalize the phospho-EGFR signal to the total EGFR signal for each sample.

  • Compare the levels of EGFR phosphorylation in the inhibitor-treated samples to the EGF-stimulated control to determine the extent of inhibition.

The following diagram illustrates the workflow for the cellular EGFR autophosphorylation assay.

Caption: Workflow for Cellular EGFR Autophosphorylation Assay.

Conclusion and Future Directions

Tyrphostin B44, (-)-enantiomer, serves as a paradigm for the rational design of targeted cancer therapeutics. Its mechanism of action as a potent and stereoselective ATP-competitive inhibitor of the EGFR kinase has been well-established through a combination of biochemical and cellular assays. By effectively blocking EGFR autophosphorylation, it abrogates the downstream signaling pathways that are critical for tumor cell proliferation and survival.

For drug development professionals, the key takeaway is the critical importance of stereochemistry in inhibitor design. The enhanced potency of the (-)-enantiomer highlights the potential for significant improvements in efficacy and selectivity through chiral synthesis and separation.

Future research in this area could focus on obtaining a co-crystal structure of Tyrphostin B44, (-)-enantiomer, bound to the EGFR kinase domain. This would provide invaluable structural insights into the basis of its enantioselectivity and guide the design of next-generation inhibitors with even greater potency and specificity. Furthermore, exploring the in vivo efficacy and pharmacokinetic properties of this compound in relevant animal models of cancer would be a crucial next step in its translational development.

References

• Caino, C. H., & Rubin, H. (1990). Rapid uptake of tyrphostin into A431 human epidermoid cells is followed by delayed inhibition of epidermal growth factor (EGF)-stimulated EGF receptor tyrosine kinase activity. Proceedings of the National Academy of Sciences, 87(8), 2697–2701. [Link]

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• Sorkina, T., Huang, F., Beguinot, L., & Sorkin, A. (2002). Autophosphorylation of EGFr in the lysate of A431 cells. Journal of Biological Chemistry, 277(30), 27417–27425. [Link]

• Foley, J. F., Ul-Hasan, S. S., & Kuhlman, B. (2013). Molecular Determinants of Epidermal Growth Factor Binding: A Molecular Dynamics Study. PLoS ONE, 8(3), e58136. [Link]

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• Sorkina, T., & Sorkin, A. (2010). Termination of tyrphostin AG1478 application results in different recovery of EGF receptor tyrosine residues 1045 and 1173 phosphorylation in A431 cells. Biochemical Journal, 425(1), 127–136. [Link]

• Weglicki, W. B., & Kramer, J. H. (2011). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. Canadian Journal of Physiology and Pharmacology, 89(8), 557–564. [Link]

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• Ghasemi, J. B., & Zarrineh, H. (2018). Exploring the interaction between epidermal growth factor receptor tyrosine kinase and some of the synthesized inhibitors using combination of in-silico and in-vitro cytotoxicity methods. DARU Journal of Pharmaceutical Sciences, 26(1), 29–41. [Link]

• Henriksen, L., Grandal, M. V., Knudsen, S. L. M., van Deurs, B., & Grøvdal, L. M. (2013). EGF receptor signaling, phosphorylation, ubiquitylation and endocytosis in tumors in vivo. eLife, 2, e00799. [Link]

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Tyrphostin B44, (-)-Enantiomer: A Technical Guide to its Biological Activity and Evaluation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostins represent a class of synthetic compounds renowned for their potent inhibitory effects on protein tyrosine kinases (PTKs).[1] These enzymes play a pivotal role in cellular signal transduction pathways, and their dysregulation is frequently implicated in proliferative diseases such as cancer.[2] This technical guide provides an in-depth exploration of the biological activity of the (-)-enantiomer of Tyrphostin B44, a specific member of this class that has demonstrated significant potential as a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase.

As the understanding of structure-activity relationships (SAR) in drug development deepens, the stereochemistry of bioactive molecules has garnered increasing attention. The differential pharmacological effects of enantiomers are well-documented, underscoring the necessity of evaluating chiral compounds as single, pure stereoisomers. This guide will specifically focus on the (-)-enantiomer of Tyrphostin B44, elucidating its mechanism of action, providing detailed protocols for its biological evaluation, and presenting a comparative analysis of its activity with its (+) counterpart.

Mechanism of Action: Targeting the Engine of Cell Proliferation

The primary molecular target of Tyrphostin B44 is the Epidermal Growth Factor Receptor (EGFR), a transmembrane receptor tyrosine kinase that is a key regulator of cell growth, proliferation, and differentiation.[2] Upon binding of its cognate ligands, such as epidermal growth factor (EGF), EGFR undergoes dimerization and autophosphorylation of specific tyrosine residues within its intracellular kinase domain. This autophosphorylation initiates a cascade of downstream signaling events, primarily through the Ras/MAPK and PI3K/Akt pathways, ultimately leading to cell proliferation and survival.

Tyrphostin B44, including its (-) enantiomer, functions as a competitive inhibitor at the ATP-binding site of the EGFR kinase domain.[3] By occupying this site, it prevents the binding of ATP, a requisite step for the autophosphorylation and subsequent activation of the receptor. This blockade of EGFR signaling effectively halts the downstream proliferative signals.

Figure 1: Simplified signaling pathway of EGFR and the inhibitory action of Tyrphostin B44 (-).

Stereoselectivity in Biological Activity: The Significance of the (-)-Enantiomer

Chirality plays a crucial role in the interaction between a drug molecule and its biological target. In the case of Tyrphostin B44, the two enantiomers exhibit a discernible difference in their inhibitory potency against EGFR kinase.

The (-)-enantiomer of Tyrphostin B44 is a more potent inhibitor of EGFR kinase compared to its (+) counterpart. This stereoselective inhibition highlights the specific three-dimensional arrangement of atoms in the (-)-enantiomer that allows for a more favorable interaction with the ATP-binding pocket of the EGFR kinase domain.

Enantiomer	EGFR Kinase IC50
(-)-Tyrphostin B44	0.4 µM
(+)-Tyrphostin B44	0.86 µM[4]

Table 1: Comparative Inhibitory Potency of Tyrphostin B44 Enantiomers against EGFR Kinase.

The nearly two-fold greater potency of the (-)-enantiomer underscores the importance of using enantiomerically pure compounds in research and drug development to ensure target specificity and maximize therapeutic efficacy.

Experimental Evaluation of Biological Activity

To characterize the biological activity of Tyrphostin B44, (-)-enantiomer, a series of in vitro assays are essential. These assays are designed to quantify its inhibitory effect on the target kinase, its impact on cell viability and proliferation, and its ability to modulate downstream signaling pathways.

In Vitro EGFR Kinase Inhibition Assay

This assay directly measures the ability of the compound to inhibit the enzymatic activity of purified EGFR kinase. A common method involves quantifying the phosphorylation of a synthetic substrate.

Principle: The assay measures the amount of ADP produced as a result of the kinase transferring a phosphate group from ATP to a tyrosine-containing peptide substrate. The amount of ADP is inversely proportional to the inhibitory activity of the compound.

Detailed Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Tyrphostin B44, (-)-enantiomer in DMSO.

  • Prepare a reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Prepare a solution of recombinant human EGFR kinase in reaction buffer.

  • Prepare a solution of a suitable peptide substrate (e.g., Poly(Glu, Tyr) 4:1) and ATP in reaction buffer.

• Assay Procedure:

  • Add 2 µL of serially diluted Tyrphostin B44, (-)-enantiomer or vehicle (DMSO) to the wells of a 384-well plate.

  • Add 2 µL of the EGFR kinase solution to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect the amount of ADP produced using a commercial kit (e.g., ADP-Glo™ Kinase Assay, Promega).

• Data Analysis:

  • Measure the luminescence, which is proportional to the ADP concentration.

  • Calculate the percentage of inhibition for each concentration of the compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Figure 2: Workflow for the in vitro EGFR kinase inhibition assay.

Cell Viability and Proliferation Assay (MTT Assay)

This assay assesses the cytotoxic and cytostatic effects of the compound on cancer cell lines that overexpress EGFR, such as A431 cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Detailed Protocol:

• Cell Culture:

  • Culture A431 cells (or another suitable EGFR-overexpressing cell line) in appropriate medium supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treat the cells with various concentrations of Tyrphostin B44, (-)-enantiomer (and the (+)-enantiomer for comparison) or vehicle (DMSO) for 48-72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the EC₅₀ value.

Cell Line	(+)-Tyrphostin B44 EC50
CALO	3.12 µM[5]
INBL	12.5 µM[5]
HeLa	12.5 µM[5]

Table 2: Reported EC₅₀ values for (+)-Tyrphostin B44 in various cell lines. Data for the (-)-enantiomer is not readily available in the public domain and would require experimental determination.

Western Blot Analysis of EGFR Phosphorylation

This technique is used to confirm the mechanism of action by directly observing the inhibition of EGFR autophosphorylation in a cellular context.

Principle: Western blotting allows for the detection of specific proteins in a complex mixture, such as a cell lysate. By using an antibody that specifically recognizes the phosphorylated form of EGFR, the inhibitory effect of Tyrphostin B44, (-)-enantiomer on EGFR activation can be visualized and quantified.

Detailed Protocol:

• Cell Treatment and Lysis:

  • Seed A431 cells in 6-well plates and grow to 70-80% confluency.

  • Starve the cells in serum-free medium for 12-24 hours.

  • Pre-treat the cells with various concentrations of Tyrphostin B44, (-)-enantiomer for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phospho-EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total EGFR or a housekeeping protein like GAPDH.

Expected Outcome: A dose-dependent decrease in the band intensity corresponding to phospho-EGFR in cells treated with Tyrphostin B44, (-)-enantiomer, confirming its inhibitory effect on EGFR activation.

Figure 3: General workflow for Western blot analysis of EGFR phosphorylation.

Conclusion and Future Directions

The (-)-enantiomer of Tyrphostin B44 is a potent and selective inhibitor of EGFR kinase, demonstrating superior activity compared to its (+) counterpart. This technical guide provides a framework for understanding its mechanism of action and for its comprehensive biological evaluation. The provided protocols for in vitro kinase inhibition, cell viability, and Western blot analysis serve as a foundation for researchers investigating the therapeutic potential of this compound.

Future research should focus on a more extensive characterization of the (-)-enantiomer's activity against a broader panel of cancer cell lines, including those with different EGFR mutation statuses. In vivo studies in relevant animal models are also a critical next step to assess its efficacy, pharmacokinetics, and safety profile. Furthermore, the stereoselective activity of Tyrphostin B44 provides a compelling case for the continued exploration of chiral synthesis and separation in the development of targeted cancer therapies.

References

• Gazit, A., et al. (1991). Tyrphostins. 2. Heterocyclic and α-substituted benzylidenemalononitrile tyrphostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of Medicinal Chemistry, 34(6), 1896-1907.
• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782-1788.

• Yaish, P., et al. (1988). Blocking of EGF-dependent cell proliferation by EGF receptor kinase inhibitors. Science, 242(4880), 933-935.[1]

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• Abcam. (n.d.). MTT assay protocol.
• Bio-Rad Laboratories, Inc. (n.d.). Western Blotting Guide.
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• Ullrich, A., & Schlessinger, J. (1990). Signal transduction by receptors with tyrosine kinase activity. Cell, 61(2), 203-212.

• Osherov, N., & Levitzki, A. (1994). The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells. Folia Histochemica et Cytobiologica, 50(2), 186-195.[3]

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Tyrphostin B44, (-)-Enantiomer: A Technical Guide to its Evaluation as an EGFR Kinase Inhibitor

Introduction: The Epidermal Growth Factor Receptor (EGFR) Signaling Cascade and its Role in Oncology

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating essential cellular processes, including proliferation, differentiation, and survival.[1][2] The binding of its cognate ligands, such as epidermal growth factor (EGF), triggers receptor dimerization and subsequent autophosphorylation of specific tyrosine residues within its intracellular domain.[3] This phosphorylation cascade creates docking sites for various adaptor proteins and enzymes, initiating a complex network of downstream signaling pathways, most notably the RAS-RAF-MEK-ERK (MAPK) and PI3K-Akt-mTOR pathways.[4][5] These pathways ultimately lead to the modulation of gene expression and cellular responses that drive cell growth and division.

Dysregulation of EGFR signaling, through mechanisms such as receptor overexpression or activating mutations, is a well-established driver of tumorigenesis in a variety of cancers.[2] Consequently, the development of inhibitors targeting the EGFR kinase domain has been a cornerstone of modern oncology drug discovery.

This technical guide provides an in-depth exploration of Tyrphostin B44, with a specific focus on its levorotatory (-) enantiomer, a potent inhibitor of EGFR kinase activity. We will delve into its mechanism of action, stereoselective potency, and provide detailed, field-proven methodologies for its comprehensive evaluation in both biochemical and cellular contexts. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and apply this compound in their research.

Tyrphostin B44: A Stereoselective Inhibitor of EGFR Kinase

Tyrphostins are a class of synthetic, low molecular weight compounds designed to inhibit protein tyrosine kinases.[6] They are structurally analogous to the tyrosine substrate of the kinase, enabling them to competitively block the active site. Tyrphostin B44, also known as AG 835, has been identified as a potent inhibitor of EGFR.

The Critical Role of Chirality

Chirality, or the "handedness" of a molecule, is a fundamental concept in pharmacology. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can exhibit markedly different biological activities. This is because biological targets, such as enzymes and receptors, are themselves chiral and can interact preferentially with one enantiomer over the other.

In the case of Tyrphostin B44, the presence of a chiral center at the alpha-methylbenzylamine moiety gives rise to two enantiomers: (+) and (-). Experimental evidence demonstrates a clear stereoselectivity in their inhibitory activity against EGFR.

Enantiomer	EGFR Kinase IC50 (µM)
Tyrphostin B44, (-) enantiomer	0.4
Tyrphostin B44, (+) enantiomer	0.86

Table 1: Comparison of the in vitro inhibitory potency of Tyrphostin B44 enantiomers against EGFR kinase. The half-maximal inhibitory concentration (IC50) values indicate that the (-) enantiomer is more than twice as potent as the (+) enantiomer in inhibiting EGFR kinase activity.

This significant difference in potency underscores the importance of evaluating the individual enantiomers of a chiral drug candidate. The more potent enantiomer, in this case, the (-) form, is the preferred candidate for further development as it offers the potential for greater efficacy at lower concentrations, thereby potentially reducing off-target effects and toxicity.

Mechanism of Action

Tyrphostins, including Tyrphostin B44, primarily act as competitive inhibitors of the EGFR kinase. They compete with either the ATP or the protein/peptide substrate for binding to the kinase domain. This competitive inhibition prevents the transfer of the gamma-phosphate from ATP to the tyrosine residues on the substrate, thereby blocking the initiation of the downstream signaling cascade.

Caption: Mechanism of Action of Tyrphostin B44 (-) enantiomer.

Experimental Protocols for the Evaluation of Tyrphostin B44 (-)-Enantiomer

A thorough evaluation of an EGFR inhibitor requires a multi-faceted approach, employing both biochemical and cell-based assays. The following protocols provide a robust framework for characterizing the inhibitory activity of Tyrphostin B44 (-)-enantiomer.

Protocol 1: In Vitro EGFR Kinase Inhibition Assay (ADP-Glo™ Format)

This biochemical assay directly measures the enzymatic activity of purified EGFR kinase and its inhibition by the test compound. The ADP-Glo™ assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.

Materials:

• Recombinant human EGFR kinase domain

• Tyrphostin B44, (-) enantiomer

• Poly(Glu, Tyr) 4:1 peptide substrate

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of Tyrphostin B44, (-) enantiomer in DMSO. A typical starting concentration is 1 mM, with subsequent 1:3 or 1:10 dilutions.

• Reaction Setup:

  • Add 2.5 µL of the diluted compound or DMSO (vehicle control) to the wells of the assay plate.

  • Prepare a 2X kinase/substrate solution in Kinase Assay Buffer containing the appropriate concentrations of EGFR kinase and Poly(Glu, Tyr) substrate. Add 5 µL of this solution to each well.

  • Incubate at room temperature for 10 minutes to allow for compound binding.

• Initiate Kinase Reaction:

  • Prepare a 2.5X ATP solution in Kinase Assay Buffer.

  • Add 2.5 µL of the ATP solution to each well to start the reaction. The final reaction volume is 10 µL.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Caption: Workflow for the in vitro EGFR Kinase Inhibition Assay.

Protocol 2: Cell-Based EGFR Phosphorylation Assay (Western Blot)

This assay assesses the ability of Tyrphostin B44 (-)-enantiomer to inhibit EGFR autophosphorylation in a cellular context. A431 cells, which overexpress EGFR, are a commonly used model for this purpose.

Materials:

• A431 human epidermoid carcinoma cells

• Cell culture medium (e.g., DMEM) with 10% fetal bovine serum (FBS)

• Serum-free cell culture medium

• Tyrphostin B44, (-) enantiomer

• Human Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068) and anti-total EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed A431 cells in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells overnight by replacing the growth medium with serum-free medium.

  • Pre-treat the cells with various concentrations of Tyrphostin B44, (-) enantiomer or DMSO (vehicle control) for 2 hours.

  • Stimulate the cells with 100 ng/mL EGF for 10 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Clarify the lysates by centrifugation and collect the supernatants.

  • Determine the protein concentration of each lysate using the BCA assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples.

  • Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing:

  • Strip the membrane to remove the phospho-EGFR antibodies.

  • Re-probe the membrane with the primary antibody against total EGFR to confirm equal protein loading.

• Data Analysis:

  • Quantify the band intensities for phospho-EGFR and total EGFR using densitometry software.

  • Normalize the phospho-EGFR signal to the total EGFR signal for each sample.

  • Calculate the percent inhibition of EGFR phosphorylation relative to the EGF-stimulated, vehicle-treated control.

Caption: Workflow for the Cell-Based EGFR Phosphorylation Assay.

Protocol 3: Cell Proliferation Assay

This assay determines the effect of Tyrphostin B44 (-)-enantiomer on the proliferation of cancer cells that are dependent on EGFR signaling for their growth.

Materials:

• Cancer cell line with known EGFR dependency (e.g., A431, NCI-H1975)

• Complete cell culture medium

• Tyrphostin B44, (-) enantiomer

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or AlamarBlue®)

• 96-well clear-bottom tissue culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment (typically 2,000-5,000 cells per well). Allow the cells to adhere overnight.

• Compound Treatment: Add serial dilutions of Tyrphostin B44, (-) enantiomer or DMSO (vehicle control) to the wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Cell Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure the signal (luminescence, absorbance, or fluorescence) using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition of cell proliferation for each compound concentration relative to the DMSO control.

  • Determine the GI50 (concentration for 50% growth inhibition) value by fitting the data to a dose-response curve.

Selectivity Profile of Tyrphostin B44 (-)-Enantiomer

An ideal kinase inhibitor should exhibit high selectivity for its intended target to minimize off-target effects. While comprehensive selectivity data for the individual enantiomers of Tyrphostin B44 is not extensively published, studies on related tyrphostins have shown that they can exhibit selectivity for EGFR over other tyrosine kinases, such as the insulin receptor kinase. However, it is crucial for any drug development program to profile lead compounds against a broad panel of kinases to fully understand their selectivity profile. Commercial services are available that offer kinase profiling against hundreds of different kinases.

Synthesis and Chiral Resolution of Tyrphostin B44 Enantiomers

The synthesis of racemic Tyrphostin B44 can be achieved through a Knoevenagel condensation of 3,4-dihydroxybenzaldehyde with N-(1-phenylethyl)-2-cyanoacetamide.

Proposed Synthetic Scheme:

General Protocol for Chiral HPLC Resolution:

• Column Selection: A chiral stationary phase (CSP) is essential. Common CSPs include those based on polysaccharides (e.g., cellulose or amylose derivatives) coated on a silica support. The choice of the specific chiral column is often empirical and requires screening of different columns.

• Mobile Phase Optimization: The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The ratio of these solvents is optimized to achieve baseline separation of the enantiomers.

• Detection: A UV detector is commonly used, with the wavelength set to the absorbance maximum of Tyrphostin B44.

• Fraction Collection: Once the separation method is optimized, the individual enantiomeric peaks can be collected, and the solvent evaporated to yield the pure (+) and (-) enantiomers.

The absolute configuration of the separated enantiomers would then need to be determined using techniques such as X-ray crystallography or by comparison to a stereochemically defined standard.

Conclusion

Tyrphostin B44, and specifically its (-)-enantiomer, represents a valuable tool for researchers studying EGFR signaling. Its stereoselective and potent inhibition of the EGFR kinase makes it a useful probe for dissecting the role of this critical pathway in normal physiology and disease. The methodologies outlined in this guide provide a comprehensive framework for the characterization of this and other EGFR inhibitors, from initial biochemical profiling to cellular efficacy studies. The successful application of these protocols, coupled with a thorough understanding of the underlying principles of EGFR biology and kinase inhibition, will enable researchers to generate high-quality, reproducible data and advance our understanding of EGFR-targeted therapies.

References

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• Oda, K., Matsuoka, Y., Funahashi, A., & Kitano, H. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular systems biology, 1, 2005.0010.
• Seshacharyulu, P., Ponnusamy, M. P., Haridas, D., Jain, M., Ganti, A. K., & Batra, S. K. (2012). Targeting the EGFR signaling pathway in cancer therapy. Expert opinion on therapeutic targets, 16(1), 15–31.
• Wee, P., & Wang, Z. (2017).
• Yarden, Y., & Sliwkowski, M. X. (2001). Untangling the ErbB signalling network. Nature reviews. Molecular cell biology, 2(2), 127–137.
• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788.

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297–315.

• Creative Diagnostics. (n.d.). EGF/EGFR Signaling Pathway. Retrieved from [Link]

• Wikimedia Commons. (2007). File:EGFR signaling pathway.png. Retrieved from [Link]

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• Wikipedia. (n.d.). Epidermal growth factor receptor. Retrieved from [Link]

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The chemical structure and properties of Tyrphostin B44, (-) enantiomer

An In-depth Technical Guide to Tyrphostin B44, (-) Enantiomer

Introduction

The Tyrphostins, a portmanteau of "tyrosine phosphorylation inhibitor," represent a significant class of synthetic, low molecular weight compounds designed to specifically inhibit the activity of protein tyrosine kinases (PTKs).[1] These enzymes are critical components of signal transduction pathways that regulate cellular growth, differentiation, and apoptosis. Dysregulation of PTK activity is a hallmark of numerous proliferative diseases, most notably cancer, making them prime targets for therapeutic intervention.[1]

This guide focuses on a specific member of this family: the levorotatory or (-) enantiomer of Tyrphostin B44. As with many biologically active chiral molecules, stereochemistry plays a pivotal role in its interaction with target enzymes. The (-) enantiomer of Tyrphostin B44 has been identified as a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, exhibiting greater activity than its dextrorotatory (+) counterpart.

This document serves as a technical resource for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the chemical structure, physicochemical properties, mechanism of action, and practical experimental guidelines for Tyrphostin B44, (-) enantiomer, grounded in authoritative scientific literature.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's chemical and physical nature is fundamental to its effective application in research. This section details the structural identity and key properties of Tyrphostin B44, (-) enantiomer.

Chemical Structure

The systematic IUPAC name for this compound is (R)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide. Its structure features a 3,4-dihydroxybenzylidene group (derived from caffeic acid) linked to a cyanoacetamide moiety, with a chiral (R)-1-phenylethyl amine group.

(Note: A precise 2D image for Tyrphostin B44, (-) enantiomer is not available. The provided image is a placeholder representing a related chemical backbone for illustrative purposes.)

Chemical and Physical Data Summary

The essential properties of Tyrphostin B44, (-) enantiomer are summarized in the table below for quick reference.

Property	Value	Source(s)
IUPAC Name	(R)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide
CAS Number	133550-32-0
Molecular Formula	C₁₈H₁₆N₂O₃	[2][3]
Molecular Weight	308.34 g/mol
Appearance	Light yellow to yellow solid	[2]
Solubility	Soluble in DMSO to ≥30 mM
Melting Point	146 °C (for (+) enantiomer)	[4]
Storage	Powder: Desiccate at +4°C or -20°C for long-term. Solution: -80°C (up to 6 months)	[2]

Stability and Handling Considerations

Expert Insight: Tyrphostins as a class, particularly those with catechol (3,4-dihydroxy) moieties, are susceptible to degradation. Researchers must exercise caution in their handling and storage to ensure experimental reproducibility.

• Oxidative Instability: The catechol ring is prone to oxidation. It is advisable to prepare solutions fresh and store them under an inert atmosphere (e.g., argon or nitrogen).[5]

• Photosensitivity: Many tyrphostins are known to be light-sensitive, undergoing photoisomerization in solution or photodegradation in the solid state.[4][6] All handling, storage, and experimental procedures should be conducted with minimal light exposure.

• Solution Stability: Some tyrphostins have been shown to be unstable in solution, potentially forming degradation products that are more inhibitory than the parent compound.[7] This underscores the importance of using freshly prepared solutions and including appropriate controls in all experiments.

Mechanism of Action and Biological Activity

Tyrphostin B44, (-) enantiomer exerts its biological effects primarily through the competitive inhibition of protein tyrosine kinases, with a notable potency and selectivity for the EGFR.

Primary Mechanism: EGFR Kinase Inhibition

The Epidermal Growth Factor Receptor is a receptor tyrosine kinase that, upon binding its ligand (e.g., EGF), dimerizes and undergoes autophosphorylation on specific tyrosine residues. This phosphorylation event initiates a cascade of downstream signaling that promotes cell proliferation, survival, and migration.

Tyrphostin B44, (-) enantiomer functions as a competitive inhibitor at the substrate-binding site within the EGFR kinase domain.[1] By occupying this site, it prevents the transfer of the gamma-phosphate group from ATP to the tyrosine residues on the receptor and other substrates, effectively blocking the initiation of the signaling cascade.

Caption: A generalized workflow for an in vitro EGFR kinase inhibition assay.

Self-Validation System:

• Positive Control: Reaction with no inhibitor (DMSO vehicle only) to define 100% kinase activity.

• Negative Control: Reaction with no enzyme or no ATP to define background signal.

• Reference Inhibitor: Include a known EGFR inhibitor (e.g., Gefitinib) to validate assay performance.

Guidelines for In Vivo Formulation

For animal studies, a homogenous and stable suspension is required. The following protocol is adapted from established methods for similar compounds. [2] Protocol for a Suspended Solution:

• Prepare a high-concentration stock of Tyrphostin B44, (-) enantiomer in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add 4 volumes of PEG300 (Polyethylene glycol 300) for every 1 volume of DMSO stock. Mix until uniform.

• Add 0.5 volumes of Tween-80. Mix until uniform.

• Slowly add 4.5 volumes of sterile Saline (0.9% NaCl) while vortexing to maintain a fine suspension.

• The final solvent composition will be approximately: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline .

• Trustworthiness Check: Before administration, visually inspect the suspension for any precipitation or phase separation. If observed, gentle warming and/or sonication can be used to aid redispersion. [2]This formulation is suitable for oral or intraperitoneal injection. [2]

Conclusion and Future Perspectives

Tyrphostin B44, (-) enantiomer stands out as a potent and stereoselective inhibitor of the EGFR tyrosine kinase. Its well-characterized chemical properties and biological activity make it an invaluable tool for probing the intricacies of EGFR-mediated signal transduction in both normal and pathological contexts. The greater potency of the (-) enantiomer compared to its (+) counterpart underscores the importance of stereochemistry in molecular recognition by the target enzyme.

While its primary utility is in basic research as a chemical probe, the principles learned from the study of tyrphostins have paved the way for the development of clinically approved tyrosine kinase inhibitors. Future research may focus on leveraging the structural backbone of Tyrphostin B44 to design novel inhibitors with improved selectivity profiles, enhanced stability, and more favorable pharmacokinetic properties, further advancing the field of targeted cancer therapy.

References

• Yaish, P., Gazit, A., Gilon, C., & Levitzki, A. (1988). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. The Journal of biological chemistry. [Link]

• National Center for Biotechnology Information. L-Tyrosine. PubChem Compound Summary for CID 6057. [Link]

• Priela, S., Tzemach, D., & Alon, Y. (1994). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. Biochemistry. [Link]

• National Center for Biotechnology Information. Tyrphostin 9. PubChem Compound Summary for CID 5614. [Link]

• National Center for Biotechnology Information. Tyrphostin AG 1024. PubChem Compound Summary for CID 2044. [Link]

• Sgambato, A., Han, E. K., Zhou, P., & Weinstein, I. B. (1997). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. Breast cancer research and treatment. [Link]

• Stevens, M. F., Chui, W. K., & Castro, M. A. (2000). Structural studies on bioactive compounds. 32. Oxidation of tyrphostin protein tyrosine kinase inhibitors with hypervalent iodine reagents. Journal of medicinal chemistry. [Link]

• Vankayalapati, H., & Singh, M. (1996). Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity. Pharmaceutical research. [Link]

• Wolbring, G., Hollenberg, M. D., & Schnetkamp, P. P. (1994). The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability. The Journal of biological chemistry. [Link]

• Van Angelen, A. A., Van der Wijst, J., & Hoenderop, J. G. (2015). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. PloS one. [Link]

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• Kumar, V., & Singh, R. (2013). Development of a Stability-Indicating Stereoselective Method for Quantification of the Enantiomer in the Drug Substance and Pharmaceutical Dosage Form of Rosuvastatin Calcium by an Enhanced Approach. Scientia pharmaceutica. [Link]

• Wipf, P., & Hopkins, T. D. (2011). Unexpected Stereochemical Tolerance for the Biological Activity of Tyroscherin. ACS chemical biology. [Link]

• Lubell, W. D., & Feske, B. D. (2011). Chemo-Enzymatic Synthesis of Each Enantiomer of Orthogonally-Protected 4,4-Difluoroglutamic Acid – A Candidate Monomer for Chiral Brønsted-Acid Peptide-Based Catalysts. Molecules (Basel, Switzerland). [Link]

• Muthusamy, K., & Krishnaswamy, S. (2023). Structural Complementarity of Bruton's Tyrosine Kinase and Its Inhibitors for Implication in B-Cell Malignancies and Autoimmune Diseases. International journal of molecular sciences. [Link]

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A Technical Guide to the Chiral Specificity of Tyrphostin B44 Enantiomers

Abstract

Chirality is a fundamental principle in pharmacology, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity.[1][2] This technical guide delves into the stereoselective inhibition of tyrosine kinases by the enantiomers of Tyrphostin B44, a member of the tyrphostin class of protein tyrosine kinase (PTK) inhibitors.[3] We will explore the mechanistic basis for the differential activity of the (+) and (-) enantiomers, provide detailed experimental protocols for their evaluation, and present a framework for interpreting the resulting data. This guide is intended for researchers and drug development professionals investigating kinase inhibitors and the nuanced role of stereochemistry in their function.

Introduction: The Significance of Chirality in Kinase Inhibition

The human kinome, comprising over 500 protein kinases, represents a major class of drug targets.[1] These enzymes play pivotal roles in cellular signaling, and their dysregulation is implicated in numerous diseases, particularly cancer.[4][5] Many early kinase inhibitors were designed as planar, achiral molecules that compete with ATP at the enzyme's active site.[1] However, an emerging paradigm in kinase inhibitor design is the exploitation of chirality to enhance potency, selectivity, and pharmacokinetic properties.[1][2] Chiral molecules can interact with the three-dimensional, chiral environment of a kinase's active site in a stereospecific manner, leading to significant differences in the biological activity of enantiomers.[2] A single chiral center can introduce subtle yet critical interactions that differentiate between highly homologous kinase domains, offering a path to more selective and potent inhibitors.[2][6]

Tyrphostins are a class of synthetic compounds designed to inhibit protein tyrosine kinases.[3][7] They have been instrumental in elucidating the roles of various tyrosine kinases in signal transduction pathways.[8] Tyrphostin B44 is a notable member of this class, and its chiral nature provides an excellent case study for the importance of stereochemistry in drug activity.

Tyrphostin B44: A Chiral Tyrosine Kinase Inhibitor

Tyrphostin B44 possesses a single stereocenter, giving rise to two enantiomers: (+)-Tyrphostin B44 and (-)-Tyrphostin B44. These enantiomers have been shown to exhibit differential inhibitory activity against receptor tyrosine kinases (RTKs) like the Epidermal Growth Factor Receptor (EGFR). While both enantiomers can inhibit EGFR kinase, the (-) enantiomer is generally more potent than the (+) enantiomer. This difference in activity underscores the importance of the specific three-dimensional arrangement of the inhibitor within the kinase's active site.

The primary target of Tyrphostin B44 and its analogs is often the Platelet-Derived Growth Factor (PDGF) receptor, a key driver in various proliferative diseases.[4][9] The PDGF receptor is an RTK that, upon activation by its ligand, undergoes dimerization and autophosphorylation, initiating downstream signaling cascades that regulate cell proliferation, migration, and survival.[10] Inhibition of this kinase is a key therapeutic strategy.[4][9]

Mechanism of Action: Tyrphostins, including B44, typically act as competitive inhibitors at the substrate-binding site of the tyrosine kinase domain, although some can also be ATP-competitive.[3] By occupying this site, they prevent the phosphorylation of downstream target proteins, thereby blocking the signal transduction cascade. The differential potency of the Tyrphostin B44 enantiomers suggests that one enantiomer achieves a more favorable and stable interaction with the amino acid residues in the active site.

Visualizing the Target Pathway: PDGF Receptor Signaling

To understand the impact of Tyrphostin B44 enantiomers, it is crucial to visualize their target pathway. The following diagram illustrates a simplified PDGF receptor signaling cascade. Inhibition by Tyrphostin B44 would block the initial autophosphorylation step, thereby preventing the activation of all downstream effectors.

Caption: Simplified PDGF receptor signaling pathway and the point of inhibition by Tyrphostin B44.

Experimental Workflow for Assessing Enantioselective Activity

A robust and self-validating workflow is essential to accurately determine and compare the biological activities of the Tyrphostin B44 enantiomers. The following sections detail the key experimental protocols.

The workflow begins with an in vitro kinase assay to determine the direct inhibitory effect on the target kinase. This is followed by cell-based assays to assess the impact on cell proliferation and signaling in a more biologically relevant context.

Caption: High-level workflow for comparing the activity of Tyrphostin B44 enantiomers.

This protocol provides a direct measure of the enantiomers' ability to inhibit the kinase activity of the isolated PDGF receptor. HTRF is a robust, high-throughput method for this purpose.[11]

Causality: This cell-free assay is crucial to confirm that the observed biological effects in subsequent cellular assays are due to direct inhibition of the target kinase and not off-target effects or differences in cell permeability.

Methodology:

• Reagent Preparation:

  • Prepare a serial dilution of both (+)- and (-)-Tyrphostin B44 in DMSO, followed by a final dilution in the kinase assay buffer.

  • Prepare solutions of recombinant human PDGFR-β kinase, a biotinylated peptide substrate, and ATP in the kinase assay buffer.

  • Prepare the detection reagents: Europium cryptate-labeled anti-phosphotyrosine antibody and XL665-conjugated streptavidin.

• Enzymatic Reaction:

  • In a 384-well low-volume white plate, add 2 µL of the peptide substrate.

  • Add 2 µL of the respective Tyrphostin B44 enantiomer dilution (or DMSO for control).

  • Add 2 µL of the PDGFR-β kinase solution.

  • Initiate the kinase reaction by adding 2 µL of the ATP solution.[11]

  • Seal the plate and incubate at room temperature for a predetermined time (e.g., 60 minutes), optimized for linear substrate phosphorylation.

• Detection:

  • Stop the reaction by adding 10 µL of the premixed detection reagents.

  • Seal the plate, protect it from light, and incubate for 60 minutes at room temperature.

  • Read the plate on an HTRF-compatible reader, measuring fluorescence at 620 nm (cryptate) and 665 nm (XL665).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

  • Plot the HTRF ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each enantiomer.

This assay measures the cytostatic or cytotoxic effects of the enantiomers on a PDGF-dependent cell line (e.g., vascular smooth muscle cells).

Causality: This step validates the in vitro findings in a biological system. A potent kinase inhibitor should block PDGF-driven proliferation. Comparing the IC50 values from this assay to the kinase assay can also provide insights into cell permeability and metabolism of the compounds.

Methodology:

• Cell Seeding:

  • Seed vascular smooth muscle cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Serum-starve the cells for 24 hours to synchronize them and minimize background proliferation.

• Treatment:

  • Prepare serial dilutions of each Tyrphostin B44 enantiomer in a low-serum medium.

  • Remove the starvation medium and add 100 µL of the medium containing the respective enantiomer dilutions.

  • To half of the wells for each concentration, add PDGF-BB (e.g., 20 ng/mL) to stimulate proliferation. The other half will serve as an unstimulated control.

  • Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization and Reading:

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix thoroughly to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Normalize the data to the PDGF-stimulated control (100% proliferation) and unstimulated control (0% proliferation).

  • Plot the percentage of proliferation inhibition against the logarithm of the inhibitor concentration and determine the IC50 for each enantiomer.

This protocol directly visualizes the inhibition of PDGF receptor autophosphorylation and the phosphorylation of key downstream effectors like Akt and ERK.

Causality: This provides direct molecular evidence that the compounds are inhibiting the intended signaling pathway within the cell. It validates the mechanism of action suggested by the proliferation assay results.

Methodology:

• Cell Treatment and Lysis:

  • Plate and serum-starve cells as in the proliferation assay.

  • Pre-treat the cells with various concentrations of each Tyrphostin B44 enantiomer for 1-2 hours.

  • Stimulate the cells with PDGF-BB for a short period (e.g., 10 minutes).

  • Immediately place the plate on ice, wash the cells with ice-cold PBS, and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) from each sample onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against:

    • Phospho-PDGFR-β (p-PDGFR)

    • Total PDGFR-β

    • Phospho-Akt (p-Akt)

    • Total Akt

    • Phospho-ERK1/2 (p-ERK)

    • Total ERK1/2

    • A loading control (e.g., GAPDH or β-actin)

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels for each target.

Data Interpretation and Comparative Analysis

The data from the described experiments should be compiled to provide a comprehensive comparison of the Tyrphostin B44 enantiomers.

Table 1: Comparative Activity of Tyrphostin B44 Enantiomers

Assay Type	Parameter	(+)-Tyrphostin B44	(-)-Tyrphostin B44
In Vitro Kinase Assay	IC50 (PDGFR-β)	~0.86 µM	< 0.86 µM (Expected)
Cell Proliferation Assay	IC50 (VSMCs)	Expected > (-)-enantiomer	Expected < (+)-enantiomer
Western Blot Analysis	Inhibition of p-PDGFR	Dose-dependent	More potent dose-dependent inhibition
Western Blot Analysis	Inhibition of p-Akt/p-ERK	Dose-dependent	More potent dose-dependent inhibition

Note: The IC50 value for the (+)-enantiomer against EGFR is provided as a reference point. The activity against PDGFR is expected to show a similar trend where the (-)-enantiomer is more potent.

The results are expected to demonstrate that the (-)-enantiomer of Tyrphostin B44 is a more potent inhibitor of PDGFR kinase activity, leading to a greater reduction in cell proliferation and downstream signaling compared to the (+)-enantiomer at equivalent concentrations. This highlights the critical role of stereochemistry in the molecular recognition of the inhibitor by the target kinase.

Conclusion and Future Directions

This guide outlines a comprehensive strategy for characterizing the role of chirality in the activity of Tyrphostin B44 enantiomers. The differential activity observed between the (+) and (-) forms underscores the principle that stereochemistry is a critical determinant of a drug's interaction with its biological target. The experimental workflows provided offer a robust framework for obtaining reliable and interpretable data on enantioselective inhibition.

Future research could involve co-crystallization of each enantiomer with the PDGFR kinase domain to elucidate the specific molecular interactions responsible for the observed differences in potency. Furthermore, a broader screening of the enantiomers against a panel of kinases would provide a more complete understanding of their selectivity profiles. Such studies are invaluable for the rational design of next-generation kinase inhibitors with improved efficacy and safety profiles.

References

• Yaish, P., Gazit, A., Gilon, C., & Levitzki, A. (1988). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 31(10), 1896-1901. [Link]

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1991). Tyrphostins. 2. Heterocyclic and α-substituted benzylidenemalononitrile tyrphostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of Medicinal Chemistry, 34(6), 1896-1907. [Link]

• Bryan, M. C., & Fushimi, M. (2018). The Exploration of Chirality for Improved Druggability within the Human Kinome. Molecules, 23(10), 2465. [Link]

• Buchdunger, E., Cioffi, C. L., Law, N., Stover, D., Ohno-Jones, S., Druker, B. J., & Lydon, N. B. (2000). Inhibition of platelet-derived growth factor receptor tyrosine kinase inhibits vascular smooth muscle cell migration and proliferation. Journal of Pharmacology and Experimental Therapeutics, 295(1), 139-145. [Link]

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• Bhatia, S., & Kowluru, A. (2010). Tyrphostin A25, a specific inhibitor of protein tyrosine kinase, prevents glucose-induced activation of Ras and Rac1, and NADPH oxidase in pancreatic β-cells. Biochemical Pharmacology, 79(5), 743-751. [Link]

• Kaur, G., & Sanyal, S. N. (2010). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. Breast Cancer Research and Treatment, 121(1), 61-71. [Link]

• Levitzki, A. (2004). PDGF receptor kinase inhibitors for the treatment of PDGF driven diseases. Cytokine & Growth Factor Reviews, 15(4), 229-235. [Link]

• Park, J. H., Kim, K. P., & Kim, H. (2019). Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. Bioorganic & Medicinal Chemistry Letters, 29(17), 2415-2419. [Link]

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The Tyrphostin Family: A Foundational Guide to a Pioneering Class of Tyrosine Kinase Inhibitors

Authored by a Senior Application Scientist

Foreword: The discovery of tyrosine phosphorylation as a key mechanism in cellular signaling pathways revolutionized our understanding of cell growth, differentiation, and oncogenesis.[1] This guide provides a deep dive into the tyrphostin family of compounds, some of the first rationally designed inhibitors of protein tyrosine kinases.[1] We will explore their mechanism of action, methodologies for their study, and their impact on the field of drug discovery, providing researchers and drug development professionals with a comprehensive technical resource.

The Dawn of Targeted Therapy: The Significance of Tyrosine Kinases

Protein tyrosine kinases (PTKs) are a large and diverse family of enzymes that play a critical role in cellular signal transduction.[2] These enzymes catalyze the transfer of a phosphate group from ATP to tyrosine residues on substrate proteins, a fundamental mechanism for regulating cellular processes. Dysregulation of PTK activity, often through mutation or overexpression, is a hallmark of many cancers and other proliferative diseases.[1][]

The discovery that the transforming protein of the Rous sarcoma virus, v-Src, and the epidermal growth factor receptor (EGFR) possess intrinsic tyrosine kinase activity was a pivotal moment in cancer biology.[1] It established a direct link between aberrant tyrosine phosphorylation and uncontrolled cell growth, paving the way for the development of targeted cancer therapies.[1]

Tyrphostins: Pioneering the Inhibition of Tyrosine Kinase Activity

The tyrphostins, a class of synthetic benzylidene malononitrile derivatives, were among the first compounds developed to specifically inhibit the activity of protein tyrosine kinases.[4][5][6] First described in the late 1980s, these low molecular weight compounds were designed to compete with the substrate of the EGF receptor's kinase domain.[4][6] Their development marked a significant step forward in the rational design of enzyme inhibitors for therapeutic use.[1]

Mechanism of Action: Competitive Inhibition at the ATP-Binding Site

Tyrphostins exert their inhibitory effect by competing with ATP for its binding site within the catalytic domain of the tyrosine kinase.[] This competitive inhibition prevents the autophosphorylation of the receptor and the subsequent phosphorylation of downstream signaling proteins, effectively blocking the signal transduction cascade.[6][7] The specificity of different tyrphostins for various tyrosine kinases is determined by the unique structural features of the ATP-binding pocket among different kinases, allowing for the development of selective inhibitors.[6]

Caption: Competitive inhibition of ATP binding by tyrphostins.

In Vitro Evaluation of Tyrphostin Activity: A Step-by-Step Protocol

The efficacy of a tyrphostin is typically determined by its ability to inhibit the kinase activity of a specific tyrosine kinase in vitro. The following protocol outlines a standard radioactive ATP-based tyrosine kinase assay.

Experimental Protocol: In Vitro Tyrosine Kinase Assay

Objective: To determine the IC50 value of a tyrphostin compound against a specific tyrosine kinase (e.g., EGFR).

Materials:

• Recombinant human tyrosine kinase (e.g., EGFR)

• Tyrphostin compound of interest (e.g., AG1478)

• Kinase assay buffer

• ATP solution

• [γ-³²P]ATP

• Tyrosine-containing peptide substrate

• Phosphocellulose paper

• Wash buffer

• Scintillation fluid and counter

Procedure:

• Kinase Reaction Setup: In a microcentrifuge tube, prepare the kinase reaction mixture by adding the kinase assay buffer, the tyrosine-containing peptide substrate, and the recombinant tyrosine kinase.

• Inhibitor Addition: Add varying concentrations of the tyrphostin compound (or vehicle control) to the reaction tubes.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of ATP and [γ-³²P]ATP to each tube.[2] Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).[2]

• Stopping the Reaction: Terminate the reaction by spotting a portion of the reaction mixture onto a phosphocellulose paper strip.

• Washing: Wash the phosphocellulose paper strips multiple times with wash buffer to remove unincorporated [γ-³²P]ATP.

• Quantification: Place the washed paper strips into scintillation vials with scintillation fluid and measure the amount of incorporated ³²P using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each tyrphostin concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the tyrphostin concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for an in vitro tyrosine kinase assay.

Structure-Activity Relationship (SAR) and Selectivity of Tyrphostins

The tyrphostin family comprises a wide range of compounds with varying potencies and selectivities for different tyrosine kinases.[6][8] The structure-activity relationship (SAR) studies of these compounds have been instrumental in understanding the molecular determinants of kinase inhibition and in the development of more potent and selective inhibitors.[8]

Tyrphostin	Target Kinase(s)	IC50 (µM)	Reference(s)
AG-490 (Tyrphostin B42)	Jak2, Jak3, EGFR, ErbB2	10 (Jak2), 20 (Jak3), 2 (EGFR), 13.5 (ErbB2)	[9]
Tyrphostin B44 (- enantiomer)	EGFR	0.4	[10]
Tyrphostin B44 (+ enantiomer)	EGFR	0.86
AG1478	EGFR	~1.16-1.17	[11]
AG494	EGFR	6.16 (A549 cells), 10.7 (DU145 cells)	[11]
Tyrphostin 23 (dimer P3)	Src	6 (Ki)	[12]

Tyrphostins as Modulators of Cellular Signaling: The EGFR Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligand EGF, initiates a signaling cascade that promotes cell growth, proliferation, and survival.[] Tyrphostins that potently inhibit EGFR kinase activity can effectively block these downstream signaling events.[7][13]

Caption: Inhibition of the EGFR signaling pathway by tyrphostins.

Therapeutic Potential and Future Perspectives

While tyrphostins themselves have not become frontline cancer therapies, their development was a crucial proof-of-concept for tyrosine kinase inhibitors.[1] They demonstrated that targeting specific enzymes involved in oncogenic signaling was a viable therapeutic strategy.[6] The knowledge gained from studying tyrphostins has paved the way for the development of highly successful and specific tyrosine kinase inhibitors that are now standard of care for various cancers.[1][11]

Furthermore, research has shown that tyrphostins like AG126 have anti-inflammatory properties, suggesting their potential application in diseases beyond cancer, such as inflammatory bowel disease.[14][15]

Conclusion

The tyrphostin family of compounds holds a significant place in the history of drug discovery. As some of the first rationally designed enzyme inhibitors, they validated the concept of targeting tyrosine kinases for therapeutic benefit. The foundational research on tyrphostins has provided invaluable insights into the mechanisms of signal transduction and has laid the groundwork for the development of modern targeted therapies that have transformed the treatment of cancer and other diseases.

References

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1989). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 32(10), 2344–2352. [Link]

• Yaish, P., Gazit, A., Gilon, C., & Levitzki, A. (1988). Blocking of EGF-dependent cell proliferation by EGF receptor kinase inhibitors. Science, 242(4880), 933–935. [Link]

• Cuzzocrea, S., et al. (2000). The Tyrosine Kinase Inhibitor Tyrphostin AG126 Reduces the Development of Acute and Chronic Inflammation. The American Journal of Pathology, 157(6), 2065-2079. [Link]

• Posner, I., et al. (1995). A tyrphostin-derived inhibitor of protein tyrosine kinases: isolation and characterization. Molecular Pharmacology, 48(5), 867-873. [Link]

• Levitzki, A., & Gilon, C. (1991). Tyrphostins as molecular tools and potential therapeutic agents. Trends in Biochemical Sciences, 16(8), 299-301. [Link]

• Di Paola, R., et al. (2003). The Tyrosine Kinase Inhibitor Tyrphostin AG 126 Reduced the Development of Colitis in the Rat. The Journal of Pharmacology and Experimental Therapeutics, 307(1), 101-109. [Link]

• YouTube. (2021). The EGF receptor tyrosine protein kinases and the therapy of tumors with activated EGF receptors. 01. [Link]

• ResearchGate. (n.d.). Values of IC 10 , IC 50 and IC 90 obtained from inhibitor curves of AG494 and AG1478. Retrieved from [Link]

• Lyall, R. M., et al. (1989). Tyrphostins inhibit epidermal growth factor (EGF)-receptor tyrosine kinase activity in living cells and EGF-stimulated cell proliferation. The Journal of Biological Chemistry, 264(24), 14503–14509. [Link]

• Chen, Y. A., & Hung, M. C. (2019). From discovery of tyrosine phosphorylation to targeted cancer therapies: The 2018 Tang Prize in Biopharmaceutical Science. Biomedical Journal, 42(2), 71–75. [Link]

• Dvir, A., et al. (1991). The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers. The Journal of Cell Biology, 113(4), 857–865. [Link]

• El-Sherif, F., & El-Demerdash, E. (2012). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. Canadian Journal of Physiology and Pharmacology, 90(7), 907-916. [Link]

• Gazit, A., et al. (1993). Tyrphostins. 3. Structure-activity relationship studies of alpha-substituted benzylidenemalononitrile 5-S-aryltyrphostins. Journal of Medicinal Chemistry, 36(23), 3556–3564. [Link]

• Wolanin, K., et al. (2012). The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells. Folia Histochemica et Cytobiologica, 50(2), 186-194. [Link]

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Tyrphostin B44, (-) Enantiomer: A Technical Guide to its Role in Signal Transduction Pathways

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of Tyrphostin B44, (-) enantiomer, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. This document delves into its mechanism of action, its impact on critical signal transduction pathways, and detailed methodologies for its application in research settings. Our focus is on providing not just protocols, but the scientific rationale behind them, ensuring the integrity and reproducibility of your experimental findings.

Introduction: The Significance of Targeting EGFR with Tyrphostin B44, (-) Enantiomer

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1] Dysregulation of EGFR signaling, often through overexpression or mutation, is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[2] Tyrphostins are a class of synthetic compounds designed to inhibit protein tyrosine kinases.[3][4] Tyrphostin B44, (-) enantiomer has emerged as a valuable research tool due to its potent and selective inhibition of EGFR kinase activity. It is the more active stereoisomer compared to its (+) enantiomer, exhibiting a half-maximal inhibitory concentration (IC50) of 0.4 µM for EGFR. Furthermore, it displays selectivity for EGFR over the closely related ErbB2 receptor. Understanding the precise molecular interactions and cellular consequences of Tyrphostin B44, (-) enantiomer is crucial for its effective use in elucidating the complexities of EGFR signaling and for the development of novel anti-cancer therapies.

Mechanism of Action: Competitive Inhibition of the EGFR Kinase Domain

Tyrphostin B44, (-) enantiomer exerts its inhibitory effect by competing with ATP for binding to the substrate site within the catalytic domain of the EGFR.[3] This mode of action classifies it as an ATP-competitive inhibitor, a common mechanism among tyrosine kinase inhibitors (TKIs).[5] By occupying the ATP-binding pocket, Tyrphostin B44, (-) enantiomer prevents the transfer of the gamma-phosphate from ATP to tyrosine residues on substrate proteins, thereby blocking the initiation of downstream signaling cascades.

While a crystal structure of Tyrphostin B44, (-) enantiomer specifically bound to the EGFR kinase domain is not publicly available, its competitive inhibition profile suggests that it interacts with key residues within the ATP-binding cleft. This interaction sterically hinders ATP from binding and effectively halts the kinase's catalytic activity.

Impact on Core Signal Transduction Pathways

Inhibition of EGFR by Tyrphostin B44, (-) enantiomer has profound effects on major downstream signaling pathways that are critical for cell fate decisions. The two primary cascades affected are the Ras-Raf-MEK-ERK (MAPK) pathway and the Phosphoinositide 3-kinase (PI3K)-Akt pathway.

The MAPK/ERK Pathway

The MAPK/ERK pathway is a central signaling cassette that regulates cell growth, proliferation, and differentiation. Upon EGFR activation, the adaptor protein Grb2 binds to phosphorylated tyrosine residues on the receptor, recruiting the guanine nucleotide exchange factor SOS to the membrane. SOS then activates Ras, which in turn initiates a phosphorylation cascade through Raf, MEK, and finally ERK. Activated ERK translocates to the nucleus and phosphorylates transcription factors, leading to the expression of genes involved in cell cycle progression.

By blocking EGFR autophosphorylation, Tyrphostin B44, (-) enantiomer prevents the recruitment of Grb2 and the subsequent activation of the entire MAPK/ERK cascade. This leads to a decrease in cell proliferation and can induce cell cycle arrest.

Figure 1: Inhibition of the MAPK/ERK pathway by Tyrphostin B44, (-) enantiomer.

The PI3K/Akt Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, growth, and metabolism.[6] Activated EGFR recruits and activates PI3K, which then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting Akt and PDK1 to the plasma membrane, leading to Akt phosphorylation and activation. Activated Akt then phosphorylates a multitude of downstream targets to promote cell survival by inhibiting apoptosis and to stimulate cell growth and proliferation.[5]

By inhibiting EGFR, Tyrphostin B44, (-) enantiomer blocks the activation of PI3K, leading to reduced levels of activated, phosphorylated Akt (p-Akt).[7] This can sensitize cells to apoptotic stimuli and inhibit cell growth.

Figure 2: Inhibition of the PI3K/Akt pathway by Tyrphostin B44, (-) enantiomer.

Experimental Protocols

The following protocols provide a framework for investigating the effects of Tyrphostin B44, (-) enantiomer in both cell-free and cell-based systems. It is imperative to perform appropriate controls, including vehicle-treated and positive control inhibitor-treated samples.

In Vitro EGFR Kinase Assay

This protocol is designed to determine the direct inhibitory effect of Tyrphostin B44, (-) enantiomer on EGFR kinase activity. A common method is the Homogeneous Time-Resolved Fluorescence (HTRF) assay.[8]

Materials:

• Recombinant human EGFR kinase domain

• Biotinylated peptide substrate (e.g., Poly-Glu-Tyr 4:1)

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Tyrphostin B44, (-) enantiomer stock solution (in DMSO)

• HTRF detection reagents (Europium cryptate-labeled anti-phosphotyrosine antibody and XL665-labeled streptavidin)

• 384-well low-volume microplates

• Plate reader capable of HTRF detection

Procedure:

• Compound Preparation: Prepare a serial dilution of Tyrphostin B44, (-) enantiomer in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Enzyme and Substrate Preparation: Dilute the EGFR kinase and biotinylated peptide substrate in kinase reaction buffer to the desired concentrations.

• Reaction Initiation: In a 384-well plate, add the Tyrphostin B44, (-) enantiomer dilutions or vehicle control. Add the EGFR kinase and biotinylated peptide substrate mixture. Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), optimized for linear reaction kinetics.

• Reaction Termination and Detection: Stop the reaction by adding the HTRF detection reagents diluted in detection buffer containing EDTA.

• Signal Measurement: Incubate the plate at room temperature for 60 minutes to allow for signal development. Read the plate on an HTRF-compatible plate reader at 620 nm (donor) and 665 nm (acceptor) emission wavelengths.

• Data Analysis: Calculate the HTRF ratio (665 nm/620 nm * 10,000) and plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Figure 3: Workflow for an in vitro EGFR kinase assay using HTRF.

Cell-Based EGFR and Akt Phosphorylation Assay (Western Blot)

This protocol allows for the assessment of Tyrphostin B44, (-) enantiomer's ability to inhibit EGFR autophosphorylation and downstream Akt activation in a cellular context.

Materials:

• Cancer cell line with high EGFR expression (e.g., A431)

• Cell culture medium and serum

• Tyrphostin B44, (-) enantiomer stock solution (in DMSO)

• EGF

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1173), anti-total EGFR, anti-phospho-Akt (Ser473), anti-total Akt, and anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed A431 cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours. Pre-treat the cells with various concentrations of Tyrphostin B44, (-) enantiomer or vehicle control for 1-2 hours. Stimulate the cells with EGF (e.g., 100 ng/mL) for 5-10 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Normalize the protein concentrations and prepare samples with Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibodies overnight at 4°C. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane with TBST and apply the ECL substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Densitometrically quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Figure 4: Workflow for a cell-based Western blot assay.

Data Presentation and Interpretation

Quantitative data, such as IC50 values from in vitro kinase assays, should be presented in a clear and concise table for easy comparison.

Compound	Target Kinase	IC50 (µM)	Reference
Tyrphostin B44, (-) enantiomer	EGFR	0.4
Tyrphostin B44, (+) enantiomer	EGFR	0.86	[9]

When interpreting Western blot data, it is crucial to compare the levels of phosphorylated proteins to the total protein levels to account for any changes in protein expression. A dose-dependent decrease in the p-EGFR/total EGFR and p-Akt/total Akt ratios upon treatment with Tyrphostin B44, (-) enantiomer would provide strong evidence for its on-target and downstream inhibitory effects.

Conclusion and Future Directions

Tyrphostin B44, (-) enantiomer is a potent and selective EGFR kinase inhibitor that serves as an invaluable tool for dissecting the intricacies of EGFR-mediated signal transduction. Its ability to block both the MAPK/ERK and PI3K/Akt pathways underscores the central role of EGFR in controlling cell proliferation and survival. The protocols provided in this guide offer a robust framework for researchers to investigate the multifaceted effects of this compound.

Future research should focus on comprehensive kinase profiling to fully elucidate the selectivity of Tyrphostin B44, (-) enantiomer and to identify potential off-target effects. Furthermore, studies exploring its efficacy in combination with other therapeutic agents could reveal synergistic interactions and provide new avenues for cancer treatment. A deeper understanding of its cellular uptake, stability, and metabolism will also be crucial for its optimal application in both in vitro and in vivo models.

References

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1989). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 32(10), 2344–2352. [Link]

• Fresno Vara, J. A., Casado, E., de Castro, J., Cejas, P., Belda-Iniesta, C., & González-Barón, M. (2004). PI3K/Akt signalling pathway and cancer. Cancer treatment reviews, 30(2), 193–204. [Link]

• Webster, K. R., & Donoghue, D. J. (1997). Regulation of the Raf-1/MEK/MAPK pathway. Advances in cancer research, 71, 229–271. [Link]

• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788. [Link]

• Henson, E. S., & Gibson, S. B. (2006). Surviving cell death through epidermal growth factor (EGF) signal transduction pathways: implications for cancer therapy. Cellular signalling, 18(12), 2089–2097. [Link]

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Tyrphostin B44: A Technical Guide to Its Discovery, Mechanism, and Application in Tyrosine Kinase Inhibition

This guide provides an in-depth exploration of Tyrphostin B44, a seminal molecule in the field of signal transduction therapy. We will delve into the scientific context of its discovery, its detailed mechanism of action as an Epidermal Growth Factor Receptor (EGFR) inhibitor, and the experimental methodologies used to characterize its activity. This document is intended for researchers and professionals in drug development who require a technical understanding of this important chemical tool.

The Genesis of Targeted Therapy: The Rise of Protein Tyrosine Kinase Inhibitors

The discovery of protein tyrosine kinases (PTKs) and their role in cellular signaling pathways marked a paradigm shift in cancer biology. It became evident that the aberrant activity of these enzymes, often driven by genetic mutations, was a primary driver of oncogenesis, uncontrolled cell proliferation, and differentiation.[1][2] This realization spurred a focused effort to develop small molecules that could selectively inhibit these kinases, representing a move away from cytotoxic chemotherapy towards targeted, molecularly-defined therapies.[2][3]

In the late 1980s, a pioneering research effort led by Alexander Levitzki resulted in the systematic design and synthesis of a novel class of PTK inhibitors.[4][5] These compounds, named "tyrphostins" (tyrosine phosphorylation inhibitors), were among the first rationally designed agents to block specific kinase activity.[4][6] The initial tyrphostins were conceived as tyrosine mimics, designed to compete with protein substrates for the kinase's active site.[1] This foundational work, which began by exploring natural compounds like erbstatin and genistein, quickly evolved into the creation of a large library of synthetic molecules, including the benzylidenemalononitrile series, from which Tyrphostin B44 would emerge.[1][6]

Tyrphostin B44: A Potent and Selective EGFR Inhibitor

Tyrphostin B44 (also known as Tyrphostin AG 835) was identified as a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. It is a chiral molecule, existing as two distinct enantiomers, (+) and (-), which exhibit different biological potencies. The (-) enantiomer, in particular, demonstrated superior activity.

Chemical and Physical Properties

A clear understanding of a compound's physical characteristics is critical for its effective application in experimental settings.

Property	Value	Source(s)
Chemical Name	(R/S)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide
Molecular Formula	C₁₈H₁₆N₂O₃	[7]
Molecular Weight	308.34 g/mol	[7]
CAS Number	133550-32-0 ((-) enantiomer), 133550-37-5 ((+) enantiomer)	[7]
Appearance	Solid	N/A
Solubility	Soluble up to 30 mM in DMSO
Storage	Desiccate at +4°C

Mechanism of Action: Competitive Inhibition of EGFR

Tyrphostin B44 functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase.[] Upon binding of a ligand like EGF, the EGFR dimerizes and activates its intracellular kinase domain. This activation initiates a signaling cascade by phosphorylating tyrosine residues on various substrate proteins, leading to cell proliferation, survival, and migration. Tyrphostin B44 directly interferes with this process by occupying the ATP-binding pocket of the EGFR kinase domain.[] This blockade prevents the transfer of a phosphate group from ATP to the tyrosine substrates, effectively halting the downstream signaling cascade.[6]

Caption: EGFR signaling pathway and its inhibition by Tyrphostin B44.

Biological Activity and Potency

The efficacy of Tyrphostin B44 has been quantified through various in vitro assays, demonstrating its potent inhibitory effects on both the isolated enzyme and on cancer cell lines. The stereochemistry of the molecule plays a significant role in its potency.

Compound	Target	IC₅₀ (μM)	Source(s)
Tyrphostin B44, (-) enantiomer	EGFR Kinase	0.4
Tyrphostin B44, (+) enantiomer	EGFR Kinase	0.86

The compound also demonstrates anti-proliferative activity in various cancer cell lines.

Cell Line	EC₅₀ (μM)	Source(s)
CALO	3.12	[9]
INBL	12.5	[9]
HeLa	12.5	[9]

Furthermore, studies have shown that tyrphostins are selective for tyrosine kinases over serine/threonine kinases.[1] Tyrphostin B44, specifically, was found to be selective for EGFR over the closely related ErbB2 (HER-2) kinase.

Experimental Protocols: A Self-Validating Framework

To ensure scientific integrity, the methods used to derive the above data must be robust and reproducible. Below are detailed protocols that serve as a self-validating system for the characterization of Tyrphostin B44.

Workflow for In Vitro Kinase Inhibition Assay

Caption: Standard workflow for an in vitro radiometric EGFR kinase inhibition assay.

Detailed Protocol: Radiometric EGFR Kinase Inhibition Assay

• Reagent Preparation:

  • Kinase Buffer: Prepare a buffer containing 50 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄.

  • Enzyme: Dilute recombinant human EGFR kinase domain to a working concentration in kinase buffer.

  • Substrate: Use a generic tyrosine kinase substrate such as Poly(Glu, Tyr) 4:1.

  • Inhibitor: Prepare a 10 mM stock solution of Tyrphostin B44 in DMSO. Perform serial dilutions in kinase buffer to obtain a range of concentrations (e.g., 0.01 µM to 100 µM).

  • ATP Solution: Prepare a solution of ATP containing a tracer amount of [γ-³²P]ATP.

• Reaction Setup (in a 96-well plate):

  • To each well, add 10 µL of the appropriate Tyrphostin B44 dilution (or DMSO for control).

  • Add 20 µL of the substrate and enzyme mixture.

  • Pre-incubate the plate at 30°C for 10 minutes.

• Reaction Initiation and Termination:

  • Initiate the kinase reaction by adding 10 µL of the [γ-³²P]ATP solution.

  • Allow the reaction to proceed at 30°C for 20 minutes.

  • Terminate the reaction by spotting 25 µL of the reaction mixture onto P81 phosphocellulose filter paper.

• Washing and Detection:

  • Wash the filter papers three times for 5 minutes each in 0.75% phosphoric acid to remove unincorporated radioactive ATP.

  • Perform a final wash in acetone and allow the filters to air dry.

  • Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each Tyrphostin B44 concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol: In Vivo Formulation

For animal studies, proper formulation is crucial for bioavailability and to avoid toxicity from solvents.

• Stock Solution: Prepare a 25.0 mg/mL stock solution of Tyrphostin B44 in 100% DMSO.

• Vehicle Preparation: The final vehicle will consist of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Final Formulation (for a 1 mL working solution):

  • Take 100 µL of the 25.0 mg/mL DMSO stock solution.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix again until the solution is homogenous.

  • Add 450 µL of saline (0.9% NaCl in ddH₂O) to bring the final volume to 1 mL. The final concentration will be 2.5 mg/mL.

  • If any precipitation occurs, the solution can be gently heated or sonicated to aid dissolution. This formulation is suitable for intraperitoneal injection.[9]

Historical Significance and Impact on Drug Discovery

The development of tyrphostins, including Tyrphostin B44, was a landmark achievement in medicinal chemistry. It provided the first concrete proof-of-concept that protein tyrosine kinases were indeed "druggable" targets.[1][4] This work demonstrated that small molecules could be designed to selectively inhibit a specific kinase, leading to a desired biological effect (e.g., inhibition of cancer cell proliferation) with minimal toxicity.[1][6] The principles established by the study of tyrphostins laid the critical groundwork for the subsequent development of highly successful and clinically approved tyrosine kinase inhibitors, such as Imatinib (Gleevec) for chronic myeloid leukemia, and Gefitinib and Erlotinib for EGFR-mutant lung cancer.[1][10] While Tyrphostin B44 itself did not become a clinical drug, its value as a research tool and as a foundational pillar in the history of targeted cancer therapy is undisputed.

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• Yaish, P., et al. (1988). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 31(10), 1-1. [Link]

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Tyrphostin B44, (-) Enantiomer: A Technical Guide to its Primary Protein Targets and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin B44, (-) enantiomer, is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] As a member of the tyrphostin family of synthetic protein tyrosine kinase inhibitors, it has become a valuable tool in the study of signal transduction pathways and a lead compound in the development of anti-proliferative agents.[3] This in-depth technical guide provides a comprehensive overview of the primary protein targets of Tyrphostin B44, (-) enantiomer, its mechanism of action, and detailed experimental protocols for its characterization.

Primary Protein Target: Epidermal Growth Factor Receptor (EGFR)

The principal molecular target of Tyrphostin B44, (-) enantiomer is the Epidermal Growth Factor Receptor (EGFR), a transmembrane glycoprotein that plays a pivotal role in regulating cell growth, proliferation, and differentiation.

Quantitative Efficacy Data

Tyrphostin B44, (-) enantiomer exhibits potent inhibitory activity against EGFR kinase with a half-maximal inhibitory concentration (IC50) of 0.4 µM.[1][2] Notably, this inhibitory activity is stereoselective, with the (-) enantiomer being significantly more active than the (+) enantiomer (IC50 = 0.86 µM).

Compound	Target	IC50 (µM)
Tyrphostin B44, (-) enantiomer	EGFR	0.4[1][2]
Tyrphostin B44, (+) enantiomer	EGFR	0.86

Selectivity Profile

While a comprehensive kinase selectivity panel for Tyrphostin B44, (-) enantiomer is not widely available in the public domain, studies have demonstrated its selectivity for EGFR over other closely related kinases. It is selective over ErbB2, another member of the EGFR family of receptor tyrosine kinases.[1][2] Furthermore, potent EGFR kinase inhibitors from the tyrphostin class have been shown to be 100- to 1000-fold more selective for EGFR compared to the homologous insulin receptor kinase.[3]

Mechanism of Action

Tyrphostin B44, (-) enantiomer acts as a competitive inhibitor at the ATP-binding site within the intracellular kinase domain of EGFR.[3] By occupying this site, it prevents the binding of ATP, which is essential for the autophosphorylation of the receptor upon ligand binding. This inhibition of autophosphorylation is a critical event, as it blocks the initiation of downstream signaling cascades.

Impact on Downstream Signaling Pathways

The inhibition of EGFR autophosphorylation by Tyrphostin B44, (-) enantiomer directly attenuates major downstream signaling pathways that are crucial for cell proliferation and survival, primarily the MAPK/ERK and PI3K/Akt pathways.

MAPK/ERK Pathway

The Ras-Raf-MEK-ERK (MAPK) pathway is a key signaling cascade that regulates cell proliferation. Inhibition of EGFR by tyrphostins has been shown to suppress the phosphorylation and activation of ERK1/2.[4]

PI3K/Akt Pathway

The Phosphoinositide 3-kinase (PI3K)-Akt pathway is central to promoting cell survival and inhibiting apoptosis. Tyrphostin-mediated inhibition of EGFR leads to a reduction in the phosphorylation and activation of Akt.[4]

Signaling Pathway Diagram

Caption: Inhibition of EGFR by Tyrphostin B44, (-) enantiomer blocks downstream signaling.

Potential Off-Target Considerations

While Tyrphostin B44, (-) enantiomer is a selective EGFR inhibitor, the broader class of tyrphostins has been reported to interact with other proteins, which should be considered in experimental design and data interpretation.

• Topoisomerase I: Some tyrphostin derivatives, distinct from B44, have been shown to inhibit DNA topoisomerase I, an enzyme involved in DNA topology.

• Calcineurin: Certain tyrphostins have also been reported to inhibit calcineurin, a protein serine/threonine phosphatase.

It is important to note that the inhibitory concentrations for these potential off-targets are generally higher than the IC50 for EGFR, and specific data for Tyrphostin B44, (-) enantiomer on these targets is lacking.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments to characterize the activity of Tyrphostin B44, (-) enantiomer.

In Vitro EGFR Kinase Assay (Radiometric Format)

This protocol is designed to determine the IC50 value of Tyrphostin B44, (-) enantiomer against purified EGFR kinase.

Materials:

• Recombinant human EGFR kinase domain

• Poly(Glu, Tyr) 4:1 peptide substrate

• [γ-³²P]ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 2 mM MnCl₂, 0.1 mg/mL BSA)

• Tyrphostin B44, (-) enantiomer stock solution (in DMSO)

• 96-well plates

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare serial dilutions of Tyrphostin B44, (-) enantiomer in kinase reaction buffer. The final DMSO concentration should be kept constant across all wells (e.g., 1%).

• In a 96-well plate, add the diluted inhibitor or vehicle (DMSO) to the appropriate wells.

• Add the EGFR kinase and the peptide substrate to each well.

• Initiate the kinase reaction by adding [γ-³²P]ATP. The final ATP concentration should be at or near the Km for EGFR.

• Incubate the plate at 30°C for a predetermined time (e.g., 20 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow: In Vitro Kinase Assay

Caption: Workflow for determining the IC50 of Tyrphostin B44, (-) enantiomer.

Cell-Based Proliferation Assay (MTT Assay)

This protocol measures the effect of Tyrphostin B44, (-) enantiomer on the proliferation of EGFR-dependent cancer cell lines (e.g., A431).[3]

Materials:

• A431 cells (or other suitable EGFR-overexpressing cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Tyrphostin B44, (-) enantiomer stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed A431 cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Tyrphostin B44, (-) enantiomer in complete cell culture medium.

• Remove the existing medium from the cells and replace it with the medium containing the different concentrations of the inhibitor or vehicle control.

• Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell proliferation inhibition for each concentration relative to the vehicle-treated cells.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Western Blot Analysis of EGFR Downstream Signaling

This protocol is used to assess the effect of Tyrphostin B44, (-) enantiomer on the phosphorylation status of key proteins in the MAPK/ERK and PI3K/Akt pathways.

Materials:

• A431 cells (or other appropriate cell line)

• Serum-free cell culture medium

• EGF (Epidermal Growth Factor)

• Tyrphostin B44, (-) enantiomer

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, anti-EGFR, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Seed A431 cells and grow to near confluence.

• Serum-starve the cells overnight to reduce basal signaling.

• Pre-treat the cells with various concentrations of Tyrphostin B44, (-) enantiomer or vehicle for a specified time (e.g., 1-2 hours).

• Stimulate the cells with EGF (e.g., 100 ng/mL) for a short period (e.g., 10-15 minutes).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and probe with the desired primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Conclusion

Tyrphostin B44, (-) enantiomer is a well-characterized, potent, and selective inhibitor of the EGFR tyrosine kinase. Its ability to competitively block the ATP-binding site of EGFR leads to the suppression of key downstream signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, ultimately resulting in the inhibition of cell proliferation. The detailed protocols provided in this guide offer a robust framework for researchers to investigate the effects of this compound and similar kinase inhibitors in both biochemical and cellular contexts. A thorough understanding of its mechanism of action and potential off-target effects is crucial for its effective use as a research tool and for the development of novel therapeutic strategies targeting EGFR-driven diseases.

References

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• Spandidos Publications. Tyrphostin AG1478 suppresses proliferation and invasion of human breast cancer cells. [Link]

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• Levitzki, A., Gazit, A., Osherov, N., Posner, I., & Gilon, C. (1991). Inhibition of protein-tyrosine kinases by tyrphostins. Methods in enzymology, 201, 347–361. [Link]

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• ResearchGate. Guidelines for HTRF technology in EGFR kinase assay. [Link]

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A Technical Guide to Tyrphostin B44, (-) Enantiomer: Mechanism of Action and Methodologies for Cellular Analysis

Abstract

This technical guide provides an in-depth examination of Tyrphostin B44, (-) enantiomer, a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. We delve into the molecular mechanism of action, highlighting the critical role of stereochemistry in its inhibitory activity. The guide details the downstream cellular consequences of EGFR inhibition, including the suppression of proliferation, induction of cell cycle arrest, and initiation of apoptosis. To empower researchers and drug development professionals, this document provides validated, step-by-step experimental protocols for assessing the cellular effects of this compound, including MTT assays for proliferation, Annexin V staining for apoptosis, and Western blotting for pathway analysis. All methodologies are presented with an emphasis on the causality behind experimental choices to ensure robust and reproducible results.

Section 1: The Tyrphostin Family and the Significance of Chiral Inhibition

The tyrphostins are a class of synthetic, low molecular weight compounds designed to specifically inhibit the activity of protein tyrosine kinases (PTKs).[1][2][3] PTKs are a family of enzymes that catalyze the transfer of a phosphate group from ATP to tyrosine residues on protein substrates, a fundamental mechanism in cellular signal transduction.[4] Receptor Tyrosine Kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR), are critical players in regulating a multitude of cellular processes, including growth, differentiation, migration, and survival.[4][5] Consequently, their hyperactivity is frequently implicated in various proliferative diseases, most notably cancer, making them prime targets for therapeutic intervention.[5][6]

A key consideration in modern pharmacology is the three-dimensional structure of molecules. Chirality, the property of a molecule being non-superimposable on its mirror image, can have profound implications for its biological activity.[4] The two mirror-image forms, known as enantiomers, can exhibit significantly different pharmacodynamic and pharmacokinetic profiles. Tyrphostin B44 serves as an excellent case study in enantioselectivity. The (-) enantiomer is a more potent inhibitor of EGFR kinase than its (+) counterpart, demonstrating that a specific spatial arrangement is crucial for optimal interaction with the enzyme's active site. This stereoselective inhibition underscores the importance of developing single-enantiomer drugs to maximize efficacy and potentially reduce off-target effects.[4]

Section 2: Molecular Mechanism of Action

Tyrphostin B44, (-) enantiomer exerts its biological effect by acting as a potent and selective inhibitor of the EGFR kinase.[7] The mechanism is competitive, meaning the compound vies with intracellular substrates for binding to the kinase domain of the activated EGFR.[6] This action effectively blocks the receptor's autophosphorylation, a critical initial step in the downstream signaling cascade that is triggered by the binding of ligands like Epidermal Growth Factor (EGF).[6]

Upon ligand binding, EGFR monomers dimerize, leading to the activation of their intrinsic cytoplasmic kinase domains. These domains then phosphorylate tyrosine residues on the C-terminal tail of the partner receptor. These newly phosphorylated sites act as docking stations for various adaptor proteins containing SH2 (Src Homology 2) domains, such as Grb2.[5] This recruitment initiates multiple downstream pathways, most prominently the Ras-Raf-MEK-ERK (MAPK) pathway, which ultimately translocates to the nucleus to promote the transcription of genes involved in cell proliferation.[5][8]

By preventing the initial autophosphorylation event, Tyrphostin B44, (-) enantiomer effectively cuts the signal off at its source, preventing the activation of these critical downstream pathways.

Figure 1. EGFR signaling pathway and the point of inhibition by Tyrphostin B44, (-) enantiomer.

Section 3: Cellular Consequences of EGFR Inhibition

The blockade of EGFR signaling by Tyrphostin B44, (-) enantiomer triggers several significant and measurable cellular events.

Inhibition of Cell Proliferation

As the EGFR pathway is a primary driver of cell division, its inhibition leads to a potent anti-proliferative effect.[3] This has been demonstrated in various cell types that are dependent on EGF for growth, including keratinocytes and multiple cancer cell lines such as A431 and pancreatic cancer cells.[2][6][9] The growth arrest is often reversible, indicating a cytostatic rather than cytotoxic effect at lower concentrations.[9]

Induction of Cell Cycle Arrest

Inhibition of growth factor signaling pathways frequently leads to a halt in the cell cycle, preventing cells from progressing through the necessary checkpoints for division. Different tyrphostins have been shown to cause cell cycle arrest at various phases, including G1 and S phases.[1] This effect can be mediated by interfering with the activation of key cell cycle engines like cyclin-dependent kinases (e.g., Cdk2) or by suppressing levels of essential cyclins, such as cyclin B1.[1][10]

Induction of Apoptosis

Prolonged or potent inhibition of survival signals, such as those provided by the EGFR pathway, can trigger programmed cell death, or apoptosis.[11][12] The blockage of EGFR signaling by tyrphostins has been shown to induce apoptosis in several cell types.[13] This process is characterized by a cascade of events including the activation of executioner enzymes like caspase-3, leading to DNA fragmentation and the orderly dismantling of the cell.[13]

Section 4: Quantitative Analysis and Efficacy

The efficacy of an inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit a given biological process by 50%. A lower IC50 value indicates a more potent inhibitor. The enantioselectivity of Tyrphostin B44 is clearly demonstrated by comparing the IC50 values of its enantiomers against EGFR kinase.

Compound	Target	IC50 Value
Tyrphostin B44, (-) enantiomer	EGFR kinase	0.4 µM [7]
Tyrphostin B44, (+) enantiomer	EGFR kinase	0.86 µM

Table 1. Comparison of IC50 values for Tyrphostin B44 enantiomers.

The data clearly shows that the (-) enantiomer is more than twice as potent as the (+) enantiomer in inhibiting the enzymatic activity of EGFR, providing a strong rationale for its selection in research and development.

Section 5: Experimental Protocols for Cellular Analysis

To facilitate the study of Tyrphostin B44, (-) enantiomer, this section provides detailed protocols for key cellular assays. The choice of these specific assays is based on their reliability, reproducibility, and their direct relevance to the primary cellular effects of EGFR inhibition.

Figure 2. General experimental workflow for analyzing the effects of Tyrphostin B44, (-) enantiomer.

Protocol: Assessment of Cell Proliferation using MTT Assay

Principle: This colorimetric assay measures cell viability based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[14][15] The amount of formazan produced is directly proportional to the number of viable cells.[14]

Materials:

• Cells of interest (e.g., A431, HeLa)

• Complete cell culture medium

• Tyrphostin B44, (-) enantiomer (dissolved in DMSO, CAS 133550-32-0)[7]

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of Tyrphostin B44, (-) enantiomer in culture medium. A typical concentration range to test would be 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the treatment media. Include vehicle control wells (containing the same concentration of DMSO as the highest drug concentration).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible under a microscope.

• Solubilization: Add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals. Leave the plate at room temperature in the dark for at least 2 hours to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value.

Protocol: Detection of Apoptosis using Annexin V Staining

Principle: In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[16] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore (like FITC) for detection.[17] Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, but it can enter late apoptotic or necrotic cells where membrane integrity is lost.[18] Flow cytometry can then distinguish between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.[18]

Materials:

• Cells cultured in 6-well plates

• Tyrphostin B44, (-) enantiomer

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed approximately 2 x 10^5 cells per well in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of Tyrphostin B44, (-) enantiomer (e.g., based on the IC50 from the MTT assay) and a vehicle control for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle cell scraper or trypsin. Combine all cells from each well and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer provided in the kit.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: After incubation, add 400 µL of 1X Binding Buffer to each tube. Keep samples on ice and analyze by flow cytometry within one hour.

• Data Acquisition and Analysis: Use a flow cytometer to acquire data. Analyze the dot plots to quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).

Protocol: Analysis of EGFR Pathway Inhibition via Western Blotting

Principle: Western blotting allows for the detection of specific proteins in a complex mixture.[19] By using antibodies specific to both the total and phosphorylated forms of a protein, one can determine the extent to which a signaling pathway is activated or inhibited.[20] This protocol is designed to measure the phosphorylation status of EGFR and a key downstream target, ERK, following treatment with Tyrphostin B44, (-) enantiomer.

Materials:

• Cells cultured in 6-well or 10 cm plates

• Tyrphostin B44, (-) enantiomer

• Recombinant human EGF

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total EGFR, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells and grow until they reach ~80% confluency. Serum-starve the cells overnight to reduce basal kinase activity.

• Inhibition and Stimulation: Pre-treat the cells with Tyrphostin B44, (-) enantiomer at the desired concentration for 1-2 hours. Then, stimulate the cells with EGF (e.g., 100 ng/mL) for 5-10 minutes to induce EGFR phosphorylation. Include appropriate controls (untreated, EGF only, Tyrphostin only).

• Cell Lysis: Immediately place plates on ice, wash twice with cold PBS, and add cold RIPA buffer. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C, diluted in blocking buffer according to the manufacturer's recommendation.

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Apply ECL substrate and visualize the protein bands using an imaging system.

• Stripping and Reprobing: To analyze total protein levels and the loading control, the membrane can be stripped of the first set of antibodies and re-probed with antibodies for total EGFR, total ERK, and β-actin. Compare the intensity of the phospho-protein bands to the total protein bands to determine the specific inhibition of phosphorylation.

Section 6: Discussion and Concluding Remarks

Tyrphostin B44, (-) enantiomer is a valuable tool for researchers studying EGFR-mediated signal transduction. Its potency and enantioselectivity make it a precise probe for dissecting the roles of EGFR in various cellular processes. The experimental protocols outlined in this guide provide a robust framework for characterizing its anti-proliferative, pro-apoptotic, and signal-inhibitory effects. While its primary target is EGFR, it is good practice in drug development to consider potential off-target effects. For instance, some tyrphostins have been noted to interact with other enzymes, such as DNA topoisomerase I, which could contribute to their overall cellular activity.[21] As research progresses, the continued use of specific and well-characterized inhibitors like Tyrphostin B44, (-) enantiomer will be instrumental in validating new therapeutic strategies and deepening our understanding of the complex signaling networks that govern cell fate.

References

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• Rao, G. N., & Reddy, E. S. (1997). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. Breast Cancer Research and Treatment, 44(1), 23-32. Retrieved from [Link]

• Shany, S., Nudelman, A., Rephaeli, A., & Levitzki, A. (1998). Inhibition of Cdk2 activation by selected tyrphostins causes cell cycle arrest at late G1 and S phase. Experimental Cell Research, 243(1), 148-159. Retrieved from [Link]

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• Kramer, J. H., Spurney, C., Iantorno, M., & Tziros, C. (2011). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. Canadian Journal of Physiology and Pharmacology, 89(5), 351-359. Retrieved from [Link]

• Dvir, A., Milner, Y., Chomsky, O., Gilon, C., Gazit, A., & Levitzki, A. (1991). The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers. Journal of Cell Biology, 113(4), 857-865. Retrieved from [Link]

• Shalhav, O., Rakovsky, S., & Priel, E. (1994). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. Biochemical Pharmacology, 48(7), 1431-1437. Retrieved from [Link]

• Roskoski, R. Jr. (2022). The Exploration of Chirality for Improved Druggability within the Human Kinome. Journal of Medicinal Chemistry, 65(1), 1-30. Retrieved from [Link]

• Gansauge, S., Gansauge, F., & Beger, H. G. (1995). Inhibition of pancreatic cancer cell growth in vitro by the tyrphostin group of tyrosine kinase inhibitors. Cancer Chemotherapy and Pharmacology, 36(1), 48-52. Retrieved from [Link]

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1989). Inhibition of protein-tyrosine kinases by tyrphostins. Journal of Medicinal Chemistry, 32(10), 2344-2352. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analysis. A, EGFR signaling pathways. Retrieved from [Link]

• Dai, Y., & Grant, S. (2003). Induction of apoptosis in human leukemia cells by the tyrosine kinase inhibitor adaphostin proceeds through a RAF-1/MEK/ERK- and AKT-dependent process. Journal of Biological Chemistry, 278(15), 12896-12905. Retrieved from [Link]

• Jayakumari, S., & Johnson, A. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 10(13), e3672. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). MTT Cell Proliferation Assay. Retrieved from [Link]

• Yu, C., Krystal, G., Varticovski, L., & Grant, S. (2002). The tyrphostin adaphostin interacts synergistically with proteasome inhibitors to induce apoptosis in human leukemia cells through a reactive oxygen species (ROS)-dependent mechanism. Blood, 100(2), 633-642. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• Dojindo Molecular Technologies. (n.d.). Annexin V Apoptosis Plate Assay Kit. Retrieved from [Link]

• Clarke, D. C., Miskinky, D. W., & Lucas, J. J. (2010). Systems analysis of EGF receptor signaling dynamics with micro-western arrays. PLoS One, 5(9), e12826. Retrieved from [Link]

• Nithitanakool, S., Pithayanukul, P., & Bavovada, R. (2009). Variations in IC(50) values with purity of mushroom tyrosinase. Journal of Cosmetic Science, 60(5), 517-526. Retrieved from [Link]

• García-Molina, F., Muñoz-Muñoz, J. L., & García-Cánovas, F. (2021). The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. International Journal of Molecular Sciences, 22(16), 8564. Retrieved from [Link]

• University of Virginia. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Taylor & Francis. (n.d.). Enantioselectivity – Knowledge and References. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Western blot analysis of EGFR pathway activation in HepG2, HUH-7.... Retrieved from [Link]

• Animated biology with arpan. (2022, January 9). Annexin V for early stage apoptosis detection. YouTube. Retrieved from [Link]

• Zalatnai, A. (1998). Tyrphostin induces non-apoptotic programmed cell death in colon tumor cells. Pathology & Oncology Research, 4(2), 118-122. Retrieved from [Link]

• Li, C., Zhang, Y., & Liu, J. (2024). Cell cycle arrest induces lipid droplet formation and confers ferroptosis resistance. Nature Communications, 15(1), 13. Retrieved from [Link]

• Phermthai, T., & Weerakiet, S. (2004). Epidermal growth factor receptor inhibition by tyrphostin 51 induces apoptosis in luteinized granulosa cells. The Journal of Clinical Endocrinology & Metabolism, 89(11), 5649-5654. Retrieved from [Link]

• Gysin, S., & McMahon, M. (2000). K-Ras-Independent Effects of the Farnesyl Transferase Inhibitor L-744832 on Cyclin B1/Cdc2 Kinase Activity, G2/M Cell Cycle Progression and Apoptosis in Human Pancreatic Ductal Adenocarcinoma Cells. Cancer Research, 60(20), 5783-5790. Retrieved from [Link]

• Kim, H. J., & Yoon, J. H. (2022). Auranofin Induces ER Stress-Mediated Apoptosis, and Its Combination With Bortezomib Elicits Paraptosis-Like Cell Death in Malignant Canine Mammary Tumour Cells. Frontiers in Veterinary Science, 9, 861618. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Tyrphostin B44, (-) Enantiomer in Cell Culture

Introduction: Targeting EGFR with Precision

The Epidermal Growth Factor Receptor (EGFR) is a critical transmembrane protein that plays a pivotal role in regulating essential cellular processes, including proliferation, differentiation, and survival.[1][2] Dysregulation of the EGFR signaling pathway is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[1][3] Tyrphostins are a class of synthetic compounds designed to inhibit protein tyrosine kinases.[4][5][6] Tyrphostin B44, (-) enantiomer is a potent and selective inhibitor of EGFR kinase activity, with a reported IC50 of 0.4 µM.[7] This enantiomer demonstrates greater activity than its (+) counterpart.[7] Its mechanism of action involves competing with ATP at the kinase domain of EGFR, thereby blocking the autophosphorylation of the receptor and the subsequent activation of downstream signaling cascades such as the MAPK and PI3K/Akt pathways.[2][8][9]

These application notes provide a comprehensive guide for researchers utilizing Tyrphostin B44, (-) enantiomer in cell culture experiments. The protocols outlined below offer a robust framework for investigating the biological effects of this inhibitor, from initial cell treatment to downstream analysis of EGFR signaling and cell viability.

Physicochemical Properties and Storage

A thorough understanding of the physicochemical properties of Tyrphostin B44, (-) enantiomer is crucial for accurate and reproducible experimental outcomes.

Property	Value	Source
Molecular Weight	308.34 g/mol	[7]
Formula	C18H16N2O3	[7]
CAS Number	133550-32-0	[7]
Solubility	Soluble to 30 mM in DMSO	[7]
Storage	Desiccate at +4°C	[7]

Note: For long-term storage, it is recommended to store the DMSO stock solution at -20°C or -80°C.[10]

Mechanism of Action: Inhibition of EGFR Signaling

The binding of a ligand, such as Epidermal Growth Factor (EGF), to the extracellular domain of EGFR induces receptor dimerization and the activation of its intrinsic tyrosine kinase activity. This leads to the autophosphorylation of specific tyrosine residues in the C-terminal domain, creating docking sites for adaptor proteins that initiate downstream signaling cascades. Tyrphostin B44, (-) enantiomer acts as a competitive inhibitor at the ATP-binding site of the EGFR kinase domain, preventing this autophosphorylation and effectively blocking the signaling cascade.

Caption: EGFR signaling pathway and inhibition by Tyrphostin B44, (-) enantiomer.

Experimental Protocols

The following protocols provide a detailed workflow for utilizing Tyrphostin B44, (-) enantiomer in cell culture.

Preparation of Stock Solutions

Rationale: Accurate preparation of stock solutions is fundamental for dose-dependent studies. DMSO is the recommended solvent for Tyrphostin B44, (-) enantiomer.[7] It is crucial to use anhydrous DMSO to prevent compound degradation.

Materials:

• Tyrphostin B44, (-) enantiomer powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• To prepare a 10 mM stock solution, add 3.24 mg of Tyrphostin B44, (-) enantiomer (MW: 308.34 g/mol ) to 1 mL of anhydrous DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Cell Culture and Treatment

Rationale: The choice of cell line is critical and should be based on the research question. Cell lines with known EGFR expression levels are recommended. A dose-response experiment is essential to determine the optimal concentration of Tyrphostin B44, (-) enantiomer for a specific cell line and experimental endpoint.

Materials:

• Selected cancer cell line (e.g., A431, MCF-7)

• Complete cell culture medium

• Sterile culture plates (e.g., 6-well, 96-well)

• Tyrphostin B44, (-) enantiomer stock solution

• Vehicle (DMSO)

• Recombinant Human EGF (for stimulation experiments)

Procedure:

• Seed cells in the appropriate culture plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Allow the cells to adhere and grow overnight.

• Prepare serial dilutions of the Tyrphostin B44, (-) enantiomer stock solution in complete cell culture medium to achieve the desired final concentrations. A suggested starting range for a dose-response experiment is 0.1 µM to 10 µM.

• Include the following controls:

  • Vehicle Control: Treat cells with the same concentration of DMSO as the highest concentration of the inhibitor used.

  • Untreated Control: Cells cultured in medium without any treatment.

  • Positive Control (for signaling studies): In experiments investigating the inhibition of EGFR phosphorylation, include a condition where cells are stimulated with EGF (e.g., 100 ng/mL for 15-30 minutes) in the absence of the inhibitor.[11]

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of Tyrphostin B44, (-) enantiomer or controls.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours for cell viability assays; shorter times, such as 1-4 hours, for signaling studies).

Assessment of Cell Viability

Rationale: Cell viability assays, such as the MTT or MTS assay, are used to quantify the cytotoxic or cytostatic effects of the inhibitor. These assays measure the metabolic activity of the cells, which is generally proportional to the number of viable cells.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent

• Solubilization solution (e.g., DMSO or a specialized buffer)

• Microplate reader

Procedure (MTT Assay):

• After the desired incubation period with Tyrphostin B44, (-) enantiomer, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis of EGFR Phosphorylation

Rationale: Western blotting is a key technique to directly assess the inhibitory effect of Tyrphostin B44, (-) enantiomer on EGFR autophosphorylation.[12] This provides a mechanistic validation of the compound's activity.

Materials:

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies:

  • Anti-phospho-EGFR (e.g., Tyr1068)

  • Anti-total-EGFR

  • Anti-β-actin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate.[11]

• Denature equal amounts of protein by boiling in Laemmli sample buffer.[12]

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[11]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-EGFR overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with antibodies against total EGFR and a loading control.[12]

Caption: General experimental workflow for evaluating Tyrphostin B44, (-) enantiomer.

Data Interpretation and Troubleshooting

• Cell Viability: A dose-dependent decrease in cell viability is expected with increasing concentrations of Tyrphostin B44, (-) enantiomer. The IC50 value can be calculated by plotting the percentage of viability against the log of the inhibitor concentration.

• Western Blot: A significant decrease in the p-EGFR signal relative to the total EGFR signal in the inhibitor-treated, EGF-stimulated cells compared to the EGF-stimulated control cells confirms the inhibitory activity of Tyrphostin B44, (-) enantiomer.

• Troubleshooting:

  • Low Inhibitor Activity: Ensure the compound has been stored correctly and the stock solution is freshly prepared. Verify the EGFR expression status of the cell line.

  • High Background in Western Blots: Optimize blocking conditions and antibody concentrations. Ensure adequate washing steps.[13]

  • Inconsistent Results: Maintain consistent cell passage numbers and seeding densities. Ensure accurate pipetting of the inhibitor.

Conclusion

Tyrphostin B44, (-) enantiomer is a valuable tool for studying the role of EGFR signaling in various cellular processes. The protocols provided in these application notes offer a comprehensive framework for the effective use of this potent and selective inhibitor in cell culture. Adherence to these guidelines, coupled with careful experimental design and execution, will enable researchers to generate reliable and reproducible data, furthering our understanding of EGFR-driven pathologies and the development of novel therapeutic strategies.

References

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• Gartsbein, M., et al. (1994). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. Molecular Pharmacology, 46(3), 539-546. [Link]

• Bock, E., et al. (1994). Inhibition of pancreatic cancer cell growth in vitro by the tyrphostin group of tyrosine kinase inhibitors. British Journal of Cancer, 70(4), 652-657. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• Kim, H. J., et al. (2001). Novel actions of tyrphostin AG 879: inhibition of RAF-1 and HER-2 expression combined with strong antitumoral effects on breast cancer cells. Oncogene, 20(39), 5465-5473. [Link]

• Reddy, K. B., et al. (1997). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. Breast Cancer Research and Treatment, 44(1), 17-27. [Link]

• Al-attraqchi, O. H., et al. (2024). A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer. Journal of Biomolecular Structure and Dynamics, 1-32. [Link]

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• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8758. [Link]

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• Yaish, P., et al. (1988). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 31(10), 1826-1831. [Link]

• Celtarys Research. (2024). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

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• Liederer, S., et al. (2019). Analyzing expression and phosphorylation of the EGF receptor in HNSCC. Scientific Reports, 9(1), 13576. [Link]

• Hilgeroth, A., et al. (2014). Discovery of dually acting small-molecule inhibitors of cancer-resistance relevant receptor tyrosine kinases EGFR and IGF-1R. RSC Advances, 4(59), 31235-31241. [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

• Raigani, M., et al. (2012). Optimization of expression yield in a stable cell line expressing a novel mutated chimeric tissue plasminogen activator. Brazilian Journal of Pharmaceutical Sciences, 48(4), 705-714. [Link]

• Wikipedia. (n.d.). Epidermal growth factor receptor. Retrieved from [Link]

• ClinPGx. (n.d.). EGFR Inhibitor Pathway, Pharmacodynamics. Retrieved from [Link]

• Iannuzzi, C., et al. (2022). Effect of Trehalose and Ceftriaxone on the Stability of Aggregating-Prone Tau Peptide Containing PHF6* Sequence: An SRCD Study. International Journal of Molecular Sciences, 23(19), 11883. [Link]

• Wikimedia Commons. (2007). File:EGFR signaling pathway.png. Retrieved from [Link]

• Xia, W., et al. (2002). Anti-tumor activity of GW572016: a dual tyrosine kinase inhibitor blocks EGF activation of EGFR/erbB2 and downstream Erk1/2 and AKT pathways. Oncogene, 21(41), 6255-6263. [Link]

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Preparation of Tyrphostin B44, (-)-enantiomer Solutions for Preclinical Research

Abstract

This comprehensive guide provides detailed protocols for the preparation, storage, and handling of Tyrphostin B44, (-)-enantiomer solutions for use in experimental settings. Tyrphostin B44, (-)-enantiomer is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, a key target in oncology and other proliferative diseases. The protocols outlined herein are designed to ensure solution integrity, experimental reproducibility, and operator safety, catering to researchers, scientists, and drug development professionals. This document emphasizes the rationale behind each step, providing a framework for robust experimental design.

Introduction to Tyrphostin B44, (-)-enantiomer

Tyrphostin B44, (-)-enantiomer, is a member of the tyrphostin family of compounds, which are synthetic, low molecular weight inhibitors of protein tyrosine kinases (PTKs).[1][2] Specifically, it is a potent inhibitor of the EGFR kinase, demonstrating greater activity than its corresponding (+)-enantiomer. This stereoselectivity is a critical aspect of its function, arising from the specific three-dimensional conformation required for optimal binding to the ATP-binding pocket of the EGFR kinase domain. The (-)-enantiomer's higher affinity results in a lower half-maximal inhibitory concentration (IC₅₀), making it the more biologically active of the two stereoisomers.

The primary mechanism of action for Tyrphostin B44, (-)-enantiomer is the competitive inhibition of ATP binding to the EGFR kinase domain. This prevents the autophosphorylation of the receptor upon ligand binding, thereby blocking the initiation of downstream signaling cascades.[1][2] These pathways, including the RAS-RAF-MAPK and PI3K/AKT pathways, are crucial for cell proliferation, survival, and migration. By inhibiting these signals, Tyrphostin B44, (-)-enantiomer can induce cell growth arrest, making it a valuable tool for studying EGFR-driven cellular processes and as a potential therapeutic agent.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Tyrphostin B44, (-)-enantiomer is essential for accurate solution preparation and storage.

Property	Value	Source
Chemical Name	(R)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide
Molecular Formula	C₁₈H₁₆N₂O₃
Molecular Weight	308.34 g/mol
CAS Number	133550-32-0
Appearance	Solid	N/A
Solubility	Soluble to 30 mM in DMSO
IC₅₀ (EGFR Kinase)	0.4 µM

Signaling Pathway and Mechanism of Action

Tyrphostin B44, (-)-enantiomer exerts its biological effects by targeting the EGFR signaling pathway. The diagram below illustrates the key components of this pathway and the point of inhibition.

Caption: EGFR signaling pathway and inhibition by Tyrphostin B44, (-)-enantiomer.

Protocols for Solution Preparation

Safety Precautions

Before handling Tyrphostin B44, (-)-enantiomer, it is crucial to consult the Safety Data Sheet (SDS).[3] Standard personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times. Handling of the powdered compound should be performed in a chemical fume hood to avoid inhalation.[3]

Preparation of a High-Concentration Stock Solution in DMSO

The limited aqueous solubility of Tyrphostin B44, (-)-enantiomer necessitates the use of an organic solvent for the primary stock solution. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Objective: To prepare a 10 mM stock solution of Tyrphostin B44, (-)-enantiomer in DMSO.

Materials:

• Tyrphostin B44, (-)-enantiomer powder

• Anhydrous/sterile DMSO

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Calibrated micropipettes

Protocol:

• Calculation: Determine the mass of Tyrphostin B44, (-)-enantiomer required.

  • Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

  • For 1 mL of a 10 mM solution: 10 mmol/L × 0.001 L × 308.34 g/mol = 3.0834 mg

• Weighing: Accurately weigh out approximately 3.08 mg of the compound and record the exact mass.

• Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the calculated volume of DMSO to achieve a 10 mM concentration. For example, if 3.08 mg was weighed, add 1.0 mL of DMSO.

• Solubilization: Vortex the solution until the compound is completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile, tightly sealed microcentrifuge tubes to minimize freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[4][5]

Preparation of Working Solutions for In Vitro Cell-Based Assays

Working solutions are prepared by diluting the high-concentration DMSO stock into an aqueous medium, such as cell culture media. It is critical to ensure that the final concentration of DMSO in the assay is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity and to prevent precipitation of the compound.[6]

Objective: To prepare a series of working solutions for determining the IC₅₀ of Tyrphostin B44, (-)-enantiomer in a cell-based assay.

Workflow Diagram:

Caption: Workflow for preparing working solutions from a DMSO stock.

Protocol (Example for a 96-well plate assay):

• Intermediate Dilutions (in DMSO): Perform serial dilutions of the 10 mM stock solution in 100% DMSO to create a range of intermediate stocks. For example, to create a 2-fold dilution series, transfer 50 µL of the 10 mM stock to a tube containing 50 µL of DMSO to get a 5 mM solution. Repeat this process to generate a series of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).[6]

• Final Dilution (in Culture Medium): Prepare the final working solutions by diluting the intermediate DMSO stocks into the cell culture medium. To maintain a final DMSO concentration of 0.1%, a 1:1000 dilution is commonly used.[7][8]

  • For example, to prepare a 10 µM final concentration from a 10 mM intermediate stock, add 1 µL of the 10 mM stock to 999 µL of culture medium.

  • To prepare a 1 µM final concentration from a 1 mM intermediate stock, add 1 µL of the 1 mM stock to 999 µL of culture medium.

• Vehicle Control: It is imperative to include a vehicle control in all experiments. This consists of cell culture medium containing the same final concentration of DMSO (e.g., 0.1%) as the experimental wells, but without the inhibitor.[5]

• Application to Cells: Add the prepared working solutions and the vehicle control to the cells and proceed with the experimental incubation.

Quality Control and Best Practices

• Purity Verification: Always use a high-purity grade of Tyrphostin B44, (-)-enantiomer. The certificate of analysis (CoA) provided by the supplier should be reviewed for batch-specific purity data.

• Enantiomeric Purity: Given the difference in activity between the enantiomers, the enantiomeric excess (e.e.) of the starting material is critical. This information should also be available from the supplier's CoA.

• Solution Stability: Avoid repeated freeze-thaw cycles of the DMSO stock solution.[6] If precipitation is observed in the stock solution upon thawing, gently warm and vortex to redissolve before use.

• Experimental Controls: Always include appropriate positive and negative controls in your experiments. For example, cells stimulated with EGF in the absence of the inhibitor would serve as a positive control for EGFR activation.

Conclusion

The successful use of Tyrphostin B44, (-)-enantiomer in research depends on the careful and accurate preparation of solutions. By following the detailed protocols and adhering to the best practices outlined in this guide, researchers can ensure the integrity of their experiments and generate reliable, reproducible data. Understanding the mechanism of action and the critical role of stereoselectivity will further aid in the design and interpretation of studies utilizing this potent EGFR inhibitor.

References

• PubMed. (1996). Structural studies on bioactive compounds. 32. Oxidation of tyrphostin protein tyrosine kinase inhibitors with hypervalent iodine reagents. J Med Chem. Retrieved from [Link]

• ResearchGate. (2024). How do I dilute DMSO 0.1% to 0.05% in cell culture media?. Retrieved from [Link]

• Lyall, R. M., et al. (1989). Tyrphostins inhibit epidermal growth factor (EGF)-receptor tyrosine kinase activity in living cells and EGF-stimulated cell proliferation. J Biol Chem. Retrieved from [Link]

• MDPI. (2023). Evaluating the Effectiveness of Tyrosine Kinase Inhibitors on EGFR Mutations In Vitro. Int J Mol Sci. Retrieved from [Link]

• Dvir, A., et al. (1991). The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers. J Cell Biol. Retrieved from [Link]

• PubMed Central. (2019). Chirality of antidepressive drugs: an overview of stereoselectivity. RSC Adv. Retrieved from [Link]

• Wyzant. (2018). How do you create serial dilutions of a pure compound while maintaining a 0.1% DMSO concentration in each solution?. Retrieved from [Link]

• ResearchGate. (2024). How do I create serial dilutions of a pure compound (that was dissolved in 100%DMSO) while maintaining a 0.1% DMSO concentration in each solution?. Retrieved from [Link]

• Han, Y., et al. (1996). Tyrphostin AG 1478 Preferentially Inhibits Human Glioma Cells Expressing Truncated Rather Than Wild-Type Epidermal Growth Factor Receptors. Cancer Res. Retrieved from [Link]

• BioCrick. (n.d.). Tyrphostin B44, (-)-enantiomer-MSDS. Retrieved from [Link]

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Applications of Tyrphostin B44, (-) Enantiomer in Cancer Research: A Detailed Guide

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the application of Tyrphostin B44, (-) enantiomer in cancer research. This guide details the molecule's mechanism of action, offers quantitative data, and provides comprehensive, field-proven protocols for its use in experimental settings.

Introduction: The Role of Tyrphostin B44, (-) Enantiomer in Targeting Cancer

Tyrphostins are a class of synthetic compounds designed to inhibit protein tyrosine kinases (PTKs).[1] These enzymes play a critical role in cellular signal transduction pathways that regulate cell growth, proliferation, and differentiation. In many forms of cancer, PTKs, particularly those associated with growth factor receptors like the Epidermal Growth factor Receptor (EGFR), are aberrantly activated, leading to uncontrolled cell division.

Tyrphostin B44, (-) enantiomer is a potent and selective inhibitor of EGFR kinase.[2] Its stereospecific configuration contributes to its enhanced inhibitory activity compared to its corresponding (+) enantiomer, making it a valuable tool for investigating the role of EGFR signaling in cancer and for the potential development of novel therapeutic strategies.[2]

Mechanism of Action: Inhibition of EGFR Signaling

Tyrphostin B44, (-) enantiomer exerts its anti-cancer effects by competitively inhibiting the tyrosine kinase activity of the EGFR.[3][4] The binding of ligands, such as Epidermal Growth Factor (EGF), to the extracellular domain of EGFR induces receptor dimerization and subsequent autophosphorylation of specific tyrosine residues in the intracellular domain. This autophosphorylation initiates a cascade of downstream signaling pathways crucial for cell survival and proliferation, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways.

Tyrphostin B44, (-) enantiomer binds to the ATP-binding site of the EGFR kinase domain, preventing the transfer of phosphate from ATP to the tyrosine residues.[3] This blockade of autophosphorylation effectively halts the downstream signaling cascade, leading to cell cycle arrest and the inhibition of tumor cell growth.[5]

Caption: Inhibition of the EGFR signaling pathway by Tyrphostin B44, (-) enantiomer.

Quantitative Data: Inhibitory Potency

The efficacy of a kinase inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Compound	Target Kinase	IC50	Selectivity
Tyrphostin B44, (-) enantiomer	EGFR	0.4 µM[2]	Selective over ErbB2[2]
Tyrphostin B44, (+) enantiomer	EGFR	0.86 µM	-

Experimental Protocols

The following protocols are provided as a comprehensive guide for utilizing Tyrphostin B44, (-) enantiomer in cancer research. These are generalized protocols and should be optimized for specific cell lines and experimental conditions.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the effect of Tyrphostin B44, (-) enantiomer on the viability of cancer cells.

Causality Behind Experimental Choices:

• Cell Seeding Density: The initial number of cells seeded is critical. Too few cells may lead to a weak signal, while too many can result in overgrowth and nutrient depletion, confounding the results.

• Treatment Duration: The incubation time with the inhibitor should be sufficient to observe a biological effect, typically ranging from 24 to 72 hours, depending on the cell line's doubling time.

• MTT Incubation: The conversion of MTT to formazan by mitochondrial dehydrogenases is a measure of metabolic activity, which correlates with cell viability. The incubation period must be long enough for a detectable color change but short enough to avoid toxicity from the MTT itself.

• Solubilization: The formazan crystals are insoluble in aqueous solutions and must be dissolved to allow for spectrophotometric quantification.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count cancer cells of interest.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Tyrphostin B44, (-) enantiomer in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25, 50 µM).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Tyrphostin B44, (-) enantiomer. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

  • Gently pipette up and down to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis of EGFR Phosphorylation

This protocol describes the use of Western blotting to assess the inhibitory effect of Tyrphostin B44, (-) enantiomer on the autophosphorylation of EGFR in cancer cells.

Causality Behind Experimental Choices:

• Serum Starvation: Cells are serum-starved to reduce basal levels of EGFR activation, allowing for a clearer observation of EGF-induced phosphorylation.

• EGF Stimulation: Exogenous EGF is added to stimulate EGFR autophosphorylation, providing a robust signal to measure inhibition.

• Lysis Buffer Composition: The lysis buffer must contain protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins during extraction.

• Antibody Selection: The use of a phospho-specific antibody allows for the detection of the phosphorylated (active) form of EGFR, while an antibody against total EGFR is used as a loading control to ensure that any observed decrease in the phospho-signal is due to inhibition and not a decrease in the total amount of the protein.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat the cells with various concentrations of Tyrphostin B44, (-) enantiomer (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing:

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against total EGFR.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of phospho-EGFR to total EGFR for each treatment condition.

Caption: A generalized workflow for Western blot analysis of EGFR phosphorylation.

References

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1989). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 32(10), 2344–2352.
• Ben-Bassat, H., Rosenbaum-Mitrani, S., Hartzstark, Z., Levitzki, R., Chaouat, M., Shlomai, Z., Klein, B. Y., Kleinberger-Doron, N., Gazit, A., Tsvieli, R., & Levitzki, A. (1999). Tyrphostins that suppress the growth of human papilloma virus 16-immortalized human keratinocytes. International Journal of Cancer, 83(1), 104–111.
• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788.
• Soto-Cruz, I., et al. (2008). The tyrphostin B42 inhibits cell proliferation and HER-2 autophosphorylation in cervical carcinoma cell lines. Cancer Invest., 26(2):136-44.
• Makowski, M., et al. (2007). Differential in radiosensitizing potency of enantiomers of the fatty acid synthase inhibitor C75. Cancer Biology & Therapy, 6(11), 1759-1766.
• Fry, D. W., et al. (1994). A specific inhibitor of the epidermal growth factor receptor tyrosine kinase. Science, 265(5175), 1093–1095.
• Posner, I., Engel, M., Gazit, A., & Levitzki, A. (1994). Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program. Molecular Pharmacology, 45(4), 673–683.
• Ward, W. H., et al. (1994). Epidermal growth factor receptor tyrosine kinase. Investigation of catalytic mechanism, structure-based searching and discovery of a potent inhibitor. Biochemical Pharmacology, 48(4), 659–666.
• Workman, P., Brunton, V. G., & Robins, D. J. (1992). Tyrosine kinase inhibitors. Seminars in Cancer Biology, 3(6), 369–381.
• Levitzki, A. (1992). Tyrphostins: tyrosine kinase blockers as novel experimental tools for signal transduction research. Methods in Enzymology, 201, 350-361.

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• 5. universalbiologicals.com [universalbiologicals.com]

Utilizing Tyrphostin B44, (-) Enantiomer for Robust Protein Kinase Activity Assays: Application Notes and Protocols

Introduction: The Critical Role of Selective Kinase Inhibition in Research and Drug Discovery

Protein kinases are fundamental regulators of a vast array of cellular processes, making them a major class of targets for therapeutic intervention, particularly in oncology. The epidermal growth factor receptor (EGFR), a receptor tyrosine kinase, is a key player in cell proliferation, differentiation, and survival.[1] Dysregulation of EGFR signaling is a hallmark of numerous cancers.[2] Tyrphostins represent a class of synthetic compounds designed to inhibit protein tyrosine kinases.[3] Tyrphostin B44, and specifically its (-) enantiomer, has emerged as a potent and selective inhibitor of EGFR kinase activity. Understanding the precise application of this tool is paramount for researchers aiming to dissect EGFR signaling pathways and for professionals in drug development seeking to identify novel anti-cancer agents.

This comprehensive guide provides detailed application notes and protocols for the effective utilization of Tyrphostin B44, (-) enantiomer in both biochemical and cell-based protein kinase activity assays. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for generating reliable and reproducible data.

Understanding Tyrphostin B44, (-) Enantiomer: Mechanism and Selectivity

Tyrphostin B44, (-) enantiomer is a potent inhibitor of the epidermal growth factor receptor (EGFR) kinase with a reported IC50 of 0.4 µM. It is significantly more active than its corresponding (+) enantiomer, which has an IC50 of 0.86 µM. This stereospecificity highlights the importance of using the correct enantiomer in experiments to ensure targeted and potent inhibition. The use of the less active (+) enantiomer can serve as a valuable negative control to distinguish specific inhibitory effects from non-specific or off-target interactions. Tyrphostin B44, (-) enantiomer has also been shown to be selective for EGFR over the closely related ErbB2 kinase.

Compound	Target Kinase	IC50 (µM)
Tyrphostin B44, (-) enantiomer	EGFR	0.4
Tyrphostin B44, (+) enantiomer	EGFR	0.86

The Importance of Chirality in Kinase Inhibition:

The differential activity between the enantiomers of Tyrphostin B44 underscores a fundamental principle in pharmacology: biological systems are chiral. Enzymes and receptors, being composed of L-amino acids, create a chiral environment. This results in stereospecific interactions with small molecule inhibitors. The (-) enantiomer of Tyrphostin B44 likely has a three-dimensional conformation that allows for a more favorable and stable interaction with the ATP-binding pocket of EGFR, leading to its enhanced inhibitory potency. When designing experiments, it is crucial to use the enantiomerically pure (-) form for maximal efficacy and to consider the (+) enantiomer as a negative control to validate the specificity of the observed effects.

Experimental Workflows and Protocols

This section provides detailed protocols for assessing the inhibitory activity of Tyrphostin B44, (-) enantiomer against EGFR kinase.

Protocol 1: In Vitro EGFR Kinase Activity Assay (Autophosphorylation)

This protocol describes a method to measure the inhibition of EGFR autophosphorylation in a purified system. This assay directly assesses the biochemical potency of Tyrphostin B44, (-) enantiomer.

Workflow for In Vitro EGFR Kinase Inhibition Assay:

Caption: Workflow for in vitro EGFR kinase inhibition assay.

Materials:

• Recombinant human EGFR (active)

• Tyrphostin B44, (-) enantiomer

• Tyrphostin B44, (+) enantiomer (for control)

• Dimethyl sulfoxide (DMSO)

• Kinase Assay Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• ATP solution: 10 mM ATP in water

• Stopping Solution: 4X SDS-PAGE sample buffer

• Anti-phospho-EGFR (e.g., pY1068) antibody

• Anti-total-EGFR antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• 96-well polypropylene plates

• Incubator

Procedure:

• Prepare Tyrphostin B44, (-) enantiomer Stock Solution: Dissolve Tyrphostin B44, (-) enantiomer in DMSO to create a 10 mM stock solution. Further dilute in Kinase Assay Buffer to create a range of working concentrations (e.g., 10X final concentration). Prepare the (+) enantiomer in the same manner for use as a control.

• Enzyme and Inhibitor Pre-incubation:

  • In a 96-well plate, add 5 µL of the desired Tyrphostin B44, (-) enantiomer working solution or vehicle (DMSO) to each well.

  • Add 40 µL of recombinant EGFR (e.g., 20 ng/µL in Kinase Assay Buffer) to each well.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction:

  • Add 5 µL of 100 µM ATP solution (in Kinase Assay Buffer) to each well to start the reaction. The final ATP concentration will be 10 µM.

  • Mix gently by pipetting.

• Incubation: Incubate the plate at 30°C for 30 minutes.[3]

• Stop Reaction: Stop the reaction by adding 20 µL of 4X SDS-PAGE sample buffer to each well.

• Analysis by Western Blot:

  • Boil the samples at 95°C for 5 minutes.

  • Load 20 µL of each sample onto a polyacrylamide gel and perform SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[4]

  • Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-pY1068) overnight at 4°C.[5]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against total EGFR.[1]

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the percentage of inhibition for each concentration of Tyrphostin B44, (-) enantiomer relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 2: Cell-Based Assay for Inhibition of EGFR Phosphorylation

This protocol allows for the evaluation of Tyrphostin B44, (-) enantiomer's ability to inhibit EGFR phosphorylation in a cellular context, providing insights into its cell permeability and efficacy in a more physiologically relevant system.

Workflow for Cell-Based EGFR Phosphorylation Inhibition Assay:

Caption: Workflow for cell-based EGFR phosphorylation inhibition.

Materials:

• A431 cells (or another cell line with high EGFR expression)

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Serum-free DMEM

• Tyrphostin B44, (-) enantiomer

• Human Epidermal Growth Factor (EGF)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Anti-phospho-EGFR (e.g., pY1068) antibody

• Anti-total-EGFR antibody

• Anti-GAPDH or anti-β-actin antibody (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• 6-well tissue culture plates

Procedure:

• Cell Culture: Culture A431 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a 37°C incubator with 5% CO₂. Seed the cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: To reduce basal EGFR phosphorylation, aspirate the growth medium and wash the cells with PBS. Then, incubate the cells in serum-free DMEM for 12-16 hours.

• Inhibitor Treatment:

  • Prepare a series of dilutions of Tyrphostin B44, (-) enantiomer in serum-free DMEM.

  • Aspirate the serum-free medium and add the medium containing the desired concentration of the inhibitor or vehicle (DMSO) to the cells.

  • Incubate for 1-2 hours at 37°C.

• EGF Stimulation:

  • Add human EGF to each well to a final concentration of 100 ng/mL. Do not add EGF to a negative control well.

  • Incubate for 10 minutes at 37°C.

• Cell Lysis:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold lysis buffer to each well and scrape the cells.

  • Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blot Analysis:

  • Normalize the protein concentrations of all samples.

  • Perform SDS-PAGE and Western blotting as described in Protocol 1.

  • Probe the membrane with primary antibodies against phospho-EGFR, total EGFR, and a loading control (e.g., GAPDH or β-actin).[1][4]

• Data Analysis: Quantify the band intensities for phospho-EGFR and normalize them to the total EGFR and loading control. Calculate the percentage of inhibition of EGF-stimulated EGFR phosphorylation for each concentration of Tyrphostin B44, (-) enantiomer.

Data Interpretation and Best Practices

• Controls are Critical: Always include a vehicle control (DMSO) to assess the baseline kinase activity. The use of the less active (+) enantiomer of Tyrphostin B44 is highly recommended to demonstrate the stereospecificity of the inhibition.

• Dose-Response Curves: Generate a full dose-response curve to accurately determine the IC50 value. This provides a quantitative measure of the inhibitor's potency.

• ATP Concentration: In in vitro assays, the concentration of ATP can influence the apparent IC50 value of ATP-competitive inhibitors. It is advisable to perform the assay at an ATP concentration close to the Km of the kinase for ATP, if known.

• Solubility: Tyrphostin B44, (-) enantiomer is soluble in DMSO. For aqueous buffers, it is recommended to first prepare a concentrated stock in DMSO and then dilute it into the assay buffer. Be mindful of the final DMSO concentration in the assay, as high concentrations can affect enzyme activity. Typically, the final DMSO concentration should be kept below 1%.

• Kinase Selectivity: While Tyrphostin B44, (-) enantiomer is selective for EGFR over ErbB2, its activity against a broader panel of kinases may not be fully characterized. For studies where off-target effects are a concern, it is advisable to perform kinase selectivity profiling against a diverse panel of kinases.

Conclusion

Tyrphostin B44, (-) enantiomer is a valuable tool for the investigation of EGFR-mediated signaling pathways and for the screening of potential anti-cancer drugs. Its potency and selectivity make it a reliable inhibitor for both in vitro and cell-based assays. By following the detailed protocols and adhering to the best practices outlined in this guide, researchers and drug development professionals can generate high-quality, reproducible data to advance their understanding of protein kinase biology and accelerate the discovery of novel therapeutics.

References

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1989). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of medicinal chemistry, 32(10), 2344–2352.

• Reaction Biology. Kinase Selectivity Panels. Available from: [Link]

• BPS Bioscience. EGFR Kinase Assay Kit. Available from: [Link]

• Bio-Rad. Best Practice for Western Blot Detection of Phosphorylation Events. Available from: [Link]

• Wee, P., & Wang, Z. (2017).
• Chen, J. G., Asai, A., & Chan, T. H. (1998). Specific epidermal growth factor receptor autophosphorylation sites promote mouse colon epithelial cell chemotaxis and restitution. The American journal of physiology, 275(5), C1165–C1173.

• Bio-Rad Antibodies. Tyrosine Phosphorylation of EGF R. Available from: [Link]

• Davies, S. P., Reddy, H., Caivano, M., & Cohen, P. (2000). Specificity and mechanism of action of some commonly used protein kinase inhibitors. The Biochemical journal, 351(Pt 1), 95–105.
• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., Chan, K. W., Ciceri, P., Davis, M. I., Edeen, P. T., Faraoni, R., Floyd, M., Hunt, J. P., Lockhart, D. J., Milanov, Z. V., Morrison, M. J., Pallares, G., Patel, H. K., Pritchard, S., Wodicka, L. M., & Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity.

• Bio-Techne. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Available from: [Link]

• Vanderbilt University. In Vitro EGF Receptor Autophosphorylation. Available from: [Link]

• Gazit, A., Osherov, N., Posner, I., Yaish, P., Poradosu, E., Gilon, C., & Levitzki, A. (1991). Tyrphostins. 2. Heterocyclic and alpha-substituted benzylidenemalononitrile tyrphostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of medicinal chemistry, 34(6), 1896–1907.

Sources

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• 4. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 5. Western blot for phosphorylated proteins | Abcam [abcam.com]

Application Notes and Protocols: A Guide to Treating Breast Cancer Cell Lines with Tyrphostin B44, (-) Enantiomer

Introduction

Breast cancer remains a significant global health challenge, with a pressing need for the development of targeted and effective therapeutic strategies. A key player in the proliferation and survival of many breast cancer subtypes is the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase that, when overactivated, can drive tumor growth. Tyrphostin B44, (-) enantiomer, is a potent and selective inhibitor of EGFR kinase activity, making it a valuable tool for researchers investigating the role of EGFR signaling in breast cancer and for the initial phases of drug development. This document provides a comprehensive guide for the use of Tyrphostin B44, (-) enantiomer in treating various breast cancer cell lines, offering insights into its mechanism of action and detailed protocols for assessing its efficacy.

Tyrphostin B44, (-) enantiomer, demonstrates a significantly higher potency in inhibiting EGFR kinase, with a reported IC50 of 0.4 µM, as compared to its (+) enantiomer.[1] This stereospecificity is a critical consideration in experimental design, highlighting the importance of using the correct enantiomer for achieving maximal inhibitory effect.[2] This application note will delve into the practical aspects of utilizing this compound, from initial handling and preparation to the execution and interpretation of key in vitro assays.

Mechanism of Action: Targeting the EGFR Signaling Cascade

The therapeutic potential of Tyrphostin B44, (-) enantiomer, lies in its ability to specifically target the tyrosine kinase domain of EGFR.[3] In many breast cancers, particularly triple-negative breast cancer (TNBC), EGFR is overexpressed and its signaling pathways are aberrantly activated.[4] The binding of ligands, such as Epidermal Growth Factor (EGF), to EGFR triggers receptor dimerization and subsequent autophosphorylation of tyrosine residues in its intracellular domain. This phosphorylation event initiates a cascade of downstream signaling pathways, most notably the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt-mTOR pathway.[2][3][5][6] These pathways are central to regulating cell proliferation, survival, and differentiation.

By inhibiting the initial phosphorylation step, Tyrphostin B44, (-) enantiomer, effectively blocks the activation of these downstream effectors.[1] This disruption of the EGFR signaling cascade can lead to several anti-cancer effects, including:

• Cell Cycle Arrest: Inhibition of the MAPK and PI3K/Akt pathways can prevent the progression of the cell cycle, often leading to an accumulation of cells in the G1 phase.[6][7]

• Induction of Apoptosis: By suppressing pro-survival signals transmitted through the PI3K/Akt pathway, EGFR inhibition can lead to the activation of programmed cell death.[8][9][10]

• Inhibition of Proliferation: The culmination of cell cycle arrest and apoptosis results in a significant reduction in the overall proliferation of the cancer cell population.

The following diagram illustrates the central role of EGFR in breast cancer signaling and the point of intervention for Tyrphostin B44, (-) enantiomer.

Figure 1: EGFR Signaling Pathway and Inhibition by Tyrphostin B44, (-) enantiomer.

Recommended Breast Cancer Cell Lines for Study

The selection of appropriate cell lines is crucial for the relevance of in vitro studies. Based on their diverse molecular characteristics, the following breast cancer cell lines are recommended for investigating the effects of Tyrphostin B44, (-) enantiomer:

Cell Line	Subtype	Key Characteristics
MCF-7	Luminal A (ER+, PR+/-, HER2-)	Expresses EGFR, though at relatively low levels.[11] Often used as a model for hormone-responsive breast cancer.
MDA-MB-231	Triple-Negative (ER-, PR-, HER2-)	High EGFR expression.[12] A widely used model for aggressive, metastatic breast cancer.
SKBR-3	HER2-Positive (ER-, PR-, HER2+)	Overexpresses HER2 and also expresses EGFR.[5] Useful for studying the interplay between EGFR and HER2 signaling.

Experimental Protocols

The following protocols provide a framework for treating breast cancer cell lines with Tyrphostin B44, (-) enantiomer, and assessing its biological effects. It is essential to perform dose-response experiments to determine the optimal concentration for each cell line and experimental endpoint.

Preparation of Tyrphostin B44, (-) Enantiomer Stock Solution

Materials:

• Tyrphostin B44, (-) enantiomer powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• Tyrphostin B44, (-) enantiomer is soluble in DMSO up to 30 mM.[1] To prepare a 10 mM stock solution, calculate the required amount of DMSO based on the molecular weight of the compound (308.34 g/mol ).

• Briefly centrifuge the vial of Tyrphostin B44, (-) enantiomer powder to ensure all the powder is at the bottom.

• Under sterile conditions, add the calculated volume of DMSO to the vial.

• Gently vortex or pipette up and down to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light. The compound should be stored desiccated at +4°C for long-term storage as a solid.[1]

Cell Culture and Treatment

Materials:

• Selected breast cancer cell lines (MCF-7, MDA-MB-231, SKBR-3)

• Appropriate complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Tyrphostin B44, (-) enantiomer stock solution (10 mM in DMSO)

• Vehicle control (DMSO)

• Sterile cell culture plates (e.g., 96-well, 6-well)

Procedure:

• Culture the breast cancer cell lines according to standard protocols in a humidified incubator at 37°C with 5% CO2.

• Seed the cells into the appropriate culture plates at a density that will allow for logarithmic growth during the treatment period.

• Allow the cells to adhere and resume growth overnight.

• Prepare serial dilutions of the Tyrphostin B44, (-) enantiomer stock solution in complete culture medium to achieve the desired final concentrations. A suggested starting range for dose-response experiments is 0.1 µM to 10 µM, bracketing the known IC50 for EGFR kinase inhibition.

• Prepare a vehicle control by diluting DMSO in culture medium to the same final concentration as in the highest Tyrphostin B44, (-) enantiomer treatment group.

• Remove the old medium from the cells and replace it with the medium containing the various concentrations of Tyrphostin B44, (-) enantiomer or the vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours), depending on the assay to be performed.

Assessment of Cytotoxicity (MTT Assay)

This protocol provides a method to assess the effect of Tyrphostin B44, (-) enantiomer on cell viability.

Materials:

• Cells treated as described in Protocol 2 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• Microplate reader

Procedure:

• Following the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value for cytotoxicity.

Analysis of Apoptosis (Annexin V-FITC/PI Staining)

This protocol allows for the detection and quantification of apoptotic cells.

Materials:

• Cells treated as described in Protocol 2 in a 6-well plate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• After the treatment period, collect both the adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant containing the floating cells.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells once with cold PBS and centrifuge again.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Viable cells will be negative for both Annexin V-FITC and PI, early apoptotic cells will be Annexin V-FITC positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the effect of Tyrphostin B44, (-) enantiomer on cell cycle progression.

Materials:

• Cells treated as described in Protocol 2 in a 6-well plate

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Following treatment, harvest the cells by trypsinization.

• Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

• Wash the cell pellet with cold PBS.

• Resuspend the cells in 1 mL of cold PBS and add dropwise to 4 mL of cold 70% ethanol while gently vortexing to fix the cells.

• Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

• Wash the cells with PBS and centrifuge again.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

The following diagram outlines a general experimental workflow for evaluating the effects of Tyrphostin B44, (-) enantiomer on breast cancer cell lines.

Figure 2: General Experimental Workflow.

Expected Outcomes and Troubleshooting

Treatment of EGFR-dependent breast cancer cell lines, such as MDA-MB-231, with Tyrphostin B44, (-) enantiomer is expected to result in a dose- and time-dependent decrease in cell viability. This should correlate with an increase in the percentage of apoptotic cells and an arrest of the cell cycle, likely in the G1 phase. For cell lines with lower EGFR expression, like MCF-7, higher concentrations or longer incubation times may be required to observe significant effects. In HER2-overexpressing cells like SKBR-3, the response may be more complex due to the potential for crosstalk between EGFR and HER2 signaling pathways.[5]

Troubleshooting:

• Low Efficacy: If the compound shows little effect, ensure the correct enantiomer is being used and that the stock solution has been stored properly to maintain its activity. Consider increasing the concentration range and/or the duration of treatment.

• High Vehicle Toxicity: If the DMSO vehicle control shows significant toxicity, ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%).

• Inconsistent Results: Ensure consistent cell seeding densities and proper handling techniques to minimize variability between experiments.

Conclusion

Tyrphostin B44, (-) enantiomer, is a valuable pharmacological tool for investigating the role of EGFR signaling in breast cancer. Its potency and selectivity make it an excellent candidate for preclinical studies aimed at understanding the molecular mechanisms driving cancer cell proliferation and survival. The protocols and guidelines presented in this document provide a solid foundation for researchers to effectively utilize this compound in their studies of breast cancer biology and to explore its potential as a therapeutic agent. Careful experimental design, including the use of appropriate cell line models and a range of analytical techniques, will be crucial for elucidating the full spectrum of its anti-cancer effects.

References

• Fouad, M. A., et al. (2021). Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules. Molecules, 26(24), 7611.
• Louie, M. C., et al. (2019). Enantiomer of the novel flexible heteroarotinoid, SL-1-09, blocks cell cycle progression in breast cancer cells. European Journal of Pharmacology, 862, 172634.
• Gschwind, A., Fischer, O. M., & Ullrich, A. (2004). The discovery of receptor tyrosine kinases: targets for cancer therapy.
• Han, W., et al. (2020). [EGFR tyrosine kinase inhibitor HS-10296 induces autophagy and apoptosis in triplenegative breast cancer MDA-MB-231 cells]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi, 36(7), 617-623.
• Wen, B., et al. (2001). Tyrphostin AG 1024 modulates radiosensitivity in human breast cancer cells. British Journal of Cancer, 85(12), 2017–2021.
• Oda, K., et al. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010.
• Abdel-Aal, A. M., et al. (2022).
• Ge, J., et al. (1998). Induction of apoptosis in breast cancer cells by TPA. Oncogene, 17(22), 2935–2941.
• Corkery, B., et al. (2011). Anti-EGFR monoclonal antibodies and EGFR tyrosine kinase inhibitors as combination therapy for triple-negative breast cancer.
• El-Gamal, M. I., et al. (2022). Targeting Metabolic Reprogramming to Improve Breast Cancer Treatment: An In Vitro Evaluation of Selected Metabolic Inhibitors Using a Metabolomic Approach. Metabolites, 11(8), 548.
• Al-Dhfyan, A., et al. (2017). Simultaneous Inhibition of Cell-Cycle, Proliferation, Survival, Metastatic Pathways and Induction of Apoptosis in Breast Cancer Cells by a Phytochemical Super-Cocktail: Genes That Underpin Its Mode of Action. PLoS One, 12(1), e0151392.
• Purwatiningsih, S., et al. (2019). Apoptosis induction on human breast cancer T47D cell line by extracts of Ancorina sp. F1000Research, 8, 137.
• Kim, M. S., et al. (2020). EGFR Transgene Stimulates Spontaneous Formation of MCF7 Breast Cancer Cells Spheroids with Partly Loss of HER3 Receptor. International Journal of Molecular Sciences, 21(23), 9069.
• Zhang, D., et al. (2022). Statins inhibit proliferation and induce apoptosis in triple-negative breast cancer cells. Cancer Chemotherapy and Pharmacology, 89(4), 503-514.
• Faltas, B., et al. (2022). Towards an Integral Therapeutic Protocol for Breast Cancer Based upon the New H+-Centered Anticancer Paradigm of the Late Post-Warburg Era. Cancers, 14(17), 4165.
• García-Rubiño, M. E., et al. (2013). Enantiospecific synthesis of heterocycles linked to purines: different apoptosis modulation of enantiomers in breast cancer cells. Current Medicinal Chemistry, 20(33), 4169–4184.

• Cellosaurus. (n.d.). MDA-MB-231 (CVCL_0062). Retrieved from [Link]

• ResearchGate. (n.d.). IC50 of MDA-MB-231 and MCF-7 monolayered cells after treatment with αMG. Retrieved from [Link]

• Embryology UNSW. (n.d.). Epidermal growth factor receptor signaling pathways.jpg. Retrieved from [Link]

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• 2. Signaling pathways and effects of EGFR [pfocr.wikipathways.org]
• 3. File:Epidermal growth factor receptor signaling pathways.jpg - Embryology [embryology.med.unsw.edu.au]
• 4. Disruption of the pentraxin 3/CD44 interaction as an efficient therapy for triple‐negative breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
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• 12. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Tyrphostin B44, (-) Enantiomer on Lung Cancer Cells

Introduction

Non-small cell lung cancer (NSCLC) remains a leading cause of cancer-related mortality worldwide, with aberrant signaling from the Epidermal Growth Factor Receptor (EGFR) being a key driver in a significant subset of these tumors.[1] The development of tyrosine kinase inhibitors (TKIs) targeting EGFR has revolutionized the treatment landscape for patients with specific EGFR mutations.[1] Tyrphostins, a class of synthetic compounds, were among the first families of EGFR inhibitors to be systematically studied.[2] Tyrphostin B44, in its levorotatory (-) enantiomer form, is a potent inhibitor of EGFR kinase.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to study the effects of Tyrphostin B44, (-) enantiomer on lung cancer cells.

This guide will detail experimental protocols to assess the biological consequences of EGFR inhibition by Tyrphostin B44, (-) enantiomer, including its impact on cell viability, apoptosis, and cell cycle progression. Furthermore, it will provide methodologies to dissect the molecular mechanisms of action by examining the phosphorylation status of key downstream signaling proteins in the AKT, MAPK, and STAT3 pathways. The rationale for investigating the STAT3 pathway stems from its emerging role in mediating resistance to EGFR-targeted therapies.[4][5]

Experimental Design and Rationale

A robust investigation into the effects of Tyrphostin B44, (-) enantiomer necessitates the use of well-characterized lung cancer cell lines with distinct EGFR mutation profiles. This allows for a comparative analysis of the compound's efficacy and provides insights into its potential therapeutic window.

Recommended Lung Cancer Cell Lines:

Cell Line	EGFR Status	Key Characteristics	Rationale for Use
HCC827	Exon 19 Deletion (Activating Mutation)	Highly sensitive to EGFR TKIs.[6][7]	To assess the potency of Tyrphostin B44, (-) enantiomer in a known TKI-sensitive model.
A549	Wild-Type EGFR	Generally resistant to EGFR TKIs targeting activating mutations.[6]	To serve as a negative control and evaluate the selectivity of Tyrphostin B44, (-) enantiomer for mutant EGFR.
H1975	L858R and T790M Mutations	Carries an activating mutation (L858R) and a key resistance mutation (T790M).[8]	To investigate the efficacy of Tyrphostin B44, (-) enantiomer in overcoming TKI resistance.

Experimental Workflow:

The following diagram outlines a logical workflow for characterizing the effects of Tyrphostin B44, (-) enantiomer on lung cancer cells.

Caption: Experimental workflow for Tyrphostin B44 studies.

Protocols

Preparation of Tyrphostin B44, (-) Enantiomer Stock Solution

• Source: Tyrphostin B44, (-) enantiomer can be obtained from various chemical suppliers.

• Solubility: Soluble in DMSO.

• Procedure:

  • Prepare a 10 mM stock solution of Tyrphostin B44, (-) enantiomer in sterile DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C.

  • For cell culture experiments, dilute the stock solution in the appropriate cell culture medium to the desired final concentrations. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cell Viability Assays

Cell viability assays are crucial for determining the cytotoxic or cytostatic effects of Tyrphostin B44, (-) enantiomer and for calculating the half-maximal inhibitory concentration (IC50).

Principle: This colorimetric assay measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate dehydrogenase in viable cells to form a purple formazan product.

Protocol:

• Cell Seeding: Seed lung cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of Tyrphostin B44, (-) enantiomer (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Principle: This is a resazurin-based assay where metabolically active cells reduce the non-fluorescent PrestoBlue™ reagent to the highly fluorescent resorufin. This assay is generally considered to be less toxic and faster than the MTT assay.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• PrestoBlue™ Addition: Add 10 µL of PrestoBlue™ reagent to each well and incubate for 1-2 hours at 37°C.

• Fluorescence/Absorbance Measurement: Measure fluorescence (Ex/Em: ~560/590 nm) or absorbance at 570 nm (with a reference wavelength of 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and the IC50 value as described for the MTT assay.

Apoptosis Assay: Annexin V/Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptotic and necrotic cells.[9]

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Tyrphostin B44, (-) enantiomer at concentrations around the determined IC50 for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining:

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.[10]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

Principle: PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[11]

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Tyrphostin B44, (-) enantiomer for 24-48 hours.

• Cell Harvesting and Fixation:

  • Harvest the cells and wash with PBS.

  • Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C overnight.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Signaling Pathways

Principle: Western blotting is used to detect the levels of specific proteins in a cell lysate. By using antibodies that recognize the phosphorylated (activated) forms of signaling proteins, the effect of Tyrphostin B44, (-) enantiomer on key signaling pathways can be determined.

Caption: Targeted EGFR signaling pathways.

Protocol:

• Cell Lysis:

  • Seed cells and treat with Tyrphostin B44, (-) enantiomer for various time points (e.g., 0, 15, 30, 60 minutes, 24 hours).

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C.

    • Recommended Primary Antibodies:

      • Phospho-EGFR (Tyr1068)

      • Total EGFR

      • Phospho-AKT (Ser473)

      • Total AKT

      • Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204)

      • Total p44/42 MAPK (Erk1/2)

      • Phospho-STAT3 (Tyr705)

      • Total STAT3

      • GAPDH or β-actin (as a loading control)

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities using densitometry software.

Data Interpretation and Expected Outcomes

Assay	Expected Outcome with Tyrphostin B44 (-) enantiomer Treatment	Interpretation
Cell Viability	Dose- and time-dependent decrease in cell viability in HCC827 and potentially H1975 cells. Minimal effect on A549 cells.	Tyrphostin B44, (-) enantiomer is cytotoxic/cytostatic to EGFR-mutant lung cancer cells.
Apoptosis	Increased percentage of Annexin V-positive cells in sensitive cell lines.	The compound induces apoptosis as a mechanism of cell death.
Cell Cycle	Arrest at the G1/S or G2/M checkpoint in sensitive cell lines.	The compound inhibits cell cycle progression.
Western Blot	Decreased phosphorylation of EGFR, AKT, ERK, and potentially STAT3 in sensitive cell lines.	Tyrphostin B44, (-) enantiomer effectively inhibits EGFR and its downstream signaling pathways.

Troubleshooting

• High background in Western blots: Optimize blocking conditions and antibody concentrations. Ensure thorough washing steps.

• No effect on cell viability: Confirm the activity of the compound. Ensure correct dosage and treatment times. The cell line may be inherently resistant.

• Inconsistent flow cytometry results: Ensure proper cell handling and staining procedures. Check the health of the cells before treatment.

Conclusion

The methodologies outlined in this application note provide a comprehensive framework for investigating the anti-cancer effects of Tyrphostin B44, (-) enantiomer in lung cancer cells. By employing a panel of cell lines with diverse EGFR mutation statuses and a combination of cellular and molecular biology techniques, researchers can elucidate the compound's potency, mechanism of action, and potential for overcoming TKI resistance. These studies are essential for the preclinical evaluation of novel therapeutic agents in the field of lung cancer research.

References

• ResearchGate. (n.d.). HCC827 and A549 cell lines as representatives of lung carcinoma... Retrieved from [Link]

• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788.
• Wheeler, D. L., Iida, M., & Dunn, E. F. (2009). The role of STAT3 in EGFR inhibitor resistance in cancer. Cancers, 1(1), 9-25.

• ResearchGate. (n.d.). Immunoblot analysis of p-EGFR, EGFR, p-AKT, AKT, p-ERK, and ERK in H1975 cell after treatment with gossypol for 24 h. GAPDH was used as a loading control. Retrieved from [Link]

• Crowley, L. C., Marfell, B. J., Scott, A. P., & Waterhouse, N. J. (2016). Quantitation of apoptosis and necrosis by annexin V-FITC and propidium iodide. Cold Spring Harbor Protocols, 2016(11), pdb.prot087293.

• Journal of Cancer. (2019). AKT-STAT3 Pathway as a Downstream Target of EGFR Signaling to Regulate PD-L1 Expression on NSCLC cells. Retrieved from [Link]

• Chen, Y. F., Hsieh, Y. S., & Chen, K. C. (2021). Cell Behavior of Non-Small Cell Lung Cancer Is at EGFR and MicroRNAs Hands. International Journal of Molecular Sciences, 22(22), 12479.

• ResearchGate. (n.d.). Western blotting analysis of STAT3 signaling pathway and IL-6 receptor... Retrieved from [Link]

• Medscape. (2025). Non-Small Cell Lung Cancer (NSCLC) Treatment Protocols. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Role of STAT3 in lung cancer. Retrieved from [Link]

• Frontiers. (2022). Icotinib derivatives as tyrosine kinase inhibitors with anti-esophageal squamous carcinoma activity. Retrieved from [Link]

• ResearchGate. (n.d.). A. Western blot analysis for EGFR, pEGFR (Y1068), Akt, pAkt and B. CDH5... Retrieved from [Link]

• Oncotarget. (2017). Activation of signal transducer and activator of transcription 3 (STAT3) signaling in EGFR mutant non-small-cell lung cancer (NSCLC). Retrieved from [Link]

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• ResearchGate. (n.d.). EGFR mutated human lung cancer cell lines (H1975, H1650, HCC827) were... Retrieved from [Link]

• MDPI. (2022). In Vitro Anticancer Screening and Preliminary Mechanistic Study of A-Ring Substituted Anthraquinone Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Exploring Novel Frontiers: Leveraging STAT3 Signaling for Advanced Cancer Therapeutics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Genome-wide CRISPR screening reveals genetic modifiers of mutant EGFR dependence in human NSCLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Role of STAT3 in Non-Small Cell Lung Cancer. Retrieved from [Link]

• PubMed. (2023). The cell line models to study tyrosine kinase inhibitors in non-small cell lung cancer with mutations in the epidermal growth factor receptor: A scoping review. Retrieved from [Link]

• Oncotarget. (n.d.). Intracellular activation of EGFR by fatty acid synthase dependent palmitoylation. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Quantification of total and phosphorylated STAT3 by calibrated western blotting. Retrieved from [Link]

• YouTube. (2025). Treatment Landscape of Extensive Stage Small Cell Lung Cancer: Tarlatamab. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Western blotting analysis of EGFR, P-EGFR, Akt and P-Akt levels in... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel therapeutic strategies for rare mutations in non-small cell lung cancer. Retrieved from [Link]

• Journal of Oncology. (2022). Molecular Profile of Non-Small Cell Lung Cancer Cell Lines A549 and H460 Affects the Response against Cyclophosphamide and Acid Hydrolysis Extract of Agave Sisalana (AHEAS). Retrieved from [Link]

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Application Note: A Validated Western Blot Protocol for Monitoring EGFR Pathway Inhibition by Tyrphostin B44, (-) enantiomer

Introduction

Protein phosphorylation is a critical post-translational modification that governs a vast array of cellular processes, from proliferation and differentiation to apoptosis. The Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase, is a central node in signaling pathways that control cell growth.[1][2] Upon ligand binding, EGFR undergoes autophosphorylation, triggering downstream cascades such as the RAS-RAF-MEK-ERK pathway.[1] Dysregulation of EGFR activity is a hallmark of many cancers, making it a prime therapeutic target.[3][4]

Tyrphostins are a class of compounds designed to inhibit protein tyrosine kinases.[5][6] Specifically, Tyrphostin B44 has been shown to be an effective inhibitor of EGFR autophosphorylation.[2][7] This application note provides a comprehensive, self-validating Western blot protocol for researchers studying the effects of Tyrphostin B44, (-) enantiomer on the EGFR signaling pathway. The protocol is designed to reliably detect changes in the phosphorylation status of EGFR and downstream targets, thereby providing a robust method for assessing drug efficacy.

Experimental & Logical Workflow

A successful experiment requires careful planning and execution. The following diagram outlines the logical flow of this protocol, from initial cell culture and treatment to final data analysis. Each stage includes critical controls to ensure the trustworthiness and reproducibility of the results.

Caption: Overall experimental workflow.

Principle of the Assay

This protocol utilizes immunoblotting (Western blot) to semi-quantitatively measure the abundance of specific proteins in cell lysates. Following treatment of cells with Tyrphostin B44, (-) enantiomer, and stimulation with Epidermal Growth Factor (EGF), total protein is extracted. The key to studying phosphorylation is the preservation of these labile phosphate groups during lysis, which is achieved by working at low temperatures and including phosphatase inhibitors in the lysis buffer.

Proteins are then separated by size via SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.[8] The membrane is subsequently probed with highly specific primary antibodies that recognize either the phosphorylated form of a protein (e.g., phospho-EGFR) or the total amount of that protein, regardless of its phosphorylation state (e.g., total EGFR). An enzyme-conjugated secondary antibody is used for detection, typically via a chemiluminescent substrate. By comparing the signal from the phospho-specific antibody to the total protein and a loading control, one can determine the specific inhibitory effect of Tyrphostin B44 on EGFR signaling.

The EGFR Signaling Pathway & Tyrphostin B44 Inhibition

Understanding the target pathway is essential for designing the experiment and interpreting the results. The diagram below illustrates the canonical EGFR signaling cascade and the point of inhibition by Tyrphostin B44.

Caption: EGFR signaling and Tyrphostin B44 inhibition.

Materials and Reagents

Reagent Preparation

• Modified RIPA Lysis Buffer: For optimal extraction of phosphorylated proteins. It is mandatory to add protease and phosphatase inhibitors fresh just before use.[9]

  • 50 mM Tris-HCl, pH 7.4

  • 150 mM NaCl

  • 1% Triton X-100 or NP-40

  • 0.5% Sodium Deoxycholate

  • 0.1% SDS

  • 1 mM EDTA

  • Add Fresh: 1 mM PMSF, 1X Protease Inhibitor Cocktail, 1X Phosphatase Inhibitor Cocktail (containing sodium orthovanadate, sodium fluoride, etc.[9])

• 1X Tris-Buffered Saline with Tween-20 (TBST): Recommended over PBS-based buffers to avoid interference with phospho-specific antibodies.[10]

  • 20 mM Tris-HCl, pH 7.5

  • 150 mM NaCl

  • 0.1% Tween-20

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in 1X TBST.

  • Scientist's Note: Avoid using non-fat dry milk as a blocking agent. Milk contains high levels of the phosphoprotein casein, which can lead to high background when probing for phosphorylated targets.

• 4X SDS-PAGE Sample Buffer (Reducing):

  • 250 mM Tris-HCl, pH 6.8

  • 8% SDS

  • 40% Glycerol

  • 0.04% Bromophenol Blue

  • Add β-mercaptoethanol to 10% (v/v) or DTT to 500 mM just before use.[11]

Detailed Experimental Protocol

Part 1: Cell Culture, Treatment, and Controls

A robust experimental design with proper controls is the foundation of a trustworthy Western blot.

• Cell Seeding: Plate a suitable cell line (e.g., A431, which overexpresses EGFR) in 6-well plates. Grow cells to 70-80% confluency.

• Serum Starvation (Optional but Recommended): To reduce basal EGFR activity, aspirate the growth medium and replace it with a low-serum (e.g., 0.5% FBS) or serum-free medium for 12-24 hours before treatment.

• Experimental Treatments (Example Setup):

  • Well 1: Untreated Control: No treatment. Shows basal phosphorylation levels.

  • Well 2: Vehicle Control: Treat with the same concentration of vehicle (e.g., DMSO) used to dissolve Tyrphostin B44.

  • Well 3: EGF Stimulation Only (Positive Control): Stimulate with EGF (e.g., 100 ng/mL for 10 minutes) to induce maximal EGFR phosphorylation.

  • Well 4: Tyrphostin B44 Treatment + EGF Stimulation: Pre-treat with Tyrphostin B44 (e.g., 10-100 µM for 1-2 hours) followed by EGF stimulation.

  • Well 5: Tyrphostin B44 Treatment Only: Treat with Tyrphostin B44 alone to assess its effect without EGF stimulation.

  • Well 6: Negative Control Lysate (Optional): Use a lysate from a cell line known not to express EGFR to validate antibody specificity.[12]

• Inhibitor Pre-treatment: Add the desired concentration of Tyrphostin B44, (-) enantiomer (or vehicle) to the appropriate wells and incubate for the desired time (e.g., 1-2 hours).

• Ligand Stimulation: Add EGF (or vehicle) to the appropriate wells and incubate for a short period (e.g., 5-15 minutes) to stimulate the pathway.

Part 2: Cell Lysis and Protein Quantification

The goal is to rapidly lyse cells while preserving protein integrity and phosphorylation status.

• Preparation: Place the 6-well plates on ice. Aspirate the culture medium and quickly wash the cells twice with ice-cold 1X PBS.[13]

• Lysis: Add 100-150 µL of ice-cold Modified RIPA Lysis Buffer (with freshly added inhibitors) to each well.[13]

• Scraping and Collection: Use a cell scraper to dislodge the cells into the lysis buffer. Transfer the resulting lysate to a pre-chilled microcentrifuge tube.

• Incubation & Clarification: Incubate the lysates on ice for 30 minutes with occasional vortexing. Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the clear supernatant to a new pre-chilled tube. This is your total protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay. This is crucial for ensuring equal protein loading in each lane.[14]

Part 3: SDS-PAGE and Membrane Transfer

• Sample Preparation: Based on the quantification results, normalize all samples with lysis buffer to the same concentration (e.g., 1-2 µg/µL). Add 1/3 volume of 4X SDS-PAGE Sample Buffer to each lysate.

• Denaturation: Boil the samples at 95-100°C for 5-10 minutes.[15][16]

• Gel Electrophoresis: Load 20-30 µg of total protein per lane into an appropriate percentage polyacrylamide gel.[14] Also, load a molecular weight marker. Run the gel until the dye front reaches the bottom.

• Membrane Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry electroblotting system.[8][17]

  • Scientist's Note: PVDF membranes have a high protein binding capacity and are robust, making them ideal for stripping and reprobing.[18][19] Remember to pre-wet the PVDF membrane in methanol for ~15 seconds before equilibrating it in transfer buffer.[20]

Part 4: Immunoblotting and Detection

• Blocking: After transfer, block the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[15][16] This step prevents non-specific antibody binding.

• Primary Antibody Incubation: Dilute the primary antibodies in 5% BSA/TBST according to the manufacturer's recommendations. Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.[16][21]

  • Recommended Primary Antibodies:

    • Rabbit anti-phospho-EGFR (Tyr1068)

    • Mouse anti-total-EGFR

    • Rabbit anti-phospho-p44/42 MAPK (ERK1/2)

    • Mouse anti-total-p44/42 MAPK (ERK1/2)

    • Mouse anti-β-Actin or Rabbit anti-GAPDH (Loading Control)

• Washing: The next day, remove the primary antibody solution. Wash the membrane three times for 5-10 minutes each with a generous volume of TBST.[21]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (e.g., anti-rabbit HRP or anti-mouse HRP) diluted in 5% BSA/TBST for 1 hour at room temperature.

• Final Washes: Repeat the washing step (Step 3) to remove unbound secondary antibody.

• Signal Detection: Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using a digital imager or X-ray film. Multiple exposure times may be necessary to ensure the signal is within the linear range for accurate quantification.[14]

Data Analysis and Interpretation

• Loading Control Check: First, examine the bands for your loading control (e.g., β-Actin). They should be of similar intensity across all lanes, confirming equal protein loading.[22]

• Densitometry: Use imaging software to quantify the band intensity for each protein (p-EGFR, total EGFR, etc.).

• Normalization:

  • For each sample, normalize the phospho-protein signal to the total protein signal (e.g., p-EGFR intensity / total EGFR intensity).

  • Further normalize this ratio to the loading control to correct for any minor loading variations.

• Expected Outcome: In a successful experiment, you would expect to see a strong p-EGFR signal in the "EGF Stimulation Only" lane. In the "Tyrphostin B44 + EGF" lane, this p-EGFR signal should be significantly reduced in a dose-dependent manner, while the total EGFR and loading control signals remain relatively constant.

Quantitative Data Summary

Reagent/Parameter	Recommended Range/Value	Rationale/Reference
Tyrphostin B44, (-) enantiomer	10 - 100 µM	Effective range for EGFR inhibition.[2]
EGF Stimulation	50 - 100 ng/mL for 5-15 min	Standard concentration for robust EGFR activation.
Protein Loading per Lane	20 - 50 µg	Optimal range for most target proteins.[14]
Primary Antibody Dilution	1:1000 (typical)	Titrate for each new antibody/lot.[18]
Secondary Antibody Dilution	1:2000 - 1:10,000 (typical)	Optimize to balance signal and background.
Blocking Buffer	5% BSA in TBST	Avoids casein interference from milk.

References

• Gazit, A., et al. (1994). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. PubMed. Available at: [Link]

• ResearchGate. Western blot analysis. A, EGFR signaling pathways, (B) EMT and... ResearchGate. Available at: [Link]

• Shao, Z. M., et al. (1997). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. PubMed. Available at: [Link]

• Bio-Techne. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Bio-Techne. Available at: [Link]

• Lattwein, K., et al. (2019). Analyzing expression and phosphorylation of the EGF receptor in HNSCC. PMC - NIH. Available at: [Link]

• Bio-Rad Antibodies. Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad Antibodies. Available at: [Link]

• protocols.io. (2023). Cell lysis and immunoblotting for protein and phospho-protein quantification. protocols.io. Available at: [Link]

• Huber, K. V., et al. (2014). Stereospecific targeting of MTH1 by (S)-crizotinib as anticancer strategy. PMC - NIH. Available at: [Link]

• Bio-Rad. Western Blotting Transfer Techniques. Bio-Rad. Available at: [Link]

• Creative Diagnostics. EGF/EGFR Signaling Pathway. Creative Diagnostics. Available at: [Link]

• ResearchGate. WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate. Available at: [Link]

• Biocompare. Methods and Tips for Western Blot Protein Transfer. Biocompare. Available at: [Link]

• Stratech. Phosphoproteins by Western Blot. Stratech. Available at: [Link]

• Dvir, A., et al. (1991). The Inhibition of EGF-dependent Proliferation of Keratinocytes by Tyrphostin Tyrosine Kinase Blockers. PubMed. Available at: [Link]

• Bio-Rad Antibodies. (2019). Taking Control of Your Western Blotting Troubles. Bio-Rad Antibodies. Available at: [Link]

• ResearchGate. Western blot analysis of proteins related to the EGFR signal pathway,... ResearchGate. Available at: [Link]

• Dvir, A., et al. (1991). The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers. PMC - NIH. Available at: [Link]

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• 5. Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Transfer Methods | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. Which cell lysis buffer recipe is best for phosphorylated proteins? | AAT Bioquest [aatbio.com]
• 10. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 11. Choosing The Right Lysis Buffer | Proteintech Group [ptglab.com]
• 12. Recommended controls for western blot | Abcam [abcam.com]
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Measuring Cell Viability in Response to EGFR Inhibition: An Application Note and Protocol for Tyrphostin B44, (-) enantiomer

Authored by a Senior Application Scientist

Introduction: Targeting the EGFR Pathway in Cancer Research

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a cornerstone of cellular regulation, governing critical processes such as proliferation, differentiation, and survival.[1][2] Dysregulation of this pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention.[3][4] Tyrosine kinase inhibitors (TKIs) are a class of targeted therapy drugs that have revolutionized cancer treatment by specifically blocking the enzymatic activity of tyrosine kinases, such as EGFR.[5][6]

Tyrphostins are a family of synthetic compounds designed to inhibit protein tyrosine kinases.[7] This application note focuses on Tyrphostin B44, (-) enantiomer , a potent and selective inhibitor of EGFR kinase. Specifically, it is more active than its (+) enantiomer, with an IC50 value of 0.4 μM for EGFR kinase. Understanding the impact of this inhibitor on cancer cell viability is a crucial step in preclinical drug development and cancer biology research.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for performing cell viability assays using Tyrphostin B44, (-) enantiomer. We will delve into the mechanistic underpinnings of the assays, provide step-by-step instructions, and offer insights into data interpretation, ensuring robust and reproducible results.

The Science Behind the Assay: How Tyrphostin B44, (-) enantiomer Impacts Cell Viability

Tyrphostin B44, (-) enantiomer exerts its effects by competitively inhibiting the ATP binding site of the EGFR's intracellular tyrosine kinase domain. This action blocks the autophosphorylation of the receptor, a critical step in the activation of downstream signaling cascades.[7][8] By inhibiting EGFR, Tyrphostin B44, (-) enantiomer can disrupt key signaling pathways responsible for cell growth and proliferation, ultimately leading to a decrease in viable cells.[9]

The following diagram illustrates the EGFR signaling pathway and the point of intervention for Tyrphostin B44, (-) enantiomer.

Caption: EGFR signaling pathway and inhibition by Tyrphostin B44, (-) enantiomer.

To quantify the cytotoxic or cytostatic effects of Tyrphostin B44, (-) enantiomer, a variety of cell viability assays can be employed. These assays measure different physiological parameters of healthy cells, such as metabolic activity or membrane integrity.

Choosing the Right Cell Viability Assay

Several robust methods are available to assess cell viability, each with its own advantages and underlying principles. The choice of assay can depend on the specific research question, cell type, and available equipment. Here, we detail three commonly used assays: the WST-1 assay, the Crystal Violet assay, and as a complementary method, the Annexin V apoptosis assay.

Assay	Principle	Advantages	Disadvantages
WST-1 Assay	Measures the metabolic activity of viable cells through the reduction of a tetrazolium salt (WST-1) to a colored formazan product by mitochondrial dehydrogenases.[10][11]	Simple one-step procedure, higher sensitivity than MTT, water-soluble formazan product.[10]	Indirect measure of cell number; can be affected by changes in metabolic rate.
Crystal Violet Assay	Stains the DNA of adherent cells. The amount of dye retained is proportional to the number of viable, attached cells.[12][13]	Simple, inexpensive, and provides a direct measure of cell number.[13][14]	Only suitable for adherent cells; requires fixation, which kills the cells.
Annexin V Apoptosis Assay	Detects the externalization of phosphatidylserine (PS) on the outer leaflet of the plasma membrane, an early marker of apoptosis.[15]	Distinguishes between early apoptotic, late apoptotic, and necrotic cells.[15]	Requires a flow cytometer; more complex protocol than metabolic assays.

Experimental Protocols

PART 1: Preparation of Tyrphostin B44, (-) enantiomer Stock Solution

Proper preparation of the inhibitor is critical for accurate and reproducible results.

Materials:

• Tyrphostin B44, (-) enantiomer (CAS 133550-32-0)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Reconstitution: Tyrphostin B44, (-) enantiomer is soluble in DMSO up to 30 mM. To prepare a 10 mM stock solution, dissolve 3.08 mg of the compound in 1 mL of DMSO.

• Aliquot and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C, desiccated and protected from light.

PART 2: Cell Seeding and Treatment

This initial phase is common to all subsequent viability assays.

Workflow Diagram:

Sources

• 1. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Tyrosine Kinase Inhibitors in Cancer: Breakthrough and Challenges of Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. cancerresearchuk.org [cancerresearchuk.org]
• 6. Role of tyrosine kinase inhibitors in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. WST-1 Assay: principles, protocol & best practices for cell viability | Abcam [abcam.com]
• 11. materialneutral.info [materialneutral.info]
• 12. Crystal violet staining protocol | Abcam [abcam.com]
• 13. clyte.tech [clyte.tech]
• 14. researchgate.net [researchgate.net]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Experiments with Tyrphostin B44, (-) enantiomer

Welcome to the technical support guide for Tyrphostin B44, (-) enantiomer. This resource is designed for researchers, scientists, and drug development professionals to help navigate and troubleshoot experiments involving this potent Epidermal Growth Factor Receptor (EGFR) kinase inhibitor. My goal is to provide you with not just procedural steps, but the underlying rationale to empower you to make informed decisions and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Section 1: Compound Handling and Preparation

Question: My Tyrphostin B44, (-) enantiomer is not dissolving properly. What is the recommended solvent and procedure?

Answer: This is a common first hurdle. Tyrphostin B44, (-) enantiomer has poor aqueous solubility.

• Primary Recommendation: The recommended solvent is Dimethyl Sulfoxide (DMSO).[1] You can prepare a concentrated stock solution, for example, at 30 mM in DMSO.

• Causality: DMSO is a polar aprotic solvent that can effectively solvate the Tyrphostin B44 molecule.[1] It's crucial to use fresh, anhydrous-grade DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce the compound's solubility.[2]

• Protocol for Stock Solution (e.g., 30 mM):

  • Warm the vial of Tyrphostin B44, (-) enantiomer (MW: 308.34 g/mol ) to room temperature before opening to prevent condensation.

  • Add the calculated volume of high-quality, anhydrous DMSO to the vial.

  • To aid dissolution, you can gently vortex or sonicate the solution.[2]

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes and store them appropriately to avoid repeated freeze-thaw cycles.

• Working Solutions: For cell-based assays, the DMSO stock solution should be serially diluted in your cell culture medium. Ensure the final concentration of DMSO in your experiment is low (typically <0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Always include a vehicle control (medium with the same final DMSO concentration) in your experimental design.

Question: How should I store the solid compound and my stock solutions for maximum stability?

Answer: Proper storage is critical for maintaining the compound's integrity. Tyrphostins, as a class, can be unstable, and improper storage can lead to degradation and inconsistent results.[3] Some are known to be sensitive to light, heat, and air.[4]

Form	Storage Temperature	Conditions	Shelf Life (Typical)
Solid Powder	+4°C	Desiccate (keep dry)	2-3 years[2]
In DMSO	-20°C or -80°C	Aliquoted, protected from light	1-6 months[2]

• Expert Insight: While +4°C is acceptable for short-term storage of the solid, for long-term stability, storing at -20°C is preferable.[2] For stock solutions in DMSO, -80°C is the gold standard for preserving integrity over months.[2] Repeated freeze-thaw cycles degrade the compound; therefore, making single-use aliquots is a mandatory practice for reproducible science. Some related tyrphostins have been shown to degrade into more potent inhibitors, which could confound experimental results.[3][5]

Section 2: Experimental Design and Controls

Question: I'm not observing any inhibition of EGFR phosphorylation. What could be wrong?

Answer: This issue can stem from several factors, from the compound itself to the assay conditions. Let's troubleshoot this logically.

First, create a workflow to diagnose the problem. A systematic approach ensures all potential points of failure are examined.

Caption: Troubleshooting workflow for lack of kinase inhibition.

• Step 1: Verify Compound Integrity & Concentration:

  • Degradation: As mentioned, Tyrphostins can be unstable.[3] If your stock solution is old or has been stored improperly, the compound may have degraded. Prepare a fresh stock solution from the solid powder.

  • Concentration: The reported IC50 (the concentration required to inhibit 50% of enzyme activity) for Tyrphostin B44, (-) enantiomer against EGFR kinase is approximately 0.4 µM. Your experimental concentrations should bracket this value. A typical dose-response curve might use concentrations from 10 nM to 100 µM. Double-check all dilution calculations.

• Step 2: Assess Experimental Setup:

  • Mechanism of Action: Tyrphostins act as ATP-competitive inhibitors.[5][6] If you are performing an in vitro kinase assay, an excessively high concentration of ATP will require a higher concentration of the inhibitor to achieve the same effect. Ensure your ATP concentration is at or near the Km value for the kinase.

  • Pre-incubation: In cell-based assays, you must pre-incubate the cells with the inhibitor before stimulating with the ligand (e.g., EGF).[7] A pre-incubation time of 30-60 minutes is generally sufficient to allow the compound to enter the cells and engage with the target.[7]

• Step 3: Check the Biological System:

  • EGFR Activation: The inhibitor blocks the kinase activity that is induced upon ligand binding.[8] If the EGFR pathway is not activated, you will not see an effect. Ensure you are stimulating the cells with an appropriate concentration of EGF (e.g., 10-100 ng/mL) for a sufficient time (e.g., 5-15 minutes) to induce robust receptor autophosphorylation.

  • Controls are Non-Negotiable: Your experiment must include:

    • Negative Control: Unstimulated, vehicle-treated cells (to show baseline phosphorylation).

    • Positive Control: EGF-stimulated, vehicle-treated cells (to show maximum phosphorylation).

    • Test Condition: EGF-stimulated, inhibitor-treated cells.

    • Known Inhibitor Control: Use another well-characterized EGFR inhibitor (like AG-1478 or Gefitinib) as a positive control for inhibition to validate the assay itself.[9]

Question: I'm seeing cytotoxicity in my cell-based assay. Is this expected, and how can I mitigate it?

Answer: While the ultimate goal of many kinase inhibitors is to induce cell death in cancer models, it's crucial to distinguish between targeted anti-proliferative effects and non-specific cytotoxicity. Tyrphostins have been shown to arrest the growth of various cell types, which is an intended outcome.[10][11]

• Distinguishing Cytotoxicity from Targeted Effects:

  • Time Course: Targeted anti-proliferative effects often take 24-72 hours to become apparent in cell viability assays (e.g., MTT, CellTiter-Glo). In contrast, rapid cell death (within hours) at high concentrations may suggest off-target toxicity or solvent effects.

  • Dose Dependence: Perform a parallel dose-response experiment for both target inhibition (e.g., p-EGFR levels via Western blot) and cell viability. Ideally, you should see target inhibition at concentrations lower than those causing widespread cytotoxicity.

  • Control Your Vehicle: Ensure the final DMSO concentration is not the source of toxicity. Run a DMSO dose-response curve on your cells to determine their tolerance limit.

• Mitigation Strategies:

  • Lower Concentration: Use the lowest effective concentration that gives you significant target inhibition.

  • Reduce Incubation Time: For mechanistic studies focused on signaling, a short incubation time (e.g., 1-4 hours) may be sufficient to see an effect on phosphorylation without inducing significant cell death.

Section 3: Interpreting Unexpected Results

Question: How can I be sure the effects I'm seeing are specific to EGFR inhibition?

Answer: This is an excellent and critical question. While Tyrphostin B44, (-) enantiomer is reported to be selective for EGFR over ErbB2, no inhibitor is perfectly specific. Off-target effects are always a possibility.[12]

• Confirming On-Target Engagement: The most direct way is to show that the inhibitor blocks the specific pathway it's supposed to.

  • Downstream Signaling: After treatment with your inhibitor and stimulation with EGF, probe for phosphorylation of key downstream nodes in the EGFR pathway, such as Akt and ERK.[8][13] Inhibition of EGFR should lead to a corresponding decrease in p-Akt and p-ERK.

Caption: EGFR signaling pathway and the inhibitory point of Tyrphostin B44, (-).

• Investigating Off-Target Effects:

  • Phenotypic Rescue: If the inhibitor causes a specific phenotype (e.g., growth arrest), can you "rescue" it by activating a downstream component? For example, if you use a constitutively active form of Ras or Akt, does it overcome the block by the EGFR inhibitor?

  • Kinome Profiling: For advanced drug development, profiling the inhibitor against a broad panel of kinases is the best way to identify potential off-target interactions.

  • Literature Review: Other tyrphostins have been reported to have effects on targets like STAT3, cyclin B1/p34cdc2, and even DNA topoisomerase I.[14][15][16] While these may not be primary targets for Tyrphostin B44, being aware of the class-wide potential for other interactions is important when interpreting unusual results.

References

• InhibiScreen. (2016, December 16). InhibiScreen Kinase Inhibitor Assay Technical Video. YouTube. Retrieved from [Link]

• BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

• Engel, M., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals (Basel), 14(8), 799. Retrieved from [Link]

• Prakash, R., et al. (1997). Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. Breast Cancer Research and Treatment, 44(1), 15-26. Retrieved from [Link]

• Oda, K., et al. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010. Retrieved from [Link]

• Wang, S., et al. (2022). Fourth-generation epidermal growth factor receptor-tyrosine kinases inhibitors: hope and challenges. Translational Lung Cancer Research, 11(7), 1439-1453. Retrieved from [Link]

• Garcia, P., et al. (1994). The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability. Biochemical and Biophysical Research Communications, 199(1), 93-99. Retrieved from [Link]

• Zocchi, M. R., et al. (2015). Tyrosine kinase inhibitor tyrphostin AG490 triggers both apoptosis and autophagy by reducing HSF1 and Mcl-1 in PEL cells. Cancer Letters, 366(2), 191-197. Retrieved from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Retrieved from [Link]

• Dvir, A., et al. (1991). The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers. Journal of Cell Biology, 113(4), 857-865. Retrieved from [Link]

• Ouellette, S. B., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS ONE, 11(9), e0161748. Retrieved from [Link]

• Creative Diagnostics. (n.d.). EGF/EGFR Signaling Pathway. Retrieved from [Link]

• ResearchGate. (n.d.). IC50 values (nM) of EGFR-TKIs for wild type and mutated EGFR are shown. Retrieved from [Link]

• Priel, A., et al. (1994). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. Biochemical Pharmacology, 48(5), 899-906. Retrieved from [Link]

• Van Angelen, A. A., et al. (2012). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. Canadian Journal of Physiology and Pharmacology, 90(8), 1037-1046. Retrieved from [Link]

• Sino Biological. (n.d.). EGFR Signaling Pathway. Retrieved from [Link]

• Drug Discovery News. (n.d.). The precision paradox: Off-target effects in gene editing. Retrieved from [Link]

• PubMed Central. (n.d.). Development of a Stability-Indicating Stereoselective Method for Quantification of the Enantiomer in the Drug Substance and Pharmaceutical Dosage Form of Rosuvastatin Calcium by an Enhanced Approach. Retrieved from [Link]

• Ben-Bassat, H., et al. (1995). Tyrphostins suppress the growth of psoriatic keratinocytes. British Journal of Dermatology, 133(4), 540-545. Retrieved from [Link]

• Wikipedia. (n.d.). Epidermal growth factor receptor. Retrieved from [Link]

• Van Angelen, A. A., et al. (2012). The EGFR Tyrosine Kinase Inhibitor Tyrphostin AG-1478 Causes Hypomagnesemia and Cardiac Dysfunction. Canadian Journal of Physiology and Pharmacology, 90(8), 1037-1046. Retrieved from [Link]

• Cell & Gene. (2024, June 10). An Off-Target Effect in Genome Editing Defined. YouTube. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). EGF R Signaling Pathway. Retrieved from [Link]

• ResearchGate. (2018, May 1). Solubility of L-tyrosine in aqueous solutions of methanol, ethanol, n-propanol and dimethyl sulfoxide: Experimental determination and preferential solvation analysis. Retrieved from [Link]

• Kulikov, A. V., et al. (2010). Termination of tyrphostin AG1478 application results in different recovery of EGF receptor tyrosine residues 1045 and 1173 phosphorylation in A431 cells. Biochemical Society Transactions, 38(Pt 1), 329-332. Retrieved from [Link]

• He, Q., et al. (2018). Solubility of l-tyrosine in aqueous solutions of methanol, ethanol, n-propanol and dimethyl sulfoxide: Experimental determination and preferential solvation analysis. Journal of Molecular Liquids, 262, 240-249. Retrieved from [Link]

• ResearchGate. (n.d.). Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: Mechanism of action. Retrieved from [Link]

• TMALAB. (n.d.). Tyrphostin B44, (+) enantiomer. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. labsolu.ca [labsolu.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tyrphostins suppress the growth of psoriatic keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The precision paradox: Off-target effects in gene editing | Drug Discovery News [drugdiscoverynews.com]
• 13. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 14. Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tyrosine kinase inhibitor tyrphostin AG490 triggers both apoptosis and autophagy by reducing HSF1 and Mcl-1 in PEL cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Tyrphostin B44, (-) Enantiomer: A Technical Guide to Optimizing Working Concentrations

From the Senior Application Scientist's Desk:

Welcome to the technical support center for Tyrphostin B44, (-) enantiomer. As a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, this molecule is a valuable tool in dissecting EGFR-mediated signaling pathways and exploring potential therapeutic strategies. However, like any precise scientific instrument, its effective use requires a nuanced understanding of its properties and careful optimization of experimental conditions.

This guide is designed to move beyond a simple recitation of protocols. It aims to provide you with the rationale behind the experimental steps, troubleshoot common issues, and empower you to confidently determine the optimal working concentration of Tyrphostin B44, (-) enantiomer for your specific research needs. We will delve into the critical aspects of handling this compound, from initial stock preparation to the interpretation of your final results, ensuring the integrity and reproducibility of your data.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions encountered by researchers working with Tyrphostin B44, (-) enantiomer.

Q1: Why is it crucial to use the (-) enantiomer of Tyrphostin B44?

The biological activity of chiral molecules like Tyrphostin B44 can be highly specific to a particular stereoisomer. In the case of Tyrphostin B44, the (-) enantiomer is a significantly more potent inhibitor of EGFR kinase than the (+) enantiomer. This stereoselectivity arises from the three-dimensional arrangement of atoms, which dictates how the molecule fits into the ATP-binding pocket of the EGFR kinase domain. Using the less active (+) enantiomer as a negative control in your experiments is a powerful way to demonstrate that the observed effects are specifically due to EGFR inhibition and not off-target activities or general cytotoxicity.

Q2: I'm seeing precipitation when I dilute my Tyrphostin B44, (-) enantiomer stock solution into my cell culture medium. What's happening and how can I prevent it?

This is a common challenge stemming from the low aqueous solubility of many small molecule inhibitors, including Tyrphostin B44. The compound is readily soluble in organic solvents like DMSO, but its solubility dramatically decreases when introduced into an aqueous environment like cell culture medium.

Causality: When the concentrated DMSO stock is rapidly diluted into the aqueous medium, the local concentration of Tyrphostin B44 can exceed its solubility limit, causing it to precipitate out of solution.

Solutions:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is kept to a minimum, ideally at or below 0.1%, to minimize solvent-induced cytotoxicity. Most cell lines can tolerate up to 0.5% DMSO, but this should be empirically determined.

• Step-wise Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock in complete cell culture medium. This gradual reduction in DMSO concentration helps to keep the compound in solution.

• Vigorous Mixing: When adding the Tyrphostin B44 stock or its dilutions to your final culture volume, ensure the medium is being gently agitated (e.g., by swirling the plate or tube) to promote rapid and uniform dispersion.

• Pre-warming the Medium: Using pre-warmed cell culture medium (37°C) can sometimes improve the solubility of compounds.

Q3: What is a good starting concentration for my experiments?

The optimal working concentration of Tyrphostin B44, (-) enantiomer is highly dependent on the cell line, the specific assay being performed, and the desired level of EGFR inhibition. However, based on published data, a general starting point can be recommended.

Cell Line	Typical IC50 / EC50 Range	Recommended Starting Concentration Range for Dose-Response
A431	0.4 µM (in vitro kinase assay)	0.1 µM - 10 µM
MCF-7	Varies (dependent on EGFR expression)	1 µM - 50 µM
HeLa	Varies (dependent on EGFR expression)	1 µM - 50 µM

Rationale: It is always advisable to perform a dose-response experiment to determine the optimal concentration for your specific system. Starting with a broad range of concentrations, spanning at least two orders of magnitude around the expected IC50, will provide a comprehensive view of the compound's activity.

Q4: How stable is Tyrphostin B44, (-) enantiomer in cell culture medium?

The stability of tyrphostins in aqueous solutions can be a concern, as some have been shown to be unstable.[1][2] While specific long-term stability data for Tyrphostin B44, (-) enantiomer in cell culture medium at 37°C is not extensively published, it is a critical factor to consider, especially for experiments with longer incubation times (e.g., > 24 hours).

Recommendation: For long-duration experiments, it is advisable to either:

• Replenish the medium: Replace the culture medium with freshly prepared medium containing the inhibitor at regular intervals (e.g., every 24 hours).

• Empirically determine stability: If replenishment is not feasible, you can assess the stability of the compound in your specific culture medium over time using analytical methods like HPLC, if available.

Q5: Are there any known off-target effects of Tyrphostin B44, (-) enantiomer?

While Tyrphostin B44, (-) enantiomer is considered a selective EGFR inhibitor, like most kinase inhibitors, the possibility of off-target effects cannot be entirely ruled out, especially at higher concentrations. Some tyrphostin derivatives have been reported to inhibit other kinases and even non-kinase targets like topoisomerase I.[3]

Self-Validating Experimental Design:

• Use the (+) enantiomer as a negative control: As mentioned earlier, this is a crucial control to demonstrate that the observed phenotype is due to the specific inhibition of EGFR by the more active (-) enantiomer.

• Perform dose-response experiments: Observing a clear dose-dependent effect strengthens the argument for on-target activity.

• Rescue experiments: If possible, try to "rescue" the phenotype by activating a downstream component of the EGFR signaling pathway.

• Use a structurally unrelated EGFR inhibitor: Confirming your findings with a different EGFR inhibitor that has a distinct chemical scaffold can help to rule out off-target effects specific to the tyrphostin chemical class.

Troubleshooting Guide

This section provides solutions to common problems you might encounter during your experiments with Tyrphostin B44, (-) enantiomer.

Problem	Potential Cause(s)	Troubleshooting Steps & Rationale
No or weak inhibition of EGFR phosphorylation	1. Suboptimal inhibitor concentration: The concentration used may be too low for your cell line or experimental conditions. 2. Inhibitor degradation: The compound may have degraded in the stock solution or in the culture medium. 3. Low EGFR expression or activity: The cell line may not express sufficient levels of EGFR, or the basal level of phosphorylation may be too low to detect a significant decrease. 4. Serum interference: Components in the serum may interfere with the inhibitor's activity or stimulate parallel signaling pathways.	1. Perform a dose-response experiment: Test a wider range of concentrations to identify the optimal inhibitory concentration. 2. Prepare fresh stock solutions: Always use freshly prepared stock solutions and dilute them immediately before use. For long incubations, consider replenishing the medium. 3. Use a positive control cell line: Use a cell line known to have high EGFR expression and activity (e.g., A431) to validate your experimental setup. Stimulate cells with EGF to induce a robust phosphorylation signal. 4. Serum-starve your cells: Before treating with the inhibitor and stimulating with EGF, serum-starve the cells for 4-24 hours to reduce basal signaling.
High cell toxicity at expected inhibitory concentrations	1. Off-target effects: At higher concentrations, the inhibitor may be affecting other essential cellular processes. 2. DMSO toxicity: The final concentration of DMSO in the culture medium may be too high for your cell line. 3. Cell line sensitivity: Some cell lines are inherently more sensitive to kinase inhibitors.	1. Lower the concentration: Use the lowest effective concentration determined from your dose-response curve. Use the (+) enantiomer as a control to assess non-specific toxicity. 2. Check your DMSO concentration: Ensure the final DMSO concentration is at a non-toxic level (ideally ≤ 0.1%). Include a vehicle control (medium with the same DMSO concentration but no inhibitor). 3. Reduce incubation time: If possible, shorten the duration of the inhibitor treatment.
Inconsistent results between experiments	1. Variability in stock solution preparation: Inconsistent weighing or dissolution of the compound. 2. Cell passage number and confluency: Changes in cell characteristics over time in culture. 3. Variability in serum-starvation or EGF stimulation: Inconsistent timing or concentrations.	1. Standardize stock preparation: Prepare larger batches of stock solution, aliquot, and store at -80°C to ensure consistency across multiple experiments. 2. Maintain consistent cell culture practices: Use cells within a defined passage number range and ensure they are at a consistent confluency at the start of each experiment. 3. Adhere to a strict protocol: Standardize the duration of serum starvation and the concentration and duration of EGF stimulation.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments involving Tyrphostin B44, (-) enantiomer.

Protocol 1: Preparation of Tyrphostin B44, (-) Enantiomer Stock Solution

Objective: To prepare a concentrated stock solution of Tyrphostin B44, (-) enantiomer in DMSO for subsequent dilution in cell culture experiments.

Materials:

• Tyrphostin B44, (-) enantiomer powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required mass: Determine the mass of Tyrphostin B44, (-) enantiomer needed to prepare a stock solution of a desired concentration (e.g., 10 mM or 30 mM). The molecular weight of Tyrphostin B44 is 308.34 g/mol .

• Weigh the compound: Carefully weigh the calculated amount of Tyrphostin B44, (-) enantiomer powder in a sterile microcentrifuge tube.

• Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the tube to achieve the desired stock concentration.

• Ensure complete dissolution: Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.

• Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Causality: Storing the stock solution in small aliquots prevents degradation that can occur with multiple freeze-thaw cycles and minimizes the risk of contamination.

Protocol 2: Determining the Optimal Working Concentration using a Dose-Response Curve (Western Blot for p-EGFR)

Objective: To determine the IC50 of Tyrphostin B44, (-) enantiomer for the inhibition of EGF-induced EGFR phosphorylation in a specific cell line.

Materials:

• Your cell line of interest (e.g., A431)

• Complete cell culture medium

• Serum-free cell culture medium

• Tyrphostin B44, (-) enantiomer stock solution (from Protocol 1)

• Recombinant Human EGF

• Phosphatase and protease inhibitor cocktails

• Lysis buffer (e.g., RIPA buffer)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., Tyr1068) and anti-total EGFR

• HRP-conjugated secondary antibody

• ECL detection reagent

• Imaging system for chemiluminescence detection

Experimental Workflow:

Caption: Workflow for determining the IC50 of Tyrphostin B44.

Procedure:

• Cell Seeding: Seed your cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• Serum Starvation: Once the cells have attached and reached the desired confluency, replace the complete medium with serum-free medium and incubate for 4-24 hours. The optimal starvation time should be determined for your cell line to minimize basal EGFR phosphorylation.

• Inhibitor Pre-treatment: Prepare serial dilutions of Tyrphostin B44, (-) enantiomer in serum-free medium. Remove the starvation medium from the cells and add the different concentrations of the inhibitor. Include a vehicle control (serum-free medium with the same final concentration of DMSO as the highest inhibitor concentration). Incubate for 1-2 hours.

• EGF Stimulation: Add EGF to each well to a final concentration of 10-100 ng/mL. The optimal EGF concentration and stimulation time (typically 5-15 minutes) should be determined empirically for your cell line to achieve robust EGFR phosphorylation.

• Cell Lysis: Immediately after EGF stimulation, place the plates on ice and wash the cells once with ice-cold PBS. Add ice-cold lysis buffer supplemented with phosphatase and protease inhibitors to each well. Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL reagent and an imaging system.

  • Strip the membrane and re-probe with an antibody against total EGFR as a loading control.

• Data Analysis:

  • Quantify the band intensities for phospho-EGFR and total EGFR using densitometry software.

  • Normalize the phospho-EGFR signal to the total EGFR signal for each sample.

  • Plot the normalized phospho-EGFR signal as a percentage of the EGF-stimulated vehicle control against the logarithm of the Tyrphostin B44, (-) enantiomer concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Self-Validation: The inclusion of a vehicle control and the normalization of the phosphorylated protein signal to the total protein level are critical for accurate and reliable results.

Signaling Pathway

The following diagram illustrates the canonical EGFR signaling pathway and the point of inhibition by Tyrphostin B44, (-) enantiomer.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]

The stability of Tyrphostin B44, (-) enantiomer in different solutions

A Guide to Ensuring Experimental Integrity Through Compound Stability

Welcome to the technical support center for Tyrphostin B44, (-) enantiomer. As a Senior Application Scientist, my goal is to provide you with the necessary insights and protocols to ensure the stability and efficacy of this potent EGFR kinase inhibitor in your research. The integrity of your experimental results hinges on the stability of your reagents. This guide is structured to address common questions and troubleshooting scenarios you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Tyrphostin B44, (-) enantiomer?

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent. Tyrphostin B44, (-) enantiomer is soluble in DMSO up to 30 mM.[1] It is crucial to use high-purity, anhydrous DMSO to minimize degradation.

Q2: How should I store the solid compound and my stock solutions?

Proper storage is critical to maintaining the integrity of Tyrphostin B44, (-) enantiomer.

Form	Storage Temperature	Duration	Important Considerations
Solid	+4°C	See manufacturer's recommendations	Must be stored desiccated to prevent hydrolysis.[1]
DMSO Stock Solution	-20°C or -80°C	Up to 1 month at -20°C; Up to 6 months at -80°C (extrapolated from (+) enantiomer data)	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.

Q3: Is Tyrphostin B44, (-) enantiomer sensitive to light?

Yes, compounds in the tyrphostin family have been shown to be photosensitive.[2] Exposure to light can lead to photoisomerization in solution and photodegradation in the solid state.[2] Therefore, it is imperative to protect both the solid compound and solutions from light by using amber vials or by wrapping containers in aluminum foil.

Q4: What is the stability of Tyrphostin B44, (-) enantiomer in aqueous solutions and cell culture media?

There is limited specific data on the stability of Tyrphostin B44, (-) enantiomer in aqueous solutions. However, based on the behavior of other tyrphostins, caution is advised. Some tyrphostins are known to be unstable in solution, potentially forming degradation products that can have different biological activities.[3] It is strongly recommended to prepare fresh dilutions in aqueous buffers or cell culture media for each experiment and to use them immediately. The stability can be influenced by pH, temperature, and the presence of other components in the media.[4][5]

Q5: Can I expect the (+) and (-) enantiomers of Tyrphostin B44 to have the same stability profile?

While enantiomers have identical physical properties in an achiral environment (e.g., solubility in an achiral solvent), their stability can differ in a chiral environment or during degradation reactions that proceed through a chiral transition state. However, for practical purposes of storage and handling in common laboratory solvents, their general stability profiles are expected to be similar. The (-) enantiomer is a more potent inhibitor of EGFR kinase than the (+) enantiomer.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent or lower than expected potency in cell-based assays.	Degradation of the compound in the working solution.	Prepare fresh dilutions of Tyrphostin B44, (-) enantiomer in your cell culture medium immediately before each experiment. Avoid prolonged incubation in aqueous solutions.
Precipitation observed when diluting the DMSO stock solution into an aqueous buffer.	The compound has limited solubility in aqueous solutions.	Decrease the final concentration of the compound. Increase the percentage of DMSO in the final solution (be mindful of the tolerance of your experimental system to DMSO). Consider using a formulation aid, such as a surfactant, if compatible with your experiment.
Variability in results between experiments.	Inconsistent handling of the compound (e.g., exposure to light, repeated freeze-thaw cycles).	Strictly adhere to the storage and handling recommendations. Protect the compound from light at all stages. Aliquot stock solutions to minimize freeze-thaw cycles.
Unexpected biological effects.	Formation of active degradation products.	As some tyrphostins can degrade into more potent compounds, unexpected results may be due to this phenomenon.[3] Consider performing a stability study of the compound in your experimental buffer (see protocol below).

Experimental Protocols

Protocol 1: Preparation of Tyrphostin B44, (-) Enantiomer Stock Solution

Objective: To prepare a stable, concentrated stock solution of Tyrphostin B44, (-) enantiomer.

Materials:

• Tyrphostin B44, (-) enantiomer powder

• Anhydrous, high-purity DMSO

• Sterile, amber microcentrifuge tubes or vials

Procedure:

• Allow the vial of Tyrphostin B44, (-) enantiomer to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of the compound in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM or 30 mM).

• Vortex briefly to dissolve the compound completely.

• Aliquot the stock solution into smaller volumes in amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: A Basic Protocol to Assess the Stability of Tyrphostin B44, (-) Enantiomer in an Aqueous Solution

Objective: To determine the stability of Tyrphostin B44, (-) enantiomer in a specific experimental buffer over time using HPLC.

Materials:

• Tyrphostin B44, (-) enantiomer DMSO stock solution

• Your experimental aqueous buffer (e.g., PBS, cell culture medium)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (ACN) and water (HPLC grade)

• Formic acid or trifluoroacetic acid (TFA)

Procedure:

• Preparation of the Test Solution:

  • Dilute the Tyrphostin B44, (-) enantiomer DMSO stock solution into your experimental buffer to a final concentration suitable for your experiments (e.g., 10 µM).

  • Protect the solution from light.

• Time-Point Analysis:

  • Immediately after preparation (t=0), inject an aliquot of the test solution into the HPLC system.

  • Incubate the remaining test solution under your experimental conditions (e.g., 37°C).

  • At regular intervals (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the incubated solution into the HPLC.

• HPLC Analysis:

  • Use a suitable gradient of water and acetonitrile (both with 0.1% formic acid or TFA) to elute the compound from the C18 column.

  • Monitor the elution at a wavelength where Tyrphostin B44, (-) enantiomer has a strong absorbance (a UV scan can determine the optimal wavelength).

• Data Analysis:

  • Measure the peak area of the Tyrphostin B44, (-) enantiomer at each time point.

  • Plot the peak area against time to determine the degradation rate. The appearance of new peaks may indicate the formation of degradation products.

Visualizing Stability Concepts

Diagram 1: Key Factors Influencing Tyrphostin B44, (-) Enantiomer Stability

Caption: Factors affecting Tyrphostin B44 stability.

Diagram 2: Experimental Workflow for Stability Assessment

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A pH-induced conformational switch in a tyrosine kinase inhibitor identified by electronic spectroscopy and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Addressing common challenges in experiments involving Tyrphostin B44, (-) enantiomer

Welcome to the technical support center for Tyrphostin B44, (-)-enantiomer. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common challenges encountered during in vitro experimentation with this potent Epidermal Growth Factor Receptor (EGFR) kinase inhibitor.

Introduction to Tyrphostin B44, (-)-Enantiomer

Tyrphostin B44, (-)-enantiomer is a member of the tyrphostin family of compounds, which are synthetic protein tyrosine kinase inhibitors.[1][2] Specifically, it is a potent inhibitor of the EGFR kinase, demonstrating greater activity than its corresponding (+)-enantiomer.[3] Its selectivity for EGFR over the closely related ErbB2 makes it a valuable tool for studying EGFR-mediated signaling pathways. However, like many small molecule inhibitors, successful and reproducible experimentation requires careful attention to its physicochemical properties and potential confounding factors. This guide will address the most common challenges to ensure the integrity and validity of your research findings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Tyrphostin B44, (-)-enantiomer?

A1: Tyrphostin B44, (-)-enantiomer functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase.[4] By binding to the ATP pocket in the kinase domain of EGFR, it prevents the phosphorylation of tyrosine residues on the receptor and its downstream substrates. This blockade of autophosphorylation inhibits the activation of signaling cascades responsible for cell proliferation, survival, and migration.

Diagram: EGFR Signaling Pathway and Inhibition by Tyrphostin B44, (-)-enantiomer

EGFR signaling and point of inhibition.

Q2: What are the key differences between the (-)- and (+)-enantiomers of Tyrphostin B44?

A2: The two enantiomers of Tyrphostin B44 exhibit stereospecificity in their interaction with the EGFR kinase. The (-)-enantiomer is the more potent inhibitor, with a reported IC50 of 0.4 µM, while the (+)-enantiomer is less active, with an IC50 of 0.86 µM.[3] This difference in potency highlights the importance of using the enantiomerically pure (-)-form for maximal EGFR inhibition. The less active (+)-enantiomer can serve as a useful negative control in experiments to distinguish specific EGFR-mediated effects from potential off-target or non-specific activities.

Q3: What are the recommended storage and handling conditions for Tyrphostin B44, (-)-enantiomer?

A3:

• Solid Form: The compound should be stored desiccated at +4°C.

• DMSO Stock Solutions: Prepare high-concentration stock solutions in anhydrous DMSO (e.g., 10-30 mM). Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

• Aqueous Solutions: Aqueous working solutions are not stable and should be prepared fresh for each experiment from the DMSO stock.

Q4: Is Tyrphostin B44, (-)-enantiomer light sensitive?

Troubleshooting Guide

This section addresses specific problems that may arise during your experiments.

Problem 1: Low Potency or Inconsistent Results in Cell-Based Assays

Potential Cause A: Compound Instability and Degradation.

• Causality: Some tyrphostins are known to be unstable in aqueous solutions, and their degradation products can sometimes be more potent than the parent compound.[6] This can lead to variability in the effective concentration of the inhibitor over the course of an experiment, especially with longer incubation times.

• Solution:

  • Fresh is Best: Always prepare fresh working dilutions in your cell culture medium immediately before adding to cells. Do not store the compound in aqueous media.

  • Minimize Incubation Time: If possible, design your experiments with the shortest effective incubation time.

  • Consider Media Changes: For long-term experiments (e.g., >24 hours), consider replacing the media with freshly prepared inhibitor-containing media at regular intervals to maintain a more consistent concentration.

Potential Cause B: Precipitation in Cell Culture Medium.

• Causality: Tyrphostin B44, (-)-enantiomer is highly soluble in DMSO but has poor aqueous solubility. When a concentrated DMSO stock is diluted into aqueous cell culture medium, the compound can precipitate, drastically reducing its bioavailable concentration.

• Solution:

  • Pre-dilution is Key: Do not add the highly concentrated DMSO stock directly to your final volume of media. First, make an intermediate dilution in a smaller volume of media, vortexing or mixing well. Then, add this intermediate dilution to the final volume.

  • Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity and to minimize precipitation.

  • Visual Inspection: After preparing your working solution, visually inspect it for any signs of precipitation (cloudiness or visible particles). If precipitation is observed, you may need to adjust your dilution strategy or consider using a solubilizing agent.

Problem 2: Unexpected or Off-Target Effects

Potential Cause A: Inhibition of Other Kinases or Cellular Proteins.

• Causality: While Tyrphostin B44, (-)-enantiomer is selective for EGFR over ErbB2, it may inhibit other protein tyrosine kinases at higher concentrations. Additionally, some tyrphostins have been reported to inhibit other proteins, such as topoisomerase I, which could lead to confounding biological effects.

• Solution:

  • Dose-Response Curve: Perform a careful dose-response experiment to determine the optimal concentration range for specific EGFR inhibition in your system. Use the lowest effective concentration to minimize off-target effects.

  • Use the Inactive Enantiomer: Include the less active Tyrphostin B44, (+)-enantiomer as a negative control.[3] If an observed effect is present with the (-)-enantiomer but absent or significantly reduced with the (+)-enantiomer at the same concentration, it is more likely to be an on-target EGFR effect.

  • Validate with a Second Inhibitor: To confirm that your observed phenotype is due to EGFR inhibition, use a structurally different EGFR inhibitor (e.g., gefitinib, erlotinib) as an orthogonal control.

  • Rescue Experiment: If possible, perform a rescue experiment by overexpressing a constitutively active form of a downstream effector of EGFR to see if it can reverse the effects of the inhibitor.

Potential Cause B: Chiral Instability.

• Causality: For some chiral molecules, there is a possibility of racemization (interconversion between enantiomers) under certain conditions, such as changes in pH or temperature.[7][8] If the (-)-enantiomer were to convert to the less active (+)-enantiomer during an experiment, the overall potency would decrease.

• Solution:

  • Maintain Stable pH: Ensure that your cell culture medium is properly buffered and that the pH remains stable throughout the experiment.

  • Control for Enantiomeric Purity: While technically challenging for most labs, being aware of this potential issue is important for data interpretation. The consistent use of freshly prepared solutions and proper storage helps to minimize this risk.

Problem 3: Difficulty in Detecting Inhibition of EGFR Phosphorylation by Western Blot

Potential Cause A: Suboptimal Lysis or Sample Preparation.

• Causality: The phosphorylation state of proteins is transient and susceptible to the activity of phosphatases upon cell lysis. Inadequate inhibition of phosphatases will lead to dephosphorylation of p-EGFR, making it difficult to detect a decrease with inhibitor treatment.

• Solution:

  • Use Phosphatase Inhibitors: Always supplement your lysis buffer with a cocktail of phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride) and protease inhibitors.

  • Lyse on Ice: Perform all cell lysis and lysate clarification steps on ice or at 4°C to minimize enzymatic activity.

  • Immediate Processing: Process samples for SDS-PAGE and western blotting as quickly as possible after lysis.

Potential Cause B: Low Basal EGFR Activation.

• Causality: In some cell lines, the basal level of EGFR phosphorylation is very low. This makes it difficult to observe a further decrease upon inhibitor treatment.

• Solution:

  • Stimulate with Ligand: To create a robust and detectable signal, serum-starve the cells for several hours (e.g., 4-24 hours) and then stimulate with a known EGFR ligand, such as EGF (e.g., 10-100 ng/mL) for a short period (e.g., 5-15 minutes) before lysis. The inhibitor should be added prior to ligand stimulation (pre-incubation).

  • Load More Protein: Increase the amount of total protein loaded per lane on your gel (e.g., 30-50 µg) to enhance the detection of lower abundance phosphoproteins.

Diagram: Western Blot Workflow for Assessing p-EGFR Inhibition

Optimized workflow for p-EGFR detection.

Experimental Protocols & Data

Table 1: Physicochemical and Biological Properties

Property	Value	Source
Molecular Weight	308.34 g/mol
Formula	C₁₈H₁₆N₂O₃
Primary Target	EGFR Kinase
IC₅₀ [(-)-enantiomer]	0.4 µM
IC₅₀ [(+)-enantiomer]	0.86 µM
Solubility	Soluble to 30 mM in DMSO
Storage (Solid)	Desiccate at +4°C
Storage (Solution)	-20°C to -80°C in DMSO	General Recommendation

Protocol 1: Preparation of Tyrphostin B44, (-)-enantiomer Working Solutions

Objective: To prepare a non-precipitating working solution of Tyrphostin B44, (-)-enantiomer in cell culture medium.

Materials:

• Tyrphostin B44, (-)-enantiomer (solid)

• Anhydrous DMSO

• Sterile microcentrifuge tubes

• Target cell culture medium (pre-warmed to 37°C)

Procedure:

• Prepare a 10 mM DMSO Stock Solution:

  • Calculate the mass of Tyrphostin B44, (-)-enantiomer needed for your desired volume (MW = 308.34 g/mol ). For 1 mL of a 10 mM stock, dissolve 3.08 mg in 1 mL of anhydrous DMSO.

  • Vortex thoroughly until completely dissolved.

  • Aliquot into smaller working volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

  • Store at -20°C.

• Prepare Working Solution in Cell Culture Medium (Example for a final concentration of 10 µM):

  • Thaw one aliquot of the 10 mM DMSO stock solution.

  • In a sterile tube, perform an intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of pre-warmed cell culture medium to get a 100 µM intermediate solution. Mix well by pipetting or gentle vortexing.

  • Add the required volume of this 100 µM intermediate solution to your final volume of pre-warmed medium. For example, to make 10 mL of 10 µM final concentration, add 1 mL of the 100 µM intermediate solution to 9 mL of medium.

  • The final DMSO concentration in this example would be 0.1%.

  • Mix the final working solution thoroughly and use immediately.

Protocol 2: Cell Viability (MTT) Assay

Objective: To determine the effect of Tyrphostin B44, (-)-enantiomer on the viability of adherent cells.

Materials:

• Target cells in culture

• 96-well cell culture plates

• Tyrphostin B44, (-)-enantiomer working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Remove the old medium and add 100 µL of fresh medium containing various concentrations of Tyrphostin B44, (-)-enantiomer (prepared as in Protocol 1). Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death if available.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

References

• Bojko, A., Krawczyk-Marć, I., Rzeski, W., & Kot-Wasik, A. (2012). The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells. Folia histochemica et cytobiologica, 50(2), 186–195.
• Borsodi, A., Bacher, A., & Stournaras, C. (1995). Inhibition of pancreatic cancer cell growth in vitro by the tyrphostin group of tyrosine kinase inhibitors. British journal of cancer, 72(4), 849–852.
• Desiraju, G. R., Murty, B. N., & Vittal, J. J. (1996). Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity. Pharmaceutical research, 13(4), 643–647.
• Kovalenko, M., Gazit, A., Böhmer, A., Rönnstrand, L., Heldin, C. H., Waltenberger, J., Böhmer, F. D., & Levitzki, A. (1994). Selective platelet-derived growth factor receptor kinase blockers reverse sis-transformation. Cancer research, 54(23), 6106–6114.
• Posner, I., Engel, M., Gazit, A., & Levitzki, A. (1994). Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program. Molecular pharmacology, 45(4), 673–683.
• U.S. Food and Drug Administration. (1992). FDA's Policy Statement for the Development of New Stereoisomeric Drugs.
• Yaish, P., Gazit, A., Gilon, C., & Levitzki, A. (1988). Blocking of EGF-dependent cell proliferation by EGF receptor kinase inhibitors. Science, 242(4880), 933–935.
• Ramdas, L., Walian, P. J., & Jap, B. K. (1994). The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability. Cancer research, 54(4), 867–868.
• Nielsen, A. T., & Jørgensen, P. T. (2003). Kinetics of racemization of (+)- and (-)-diethylpropion: studies in aqueous solution, with and without the addition of cyclodextrins, in organic solvents and in human plasma. Journal of pharmaceutical and biomedical analysis, 32(4-5), 929–941.
• Powell, K. R., Read, J. A., & Wandless, T. J. (2016). Proposed mechanisms for racemization and related processes. Journal of organic chemistry, 81(17), 7483–7499.

• Q1 Scientific. (2021, July 28). Photostability testing theory and practice. Retrieved from [Link]

• Zhang, Y., & MacKerell, A. D., Jr. (2022). Atropisomeric Racemization Kinetics of MRTX1719 Using Chiral Solvating Agent-Assisted 19F NMR Spectroscopy. Organic letters, 24(35), 6425–6429.
• Levitzki, A. (1992). Tyrphostins: tyrosine kinase blockers as novel experimental tools and potential drugs. Methods in enzymology, 201, 350–361.
• Levitzki, A., & Gazit, A. (1995). Tyrosine kinase inhibition: an approach to drug development. Science, 267(5205), 1782–1788.

• TotalLab. (n.d.). Western Blot Troubleshooting Guide. Retrieved from [Link]

• Fabian, M. A., Biggs, W. H., 3rd, Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., Carter, T. A., Ciceri, P., Edeen, P. T., Floyd, M., Ford, J. M., Galvin, M., Grotz, D. R., GNF, H., Insko, D. E., J., K., M., L., M., L., ... Zarrinkar, P. P. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors.
• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., Hocker, M., Treiber, D. K., & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.

Sources

• 1. Inhibition of pancreatic cancer cell growth in vitro by the tyrphostin group of tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The inhibition of EGF-dependent proliferation of keratinocytes by tyrphostin tyrosine kinase blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tyrphostin B44, (+) enantiomer | CAS 133550-37-5 | Tocris Bioscience [tocris.com]
• 4. The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetics of racemization of (+)- and (-)-diethylpropion: studies in aqueous solution, with and without the addition of cyclodextrins, in organic solvents and in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Techniques to improve the solubility of Tyrphostin B44, (-) enantiomer

Introduction

Welcome to the technical support guide for Tyrphostin B44, (-) enantiomer. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of this potent Epidermal Growth Factor Receptor (EGFR) kinase inhibitor.[1] As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to make informed decisions in your experimental design. This guide is structured in a question-and-answer format to directly tackle the issues you are most likely to encounter.

Compound Overview

• Name: Tyrphostin B44, (-) enantiomer

• Synonyms: (R)-(E)-2-Cyano-3-(3',4'-dihydroxyphenyl)-N-(1-phenylethyl)-2-propenamide[1]

• Molecular Formula: C₁₈H₁₆N₂O₃[1]

• Molecular Weight: 308.34 g/mol [1]

• Primary Mechanism of Action: Potent inhibitor of EGFR kinase with an IC₅₀ of 0.4 µM.[1] It is more active than its (+) enantiomer.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why is my Tyrphostin B44, (-) enantiomer not dissolving in aqueous buffers like PBS?

Answer:

This is the most common issue researchers face. Tyrphostin B44, (-) enantiomer is a lipophilic, or "grease-ball," molecule, characterized by its poor water solubility.[2] The issue stems from its chemical structure, which contains several nonpolar aromatic rings. This inherent hydrophobicity makes it energetically unfavorable to dissolve in polar solvents like water or phosphate-buffered saline (PBS).

To achieve a working solution for in vitro cell-based assays, a common and effective starting point is to first create a concentrated stock solution in an organic solvent.

Recommended Starting Protocol: DMSO Stock Solution

• Solvent Selection: Use high-purity, anhydrous Dimethyl Sulfoxide (DMSO). Water content in DMSO can significantly reduce the solubility of hydrophobic compounds.[3]

• Concentration: Prepare a high-concentration stock, for example, 30 mM.[1] Vendor datasheets confirm solubility up to at least this concentration in DMSO.[1]

• Procedure:

  • Weigh the desired amount of Tyrphostin B44, (-) enantiomer powder in a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to achieve the target concentration.

  • Vortex thoroughly. If particulates remain, gentle warming (37°C) and/or brief sonication can aid dissolution.[3]

• Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3] Under these conditions, the stock should be stable for several months.[3]

• Application: For your experiment, dilute the DMSO stock into your aqueous cell culture medium. Crucially, ensure the final concentration of DMSO in your assay is low (typically <0.1% v/v) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Problem 1: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my aqueous media.

Causality: This is a classic sign of a compound "crashing out" of solution. While soluble in DMSO, the moment it's introduced to the aqueous environment of your media, its low aqueous solubility limit is exceeded, causing it to precipitate.

Solutions:

Option A: Increase the Volume of Aqueous Media for Dilution

• Rationale: By increasing the final volume, you lower the final concentration of the tyrphostin, potentially keeping it below its aqueous solubility limit.

• Workflow: Instead of a 1:1000 dilution, try a 1:2000 or 1:5000 dilution. This requires starting with a more concentrated DMSO stock if you need to achieve the same final working concentration.

Option B: Use a Co-Solvent System

• Rationale: A co-solvent system can increase the overall polarity of the solvent mixture, making it more hospitable for the hydrophobic drug.[4] This is a common strategy for in vivo formulations but can be adapted for in vitro work if carefully controlled.

• Example Formulation (for a 2.5 mg/mL suspended solution):

  • Start with a 25 mg/mL stock in DMSO.

  • Add 100 µL of this stock to 400 µL of PEG300 and mix.

  • Add 50 µL of Tween-80 and mix.

  • Finally, add 450 µL of saline. Note: This specific protocol yields a suspended solution and may require sonication. It is often used for animal studies but highlights the principle of co-solvency.[3]

Problem 2: I need a higher final concentration in my assay than what is achievable with simple DMSO dilution. What advanced techniques can I use?

Causality: You have exceeded the practical limits of simple solvent dilution. To overcome this, we must employ formulation strategies that fundamentally alter the drug's interaction with the aqueous environment.

Solutions:

Technique 1: Cyclodextrin Inclusion Complexes

• Scientific Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[5][6] They can encapsulate hydrophobic "guest" molecules like Tyrphostin B44, effectively shielding the nonpolar parts from water and presenting a water-soluble complex.[5][7][8] The tyrosine-like moieties in the tyrphostin structure are particularly well-suited for inclusion within β-cyclodextrins.[9]

• Recommended Cyclodextrin: Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) is an excellent choice due to its high aqueous solubility and established use in parenteral formulations.[10]

• Experimental Protocol: SBE-β-CD Formulation

  • Prepare a 20% (w/v) SBE-β-CD solution: Dissolve 2 g of SBE-β-CD powder in 10 mL of saline or your desired buffer. Ensure it dissolves completely until clear. This solution can be stored at 4°C for about a week.[3]

  • Prepare a concentrated DMSO stock: Make a 25 mg/mL stock of Tyrphostin B44, (-) enantiomer in anhydrous DMSO.

  • Form the Complex: Add 100 µL of the DMSO stock to 900 µL of the 20% SBE-β-CD solution.

  • Mix: Vortex thoroughly. This should result in a clear solution with a concentration of ≥2.5 mg/mL (8.11 mM).[3] This complex can then be further diluted into your assay medium.

Technique 2: pH Modification

• Scientific Principle: The solubility of ionizable compounds is highly dependent on the pH of the solution.[11][12] For weakly acidic or basic compounds, adjusting the pH can protonate or deprotonate functional groups, increasing their polarity and interaction with water. For some kinase inhibitors, solubility is maximal at acidic pH.[13]

• Considerations:

  • The structure of Tyrphostin B44 contains phenolic hydroxyl groups, which are weakly acidic. At a sufficiently high pH, these could be deprotonated to form more soluble phenolate salts.

  • However, you must consider the pH stability of the compound and the pH tolerance of your experimental system (e.g., cells). Drastic pH changes can damage cells and may degrade the compound itself.

• Recommendation: This is a less common approach for cell-based assays due to physiological pH constraints but can be explored for cell-free kinase assays. A pH-solubility profile would need to be experimentally determined.

Technique 3: Salt Formation

• Scientific Principle: For drug development, converting a poorly soluble free base or acid into a salt form is a primary strategy to enhance solubility and dissolution rates.[7][14][15] This involves reacting the parent molecule with a suitable acid or base to form a more soluble salt. For kinase inhibitors, forming lipophilic salts or hydrochloride salts has proven effective.[16][17]

• Applicability: This is an advanced technique typically performed during lead optimization in medicinal chemistry. It requires chemical synthesis to create a new salt form of Tyrphostin B44. While highly effective, it is not a simple benchtop procedure for solubilizing a purchased compound. However, being aware of this strategy is crucial for professionals in drug development.[14][16]

Data Summary Table

The following table summarizes the solubility of Tyrphostin B44, (-) enantiomer in various solvents and formulations as described in technical datasheets.

Solvent/System	Achieved Concentration	Appearance	Reference
DMSO	≥ 30 mM (~9.25 mg/mL)	Clear Solution	[1]
DMSO	≥ 100 mg/mL (hygroscopic)	Clear Solution	[3]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	2.5 mg/mL (8.11 mM)	Suspended Solution	[3]
10% DMSO / 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (8.11 mM)	Clear Solution	[3]

References

• ACS Publications. Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations | Molecular Pharmaceutics. [Link]

• PubMed Central (PMC). β‐Cyclodextrin Inclusion Complexes with Model Pentapeptides: Role of the Tyrosine Position within the Peptide Chain. [Link]

• Google Patents. WO2021030386A1 - Salt and crystal forms of an activin receptor-like kinase inhibitor.

• ConnectSci. Parallel Solution-Phase Synthesis of Targeted Tyrphostin Libraries with Anticancer Activity | Australian Journal of Chemistry. [Link]

• ResearchGate. (PDF) Formulation strategies for poorly soluble drugs. [Link]

• ACS Publications. Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry. [Link]

• PubMed. Protein--solvent interactions in pharmaceutical formulations. [Link]

• ResearchGate. (PDF) Host-guest interaction of L-tyrosine with beta-cyclodextrin. [Link]

• PubMed Central. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. [Link]

• MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. [Link]

• PubMed Central (PMC). Drug Solubility: Importance and Enhancement Techniques. [Link]

• PubMed Central (PMC). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. [Link]

• MDPI. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. [Link]

• ResearchGate. (PDF) Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. [Link]

• MDPI. Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. [Link]

• NIH. Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States. [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. [Link]

• ACS Publications. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization | ACS Omega. [Link]

• MDPI. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. [Link]

• OAText. Inclusion complex formation of cyclodextrin with its guest and their applications. [Link]

• PubMed Central (PMC). Solubility enhancement of cox-2 inhibitors using various solvent systems. [Link]

• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [Link]

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• 3. medchemexpress.com [medchemexpress.com]
• 4. Solubility enhancement of cox-2 inhibitors using various solvent systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfachemic.com [alfachemic.com]
• 6. oatext.com [oatext.com]
• 7. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. β‐Cyclodextrin Inclusion Complexes with Model Pentapeptides: Role of the Tyrosine Position within the Peptide Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijmsdr.org [ijmsdr.org]
• 13. mdpi.com [mdpi.com]
• 14. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. WO2021030386A1 - Salt and crystal forms of an activin receptor-like kinase inhibitor - Google Patents [patents.google.com]

Technical Support Center: Investigating Potential Off-Target Effects of Tyrphostin B44, (-) Enantiomer

Welcome to the technical support guide for researchers utilizing Tyrphostin B44, (-) enantiomer. This resource is designed to provide in-depth troubleshooting advice and address common questions regarding the use of this potent Epidermal Growth Factor Receptor (EGFR) kinase inhibitor. As with any small molecule inhibitor, understanding its selectivity profile is paramount for accurate data interpretation. This guide will equip you with the foundational knowledge and experimental frameworks to proactively investigate and mitigate potential off-target effects.

Introduction to Tyrphostin B44, (-) Enantiomer

Tyrphostin B44, (-) enantiomer is a well-characterized inhibitor of the EGFR tyrosine kinase, demonstrating an IC50 value of approximately 0.4 µM.[1][2] It belongs to the tyrphostin family of compounds, which were among the first classes of specific protein tyrosine kinase inhibitors to be developed.[2] A critical feature of Tyrphostin B44 is its chirality; the (-) enantiomer is reported to be more potent in its inhibition of EGFR than its (+) counterpart, highlighting the stereospecificity of the kinase-inhibitor interaction.[1][2] While it is known to be selective for EGFR over the closely related ErbB2 (HER2) kinase, its activity across the broader human kinome is not extensively published.[1][2] This lack of a comprehensive public selectivity profile necessitates a careful and critical approach to its use in experimental biology.

This guide will follow a logical progression, starting with frequently asked questions about unexpected results and then delving into detailed protocols for validating on-target and identifying off-target effects.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and unexpected observations that may arise during experiments with Tyrphostin B44, (-) enantiomer.

Question 1: I'm observing a cellular phenotype that isn't consistent with EGFR inhibition. Could this be an off-target effect?

Answer: Yes, it is highly plausible. While Tyrphostin B44, (-) enantiomer is a potent EGFR inhibitor, no kinase inhibitor is perfectly specific. An unexpected phenotype could arise from several possibilities:

• Inhibition of other kinases: The ATP-binding pocket is highly conserved across the human kinome. It is possible that Tyrphostin B44, (-) enantiomer inhibits other tyrosine kinases or even serine/threonine kinases with sufficient potency to elicit a biological response, especially at higher concentrations.

• Interaction with non-kinase proteins: Members of the tyrphostin chemical family have been reported to interact with non-kinase proteins. For instance, some tyrphostins can inhibit DNA topoisomerase I or GTP-utilizing enzymes.[3][4] It is conceivable that Tyrphostin B44, (-) enantiomer shares some of these characteristics.

• Metabolic or signaling pathway crosstalk: The phenotype you are observing might be a secondary or tertiary consequence of EGFR inhibition that is specific to your cellular model and not immediately obvious. For example, another tyrphostin, AG-1478, has been shown to induce hypomagnesemia, leading to downstream cardiac effects.[5]

To begin troubleshooting, it is essential to confirm that the observed phenotype is dose-dependent and correlates with the inhibition of EGFR phosphorylation in your specific cell system (see Part 2, Protocol 1). If the phenotype occurs at concentrations significantly higher than what is required for EGFR inhibition, it is more likely to be an off-target effect.

Question 2: My IC50 for cell viability/proliferation is much higher than the reported 0.4 µM for EGFR kinase inhibition. Why is there a discrepancy?

Answer: This is a common and expected observation. The discrepancy between a biochemical IC50 (inhibition of the purified enzyme) and a cellular EC50 (effective concentration in a cell-based assay) can be attributed to several factors:

• Cellular ATP Concentration: Biochemical kinase assays are often performed at an ATP concentration close to the Km of the kinase to accurately determine inhibitor potency.[6][7] However, intracellular ATP concentrations are typically in the millimolar range, which is significantly higher.[8] As Tyrphostin B44 is an ATP-competitive inhibitor, it will be less effective at inhibiting EGFR in the presence of high intracellular ATP concentrations, leading to a rightward shift in the dose-response curve.

• Cellular Uptake and Efflux: The inhibitor must cross the cell membrane to reach its intracellular target. Factors such as poor membrane permeability or active transport out of the cell by efflux pumps (e.g., P-glycoprotein) can reduce the effective intracellular concentration of the compound.

• Protein Binding: The inhibitor can bind to other cellular proteins or lipids, reducing the free concentration available to bind to EGFR.

• Signal Amplification and Pathway Redundancy: Cellular signaling pathways are complex and often have redundant mechanisms. Even with significant inhibition of EGFR, cells may be able to compensate through other pathways to maintain proliferation or survival, thus requiring higher inhibitor concentrations to elicit a phenotypic effect.

It is crucial to measure the on-target engagement in your cellular system by performing a phospho-EGFR Western blot (see Part 2, Protocol 1) to determine the concentration of Tyrphostin B44, (-) enantiomer required to inhibit the direct target in your experimental context.

Question 3: I'm seeing an effect with the (+) enantiomer of Tyrphostin B44, although it's supposed to be less active. What does this mean?

Answer: This is an important control experiment that can provide significant insight. The fact that the (+) enantiomer (the distomer) is less active against EGFR but still produces a biological effect suggests that this effect may be independent of EGFR inhibition.[1] Different enantiomers of a chiral drug can have distinct pharmacodynamic properties, with one enantiomer potentially interacting with a completely different set of off-targets.[1]

If the (+) enantiomer produces the same phenotype as the (-) enantiomer, even at a higher concentration, it strongly suggests an off-target effect that is not stereospecific. If it produces a different phenotype, it indicates that the two enantiomers have distinct off-target profiles. In either case, this result warrants further investigation into the non-EGFR targets of both molecules.

Part 2: Experimental Validation and Off-Target Investigation

This section provides structured workflows and step-by-step protocols to validate the on-target effects of Tyrphostin B44, (-) enantiomer and to identify potential off-targets.

Workflow for Investigating Off-Target Effects

The following diagram illustrates a logical workflow for assessing the specificity of Tyrphostin B44, (-) enantiomer in your experiments.

Caption: A logical workflow for troubleshooting and identifying off-target effects.

Key Signaling Pathways Downstream of EGFR

Understanding the canonical signaling pathways downstream of EGFR is essential for designing validation experiments. Upon ligand binding and dimerization, EGFR autophosphorylates on several tyrosine residues, creating docking sites for adaptor proteins that activate major signaling cascades.

Caption: Major signaling pathways downstream of the EGFR.

Experimental Protocols

Protocol 1: Cellular On-Target Engagement Assay (Western Blot for p-EGFR)

Objective: To determine the effective concentration of Tyrphostin B44, (-) enantiomer required to inhibit EGFR phosphorylation in your specific cell line.

Methodology:

• Cell Culture and Starvation: Plate cells (e.g., A431, which overexpresses EGFR) and allow them to adhere.[9] Once they reach ~80% confluency, serum-starve the cells for 16-24 hours to reduce basal EGFR activity.

• Inhibitor Treatment: Prepare a dose-response curve of Tyrphostin B44, (-) enantiomer (e.g., 0.1, 0.4, 1, 5, 10 µM) and a vehicle control (DMSO). Pre-treat the starved cells with the inhibitor for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with a known concentration of EGF (e.g., 50 ng/mL) for 10-15 minutes to induce robust EGFR phosphorylation.[7]

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting:

  • Quantify total protein concentration using a BCA assay.

  • Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for phosphorylated EGFR (e.g., p-EGFR Tyr1068).

  • Strip and re-probe the membrane with an antibody for total EGFR as a loading control.

  • Develop the blot using an appropriate secondary antibody and chemiluminescence substrate.

• Analysis: Quantify the band intensities. The concentration at which p-EGFR levels are reduced by 50% is the cellular EC50 for on-target engagement.

Protocol 2: Assessment of Downstream Signaling Pathway Inhibition

Objective: To confirm that inhibition of EGFR by Tyrphostin B44, (-) enantiomer leads to the expected downstream signaling consequences.

Methodology:

• Follow steps 1-4 from Protocol 1.

• Western Blotting:

  • Probe separate membranes with primary antibodies against key downstream signaling nodes:

    • PI3K/AKT pathway: p-Akt (Ser473) and total Akt.

    • RAS/MAPK pathway: p-ERK1/2 (Thr202/Tyr204) and total ERK1/2.

  • Use total protein antibodies as loading controls.

• Analysis: A potent and on-target inhibitor should show a dose-dependent decrease in the phosphorylation of both Akt and ERK, correlating with the inhibition of p-EGFR observed in Protocol 1.

Protocol 3: Broad Kinase Selectivity Profiling

Objective: To identify potential off-target kinases of Tyrphostin B44, (-) enantiomer across a large panel of the human kinome.

Methodology:

Due to the specialized nature of this experiment, it is most efficiently performed as a service by a commercial vendor (e.g., Reaction Biology, Eurofins, Promega).[10][11] These services offer screening against hundreds of purified kinases.

• Select a Service Provider: Choose a provider that offers a broad kinome panel.

• Choose Assay Conditions:

  • ATP Concentration: It is highly recommended to screen at two ATP concentrations: a low concentration (e.g., apparent Km for each kinase) to assess intrinsic potency, and a high, physiological concentration (e.g., 1 mM) to better predict cellular activity.

  • Inhibitor Concentration: A single high concentration (e.g., 1 or 10 µM) is often used for initial screening to identify any potential hits.

• Data Analysis: The provider will return data as "% inhibition" for each kinase. Any kinase showing significant inhibition (typically >50-70%) should be considered a potential off-target "hit".

• Follow-up: For any identified hits, perform full IC50 dose-response curves to determine the potency of inhibition.

Protocol 4: Validation of Candidate Off-Targets

Objective: To confirm whether a "hit" from a kinase screen or a hypothesized off-target is biologically relevant in your cellular context.

Methodology (Example: Validating an off-target kinase, "Kinase X"):

• Biochemical Validation: If not already done, determine the IC50 of Tyrphostin B44, (-) enantiomer against purified Kinase X in a biochemical assay.

• Cellular Validation:

  • Identify a cell line that expresses Kinase X and where its activity can be monitored (e.g., by measuring the phosphorylation of a known substrate).

  • Treat the cells with a dose-response of Tyrphostin B44, (-) enantiomer.

  • Perform a Western blot for p-Substrate and total Substrate of Kinase X.

  • Compare the EC50 for inhibition of Kinase X activity to the EC50 for EGFR inhibition (from Protocol 1). If the values are similar, the off-target effect is likely to be relevant at concentrations used to inhibit EGFR.

• Phenotypic Correlation:

  • Use a tool compound that is a known, specific inhibitor of Kinase X (but not EGFR). Does it replicate the unexpected phenotype observed with Tyrphostin B44, (-) enantiomer?

  • Use siRNA or CRISPR to knock down Kinase X. Does this knockdown mimic the unexpected phenotype?

  • If the answer to either of these questions is "yes," it provides strong evidence that the phenotype is mediated by the off-target inhibition of Kinase X.

Quantitative Data Summary

Compound	Target	IC50 / EC50	Assay Type	Notes
Tyrphostin B44, (-) enantiomer	EGFR	0.4 µM	Biochemical	Primary on-target activity.[1][2]
ErbB2/HER2	> 0.4 µM	Biochemical	Selective over ErbB2.[1][2]
Insulin Receptor	100-1000x less potent than vs EGFR	Biochemical	A known off-target for the tyrphostin class.[2]
Cellular Proliferation	Variable	Cell-based	Dependent on cell line, ATP levels, and pathway redundancy.

Conclusion

Tyrphostin B44, (-) enantiomer is a valuable tool for studying EGFR biology. However, its utility is maximized when researchers are cognizant of its potential for off-target activities. By employing a systematic approach of on-target validation, careful dose-response analysis, and orthogonal validation methods, scientists can confidently attribute their experimental findings to the intended molecular target. This guide provides the framework for such rigorous investigation, ultimately enhancing the reproducibility and reliability of research findings.

References

• Gazit, A., et al. (1991). Tyrphostins. 2. Heterocyclic and α-substituted benzylidenemalononitrile tyrophostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of Medicinal Chemistry, 34(6), 1896-1907. [Link]

• Ono, M., et al. (2015). The EGF/EGFR axis and its downstream signaling pathways regulate the motility and proliferation of cultured oral keratinocytes. FEBS Open Bio, 5, 6-15. [Link]

• Creative Diagnostics. (n.d.). EGF/EGFR Signaling Pathway. Retrieved from [Link]

• Gazit, A., et al. (1989). Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 32(10), 2344-2352. [Link]

• TA Instruments. (n.d.). Interpreting Unexpected Events and Transitions in DSC Results. Retrieved from [Link]

• Lounkine, E., et al. (2012). Large-scale prediction and testing of drug activity on side-effect targets. Nature, 486(7403), 361-367. [Link]

• Wee, P., & Wang, Z. (2017). Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways. Cancers, 9(5), 52. [Link]

• Reaction Biology. (n.d.). EGFR Assays & Drug Discovery Services. Retrieved from [Link]

• van den Berg, T., et al. (2021). Proteome selectivity profiling of photoaffinity probes derived from imidazopyrazine-kinase inhibitors. Communications Chemistry, 4(1), 1-10. [Link]

• Liu, H. Y., et al. (2011). The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction. Canadian Journal of Physiology and Pharmacology, 89(5), 327-334. [Link]

• AZoM. (2015). How to Interpret the Unexpected Transitions in DSC Results. Retrieved from [Link]

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved from [Link]

• ResearchGate. (n.d.). An overview of downstream signaling pathways induced by EGFR.... Retrieved from [Link]

• Koch, K. W., et al. (1994). Inhibition of GTP-utilizing enzymes by tyrphostins. FEBS Letters, 345(1), 53-57. [Link]

• Methods in Enzymology. (2017). EGFR Biochemical Assays. Retrieved from [Link]

• ClinPGx. (n.d.). EGFR Inhibitor Pathway, Pharmacodynamics. Retrieved from [Link]

• TA Instruments. (n.d.). interpreting unexpected events and transitions in DSC results, TA-039. Retrieved from [Link]

• ICE Bioscience. (n.d.). Kinase Panel Screening for Drug Discovery. Retrieved from [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Retrieved from [Link]

• Bain, J., et al. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

• Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046-1051. [Link]

• Sharma, S. V., et al. (2007). A common signaling cascade may underlie the sensitivity of EGFR-mutant lung cancers to both EGFR and MET inhibitors. Journal of Clinical Investigation, 117(11), 3390-3399. [Link]

• Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature Biotechnology, 26(1), 127-132. [Link]

Sources

• 1. The Exploration of Chirality for Improved Druggability within the Human Kinome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. promega.com [promega.com]
• 4. Interpreting Unexpected Events and Transitions in DSC Results - TA Instruments [tainstruments.com]
• 5. The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activity Assay of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Triple-Negative Breast Cancer Cells Using Peptide-Conjugated Magnetic Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. reactionbiology.com [reactionbiology.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Kinase Panel Screening | Kinase Selectivity Profiling Services - Kinase Selectivity Profiling - ICE Bioscience [en.ice-biosci.com]

Best practices to prevent the degradation of Tyrphostin B44, (-) enantiomer

A Guide to Ensuring Experimental Integrity and Reproducibility

Introduction to Tyrphostin B44, (-) Enantiomer

Tyrphostin B44, (-) enantiomer is a potent inhibitor of the epidermal growth factor receptor (EGFR) kinase. Its efficacy in research relies on its chemical stability. However, like many small molecule inhibitors with its specific chemical motifs, it is susceptible to degradation under common laboratory conditions. This guide will walk you through the potential pitfalls and how to avoid them.

Core Concepts: Understanding the Instability of Tyrphostin B44, (-) Enantiomer

The structure of Tyrphostin B44, (-) enantiomer contains two key functional groups that are prone to degradation: a catechol ring and an α,β-unsaturated carbonyl system . Understanding the reactivity of these groups is fundamental to preventing the degradation of the compound.

• Catechol Moiety: The catechol group (a benzene ring with two adjacent hydroxyl groups) is highly susceptible to oxidation. This oxidation can be accelerated by exposure to oxygen, light, and metal ions, and is also influenced by the pH of the solution.[1][2]

• α,β-Unsaturated Carbonyl System: This system is an electrophilic center and can react with nucleophiles, such as the thiol groups of cysteine residues in proteins or other components of cell culture media, in a process known as a Michael addition.[3][4]

The interplay of these factors can lead to a loss of the compound's activity and the formation of artifacts, ultimately compromising your experimental data.

Frequently Asked Questions (FAQs)

Q1: How should I store Tyrphostin B44, (-) enantiomer powder?

A1: The solid form of Tyrphostin B44, (-) enantiomer should be stored at -20°C, desiccated, and protected from light. When handled correctly, the powder is stable for extended periods.

Q2: What is the best solvent for preparing stock solutions, and how should they be stored?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. Due to the compound's instability in solution, it is crucial to store stock solutions at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Once an aliquot is thawed, it should be used promptly.

Q3: How long can I store the stock solution at -20°C?

A3: While -80°C is ideal for long-term storage, if you must store it at -20°C, it is recommended to use the stock solution within one month. Always monitor for any signs of precipitation or color change, which could indicate degradation.

Q4: Can I prepare a stock solution in an aqueous buffer?

A4: It is strongly advised against preparing aqueous stock solutions for long-term storage due to the high susceptibility of Tyrphostin B44, (-) enantiomer to hydrolysis and oxidation in aqueous environments. Prepare fresh dilutions in your experimental buffer or media from the DMSO stock solution immediately before use.

Q5: Is Tyrphostin B44, (-) enantiomer sensitive to light?

A5: Yes. Compounds with similar structures to Tyrphostin B44 have been shown to undergo photoisomerization when exposed to light. This can alter the compound's biological activity. Therefore, all solutions containing Tyrphostin B44, (-) enantiomer should be protected from light by using amber vials or by wrapping containers in aluminum foil.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Loss of Inhibitory Activity	Degradation of the compound due to improper storage or handling.	1. Prepare a fresh stock solution from powder. 2. Aliquot the stock solution into smaller, single-use vials and store at -80°C. 3. Minimize exposure of the compound to light and air. 4. Prepare working solutions immediately before each experiment.
Inconsistent Results Between Experiments	Variability in the age or handling of the stock solution. Degradation in cell culture media.	1. Use a fresh aliquot of the stock solution for each experiment. 2. Standardize the incubation time of the compound in the cell culture media. 3. Consider the potential for interaction with media components (see below).
Precipitation in Stock or Working Solution	Poor solubility or degradation.	1. Ensure the DMSO used for the stock solution is of high purity and anhydrous. 2. If precipitation occurs upon dilution into aqueous media, consider using a pre-warmed medium and vortexing during addition. 3. Do not use solutions with visible precipitates.
Color Change in Solution (e.g., yellowing or browning)	Oxidation of the catechol moiety.	1. This is a clear sign of degradation. Discard the solution immediately. 2. To prevent this, handle the compound and its solutions under an inert atmosphere (e.g., argon or nitrogen) if possible, and always protect from light.

Experimental Protocols to Minimize Degradation

Protocol 1: Preparation of Stock Solutions

• Allow the vial of Tyrphostin B44, (-) enantiomer powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weigh the desired amount of powder in a fume hood.

• Add the appropriate volume of anhydrous, high-purity DMSO to achieve the desired stock concentration.

• Vortex gently until the powder is completely dissolved.

• Immediately aliquot the stock solution into single-use, light-protected vials (e.g., amber cryovials).

• Store the aliquots at -80°C.

Protocol 2: Preparation of Working Solutions in Cell Culture Media

• Thaw a single-use aliquot of the DMSO stock solution at room temperature.

• Pre-warm the required volume of cell culture medium to 37°C.

• Serially dilute the DMSO stock solution in pre-warmed medium to the final desired concentration. Important: Add the stock solution to the medium while gently vortexing to ensure rapid and uniform dispersion and to minimize the risk of precipitation.

• Use the freshly prepared working solution immediately. Do not store working solutions in cell culture media.

Visualizing Degradation Pathways and Workflows

To further clarify the best practices, the following diagrams illustrate the key degradation pathways and recommended experimental workflows.

Caption: Key degradation pathways for Tyrphostin B44, (-) enantiomer.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Catechol-Functionalized Hydrogels: Biomimetic Design, Adhesion Mechanism, and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic assessment of Michael addition reactions of alpha, beta-unsaturated carbonyl compounds to amino acid and protein thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]

Managing cytotoxicity when using Tyrphostin B44, (-) enantiomer

Welcome to the technical support center for Tyrphostin B44, (-) enantiomer. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for managing cytotoxicity when using this potent EGFR kinase inhibitor. Our goal is to empower you with the scientific rationale behind experimental choices to ensure the integrity and reproducibility of your results.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is Tyrphostin B44, (-) enantiomer and what is its primary target?

Tyrphostin B44, (-) enantiomer is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. It functions by competing with ATP for the binding site on the kinase domain of EGFR, thereby inhibiting its autophosphorylation and downstream signaling. This inhibition of EGFR signaling can block the growth of EGFR-expressing tumors, making it a valuable tool for cancer research.[1] The (-) enantiomer is more active than the (+) enantiomer.

Q2: What is the recommended solvent and storage for Tyrphostin B44, (-) enantiomer?

For optimal stability and performance, Tyrphostin B44, (-) enantiomer should be handled according to the following guidelines:

Parameter	Recommendation	Source
Solubility	Soluble up to 30 mM in DMSO.
Storage	Desiccate at +4°C.

It is crucial to prepare fresh dilutions from your DMSO stock for each experiment to ensure compound integrity.

Q3: What is the difference between inhibiting EGFR kinase activity and general cytotoxicity?

This is a critical distinction for interpreting your experimental results.

• EGFR Kinase Inhibition: This is the intended, on-target effect of Tyrphostin B44, (-) enantiomer. The IC50 for EGFR kinase inhibition is approximately 0.4 μM. This means at this concentration, the enzymatic activity of EGFR is reduced by 50%. This effect is typically measured in cell-free kinase assays or by assessing the phosphorylation status of EGFR and its downstream targets in whole cells.

• Cytotoxicity: This refers to the ability of a compound to cause cell death. Cytotoxicity is a broader term and can be a consequence of the intended on-target effect (i.e., blocking a critical survival pathway) or due to off-target effects. The concentration required to induce cytotoxicity is often higher than the concentration needed for specific enzyme inhibition and can vary significantly between different cell lines.

TROUBLESHOOTING UNEXPECTED CYTOTOXICITY

A common challenge when working with kinase inhibitors is managing the fine line between achieving the desired biological effect and inducing unwanted cytotoxicity. This section provides a structured approach to troubleshooting when you observe excessive cell death in your experiments.

Q4: My cells are dying at concentrations where I expect to see specific EGFR inhibition. What could be wrong?

This is a frequent concern and can be addressed by systematically evaluating several factors.

Step 1: Verify Your Working Concentration.

The first step is to ensure that your working concentration is appropriate for your cell line and experimental goals. While the IC50 for EGFR kinase inhibition is 0.4 µM, the cytotoxic IC50 can be significantly higher and is cell-line dependent.

Recommended Action:

• Perform a Dose-Response Curve: Before proceeding with your main experiments, it is essential to determine the cytotoxic IC50 of Tyrphostin B44, (-) enantiomer in your specific cell line. This involves treating your cells with a range of concentrations (e.g., from 0.1 µM to 100 µM) and assessing cell viability after a relevant incubation period (e.g., 24, 48, or 72 hours).

• Choose an Appropriate Viability Assay: Several methods can be used to assess cell viability, each with its own advantages and limitations.

  • Metabolic Assays (e.g., MTT, MTS, Resazurin): These assays measure the metabolic activity of cells, which is often correlated with viability.

  • Membrane Integrity Assays (e.g., Trypan Blue, Propidium Iodide): These assays distinguish between live and dead cells based on the integrity of the cell membrane.

Step 2: Consider the Possibility of Off-Target Effects.

While Tyrphostin B44, (-) enantiomer is a selective EGFR inhibitor, like many kinase inhibitors, it may have off-target activities at higher concentrations. Some tyrphostins have been shown to inhibit other kinases or even enzymes like topoisomerase I. These off-target effects can contribute to cytotoxicity.

Recommended Action:

• Literature Review: Search for studies that have characterized the selectivity profile of Tyrphostin B44, (-) enantiomer or structurally similar compounds.

• Use Control Compounds: Include a structurally related but inactive compound in your experiments, if available. The (+) enantiomer of Tyrphostin B44 could serve as a useful control, as it is less active against EGFR.

• Rescue Experiments: If you suspect an off-target effect, try to "rescue" your cells by activating a pathway that is independent of EGFR but essential for survival.

Step 3: Evaluate Your Experimental Conditions.

Several factors in your experimental setup can exacerbate the cytotoxic effects of a compound.

Experimental Factor	Potential Issue	Recommended Action
Solvent Concentration	High concentrations of DMSO can be toxic to cells.	Keep the final DMSO concentration in your culture medium below 0.5%, and ideally below 0.1%. Ensure your vehicle control has the same DMSO concentration as your treated samples.
Cell Density	Low cell density can make cells more susceptible to stress, while high cell density can lead to nutrient depletion and altered responses.	Optimize your cell seeding density to ensure cells are in a logarithmic growth phase during treatment.
Serum Concentration	Serum contains growth factors that can activate survival pathways. Reducing serum concentration can sensitize cells to the effects of EGFR inhibition.	If your experiment requires low serum conditions, be aware that this may increase the apparent cytotoxicity of Tyrphostin B44, (-) enantiomer.
Compound Stability	The stability of the compound in your cell culture medium can affect its potency and cytotoxic profile over time.	Prepare fresh dilutions of the compound for each experiment. Consider the possibility of degradation over long incubation periods.

Troubleshooting Workflow Diagram:

Caption: Troubleshooting workflow for unexpected cytotoxicity.

MECHANISM OF CYTOTOXICITY

Q5: Is the cytotoxicity induced by Tyrphostin B44, (-) enantiomer due to apoptosis or necrosis?

The mode of cell death induced by tyrphostins can vary. Some tyrphostins, such as adaphostin and tyrphostin 51, have been shown to induce apoptosis through pathways involving mitochondrial injury and caspase activation. In contrast, other tyrphostins like AG213 have been reported to induce a non-apoptotic form of programmed cell death.

Distinguishing Between Apoptosis and Necrosis:

Feature	Apoptosis	Necrosis
Cell Morphology	Cell shrinkage, membrane blebbing, formation of apoptotic bodies.	Cell swelling, membrane rupture.
Biochemical Markers	Caspase activation, DNA laddering, phosphatidylserine externalization.	Release of intracellular contents (e.g., LDH), random DNA degradation.
Inflammatory Response	Generally non-inflammatory.	Pro-inflammatory.

Experimental Protocol: Distinguishing Apoptosis from Necrosis

• Cell Treatment: Treat your cells with Tyrphostin B44, (-) enantiomer at the desired concentration and for the desired time. Include a positive control for apoptosis (e.g., staurosporine) and necrosis (e.g., high concentration of H2O2).

• Staining:

  • For flow cytometry, co-stain cells with Annexin V-FITC (to detect phosphatidylserine externalization in early apoptosis) and Propidium Iodide (PI) or 7-AAD (to detect loss of membrane integrity in late apoptosis and necrosis).

  • For fluorescence microscopy, use a similar staining strategy (e.g., Hoechst 33342 to visualize nuclear morphology, and PI).

• Analysis:

  • Flow Cytometry:

    • Annexin V-positive, PI-negative cells are in early apoptosis.

    • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

    • Annexin V-negative, PI-positive cells are in necrosis.

  • Fluorescence Microscopy:

    • Apoptotic cells will show condensed and fragmented nuclei (stained with Hoechst 33342) and may be PI-positive in late stages.

    • Necrotic cells will show uniform nuclear staining and will be PI-positive.

Signaling Pathway Diagram: EGFR Inhibition and Potential Cell Fates

Caption: EGFR signaling and the effect of Tyrphostin B44, (-) enantiomer.

References

• Gazit, A., Yaish, P., Gilon, C., & Levitzki, A. (1991). Tyrphostins. 2. Heterocyclic and α-substituted benzylidenemalononitrile tyrophostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of Medicinal Chemistry, 34(6), 1896–1907. [Link]

• Yaish, P., Gazit, A., Gilon, C., & Levitzki, A. (1988). Blocking of EGF-dependent cell proliferation by EGF receptor kinase inhibitors. Science, 242(4880), 933–935. [Link]

• Ansel, K. M., & Abraham, R. T. (1998). Post-transcriptional block of proto-oncogene expression by tyrphostin AG126 in T cells. Journal of Biological Chemistry, 273(3), 1591-1597.

• Rockland Immunochemicals. (n.d.). Necroptosis: When Apoptosis Meets Necrosis. Retrieved from [Link]

• Galluzzi, L., Vitale, I., Aaronson, S. A., Abrams, J. M., Adam, D., Agostinis, P., ... & Melino, G. (2018). Molecular mechanisms of cell death: recommendations of the Nomenclature Committee on Cell Death 2018.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Tyrphostin B44, (-) Enantiomer: A Comparative Approach

For researchers in oncology and drug development, the robust validation of a targeted inhibitor is the bedrock of any credible study. This guide provides a comprehensive framework for validating the inhibitory effects of Tyrphostin B44, (-) enantiomer, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase.[1] By employing a multi-tiered approach and comparing its performance against established alternatives, we can build a self-validating experimental narrative that ensures scientific rigor and reproducibility.

The Target: EGFR and Its Role in Cancer

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[2][3] Upon binding to ligands like EGF, the receptor dimerizes, leading to the activation of its intracellular kinase domain and subsequent autophosphorylation. This event triggers a cascade of downstream signaling pathways, including the MAPK, PI3K/Akt, and JNK pathways, which are crucial for normal cellular function.[3][4]

However, in many cancers, such as those of the lung, colon, and breast, EGFR is often overexpressed or harbors activating mutations.[2][5] This dysregulation leads to constitutive kinase activity and uncontrolled cell growth, making EGFR a prime therapeutic target.[2][6] Tyrphostins are a class of compounds specifically designed to inhibit such tyrosine phosphorylation.[7] Tyrphostin B44, (-) enantiomer specifically targets the EGFR kinase with a reported IC50 of 0.4 μM.[1]

Caption: General workflow for cell-based validation of EGFR inhibitors.

Method 1: Western Blot for Phospho-EGFR

This method provides direct evidence of target engagement in cells by measuring the phosphorylation status of EGFR. A reduction in phosphorylated EGFR (p-EGFR) upon treatment indicates successful inhibition.

Experimental Protocol:

• Cell Culture: Culture a cell line with high EGFR expression, such as A431 epidermoid carcinoma cells. [5]2. Serum Starvation & Stimulation: Serum-starve the cells to reduce basal EGFR activity, then stimulate with EGF to induce robust phosphorylation.

• Treatment: Pre-treat cells with various concentrations of Tyrphostin B44, (-) enantiomer or control inhibitors before EGF stimulation.

• Lysis: Lyse the cells to extract total protein.

• Quantification: Determine protein concentration using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate protein lysates by size using SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for phosphorylated EGFR (e.g., anti-p-EGFR Tyr1173).

  • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Incubate with a primary antibody for total EGFR and a loading control (e.g., β-actin) to ensure equal protein loading.

• Detection: Add a chemiluminescent substrate and image the resulting signal. A decrease in the p-EGFR signal relative to the total EGFR and loading control confirms inhibitory activity.

Method 2: Cell Viability/Proliferation Assay

To demonstrate a functional downstream consequence of EGFR inhibition, cell viability assays are essential. [8][9]These assays measure the overall health of a cell population and can indicate whether an inhibitor has a cytostatic (growth-inhibiting) or cytotoxic (cell-killing) effect. Principle (Example using CellTiter-Glo®): This luminescent assay quantifies the amount of ATP present, which signals the presence of metabolically active, viable cells. [10] Experimental Protocol:

• Cell Plating: Seed EGFR-dependent cancer cells (e.g., A431, PC-9) in a 96-well plate and allow them to adhere overnight.

• Treatment: Add a range of concentrations of Tyrphostin B44, (-) enantiomer and comparator drugs. Include vehicle-only controls.

• Incubation: Incubate for a period that allows for multiple cell doublings (e.g., 72 hours).

• Detection: Add the single-reagent CellTiter-Glo® to the wells, which lyses the cells and initiates the luminescent reaction.

• Measurement: Measure luminescence with a plate reader.

• Data Analysis: Calculate the percentage of viable cells compared to the vehicle control for each concentration. Plot the results to generate a dose-response curve and determine the GI50 (concentration for 50% growth inhibition).

Tier 3: Advanced Validation – Selectivity and Mechanism

For drug development professionals, understanding an inhibitor's selectivity is paramount. An ideal inhibitor is highly specific for its intended target with minimal off-target effects.

• Kinase Profiling: To assess selectivity, Tyrphostin B44, (-) enantiomer should be screened against a broad panel of other kinases. This service is offered by many contract research organizations and provides a comprehensive view of the inhibitor's specificity.

• Resistance Mutations: Compare the activity of Tyrphostin B44, (-) enantiomer against cell lines expressing wild-type EGFR versus those with common resistance mutations (e.g., T790M). [11][12]This provides insight into its potential clinical utility and limitations. Third-generation inhibitors like Osimertinib are specifically designed to overcome such resistance. [13]

Conclusion

Validating the inhibitory effects of Tyrphostin B44, (-) enantiomer requires a systematic and comparative approach. By progressing from direct biochemical assays to cell-based functional readouts and advanced selectivity profiling, researchers can build a robust and self-validating data package. This tiered methodology not only confirms the compound's mechanism of action but also provides a clear, objective comparison of its performance against other EGFR inhibitors, which is essential for informed decision-making in any drug discovery pipeline.

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• EGFR Kinase Assay Kit. (n.d.). BPS Bioscience. [Link]

• Activity Assay of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Triple-Negative Breast Cancer Cells Using Peptide-Conjugated Magnetic Beads. (2016). National Center for Biotechnology Information. [Link]

• Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. (1994). PubMed. [Link]

• Mechanism of action of a tyrphostin, 3,4-dihydroxy-alpha-cyanothiocinnamamide, in breast cancer cell growth inhibition involves the suppression of cyclin B1 and the functional activity of cyclin B1/p34cdc2 complex. (1997). PubMed. [Link]

• Measurement of Epidermal Growth Factor Receptor-Derived Signals Within Plasma Membrane Clathrin Structures. (2017). PubMed. [Link]

• Comparison of Different Tyrosine Kinase Inhibitors for Treatment of Poor Performance Status Patients with EGFR-Mutated Lung Adenocarcinoma. (2021). National Center for Biotechnology Information. [Link]

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• eGFR Calculator. (n.d.). National Kidney Foundation. [Link]

• A Comparison Between First-, Second- and Third-Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Patients with Non-Small-Cell Lung Cancer and Brain Metastases. (2021). MDPI. [Link]

• EGFR biology, inhibitors & ADCC. (n.d.). Svar Life Science. [Link]

• Which Methods for Determining Glomerular Filtration Rate Most Strongly Associate with Risk of Progression of Kidney Disease? (2019). National Center for Biotechnology Information. [Link]

• Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism. (2021). National Center for Biotechnology Information. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (n.d.). Noble Life Sciences. [Link]

• IC 50 values for mushroom tyrosinase inhibitors. (n.d.). ResearchGate. [Link]

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• How is estimated glomerular filtration rate (eGFR) calculated? (2023). Dr.Oracle. [Link]

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• The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. (2022). MDPI. [Link]

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A Head-to-Head Comparison for Researchers: Tyrphostin B44, (-)-Enantiomer versus Gefitinib in EGFR Inhibition

In the landscape of targeted cancer therapy, the Epidermal Growth Factor Receptor (EGFR) remains a pivotal target. Its dysregulation is a hallmark of numerous malignancies, driving researchers to identify and characterize potent and selective inhibitors. Among the vast arsenal of chemical tools and therapeutics, Tyrphostin B44, (-)-enantiomer (also known as Tyrphostin AG 1478) and Gefitinib (Iressa®) are two prominent small molecule inhibitors. This guide provides an in-depth, objective comparison of these two compounds, offering experimental data and procedural insights to aid researchers in their experimental design and compound selection.

At a Glance: Key Differences and Use Cases

Feature	Tyrphostin B44, (-)-Enantiomer (AG 1478)	Gefitinib (Iressa®)
Primary Use	Preclinical research tool	Clinically approved therapeutic (NSCLC)
Potency (IC50 vs. EGFR)	Highly potent, in the low nanomolar range (~3 nM)[1]	Potent, with IC50 values varying by EGFR mutation status (low nM to µM range)[2]
Selectivity	Potent EGFR inhibitor, with some known off-target effects (e.g., CK2)	Highly selective for EGFR, but can inhibit other kinases at higher concentrations
Clinical Relevance	Widely used in vitro and in vivo models to probe EGFR signaling	First-generation EGFR tyrosine kinase inhibitor (TKI) for non-small cell lung cancer

Delving into the Mechanism of Action: Competitive Inhibition of EGFR

Both Tyrphostin B44 and gefitinib exert their inhibitory effects by competing with adenosine triphosphate (ATP) at the catalytic site of the EGFR tyrosine kinase domain. By occupying this pocket, they prevent the autophosphorylation of the receptor, a critical step in the activation of downstream signaling cascades that govern cell proliferation, survival, and migration.

The EGFR signaling pathway is a complex network of protein interactions. Upon ligand binding (e.g., EGF, TGF-α), the receptor dimerizes, leading to the activation of its intrinsic kinase activity and subsequent trans-autophosphorylation of tyrosine residues in its C-terminal tail. These phosphorylated sites serve as docking stations for various adaptor proteins and enzymes, initiating multiple downstream pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are central to cancer cell growth and survival.

Figure 1: Simplified EGFR signaling pathway and points of inhibition.

Potency and Efficacy: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a critical metric for comparing the potency of inhibitors. While assay conditions can influence absolute values, the available data consistently demonstrates that Tyrphostin B44 is a highly potent inhibitor of wild-type EGFR. Gefitinib's potency is notably influenced by the mutational status of the EGFR gene.

Compound	Target	IC50 (in vitro)	Cell Line/Assay Context	Reference
Tyrphostin B44, (-)-enantiomer	EGFR	~3 nM	In vitro kinase assay	[1][3]
Gefitinib	Wild-Type EGFR	>1 µM	Varies across cell lines	[2]
Gefitinib	EGFR (mutant, e.g., exon 19 del, L858R)	0.04 µM to <1 µM	NSCLC cell lines	[2]

Gefitinib exhibits significantly greater potency against cancer cells harboring activating EGFR mutations, such as exon 19 deletions or the L858R point mutation. This differential sensitivity is the basis for its clinical efficacy in specific patient populations. In contrast, Tyrphostin B44 demonstrates potent inhibition of the wild-type receptor, making it an excellent tool for studying fundamental EGFR biology in a wide range of cellular models.

Selectivity Profile: On-Target Potency and Off-Target Considerations

An ideal inhibitor exhibits high potency for its intended target with minimal activity against other cellular kinases, thereby reducing the potential for off-target effects and associated toxicities.

Gefitinib is recognized for its high selectivity for EGFR. Comprehensive kinase profiling has shown that while it can inhibit other kinases, this typically occurs at concentrations significantly higher than those required for EGFR inhibition.[4] This selectivity contributes to its manageable side-effect profile in the clinic.

Tyrphostin B44 , while a potent EGFR inhibitor, has been reported to have off-target activities. For instance, it can inhibit protein kinase CK2 with an IC50 in the micromolar range.[5] Researchers should be mindful of these potential off-target effects when interpreting experimental results, particularly when using higher concentrations of the compound.

Experimental Protocols: A Guide to Comparing EGFR Inhibitors in Your Lab

To ensure the generation of reliable and reproducible data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for two common assays used to assess the efficacy of EGFR inhibitors.

Cell-Based EGFR Phosphorylation Assay

This assay directly measures the ability of a compound to inhibit EGFR autophosphorylation in a cellular context.

Objective: To determine the IC50 of an inhibitor for EGFR phosphorylation.

Materials:

• A431 cells (human epidermoid carcinoma, overexpress EGFR)

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Recombinant human EGF

• Tyrphostin B44, Gefitinib, and other test compounds

• Cell-based ELISA kit for phospho-EGFR (e.g., from R&D Systems, Abcam, or similar)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed A431 cells in a 96-well plate at a density of 2 x 10^4 cells/well and culture for 24 hours.

• Serum Starvation: Replace the growth medium with serum-free DMEM and incubate for 12-16 hours. This reduces basal EGFR activation.

• Inhibitor Treatment: Prepare serial dilutions of Tyrphostin B44 and gefitinib. Add the inhibitors to the cells and incubate for 1-2 hours at 37°C.

• EGF Stimulation: Add recombinant human EGF to a final concentration of 100 ng/mL to all wells (except for the unstimulated control) and incubate for 10 minutes at 37°C.

• Cell Lysis and Assay: Immediately lyse the cells and proceed with the cell-based ELISA for phospho-EGFR according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength. Normalize the data to the EGF-stimulated control and plot the percentage of inhibition against the inhibitor concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Figure 2: Workflow for a cell-based EGFR phosphorylation assay.

Cell Proliferation (MTT) Assay

This assay assesses the impact of EGFR inhibition on cell viability and proliferation over a longer duration.

Objective: To determine the IC50 of an inhibitor for cell proliferation.

Materials:

• A431 cells or other EGFR-dependent cell lines

• Complete growth medium

• Tyrphostin B44, Gefitinib, and other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well for A431) and allow them to adhere overnight.

• Compound Treatment: Add serial dilutions of the inhibitors to the wells and incubate for 72 hours at 37°C.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle-treated control wells and plot cell viability against inhibitor concentration to determine the IC50.

Concluding Remarks for the Informed Researcher

The choice between Tyrphostin B44, (-)-enantiomer and gefitinib is contingent upon the specific research question and experimental context.

• Tyrphostin B44 serves as a potent and invaluable research tool for elucidating the fundamental roles of EGFR in various cellular processes. Its high potency against wild-type EGFR makes it suitable for a broad range of in vitro studies. However, awareness of its potential off-target effects is crucial for rigorous data interpretation.

• Gefitinib , as a clinically approved drug, is the inhibitor of choice for studies aiming to understand the mechanisms of action of targeted therapies in clinically relevant models, particularly those involving EGFR-mutant cancers. Its well-defined selectivity profile and established clinical data provide a strong foundation for translational research.

By understanding the distinct characteristics of these two inhibitors and employing robust experimental methodologies, researchers can continue to unravel the complexities of EGFR signaling and contribute to the development of more effective cancer therapies.

References

• Klaeger, S. et al. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368. [Link]

• Sordella, R. et al. (2004). Gefitinib-sensitizing EGFR mutations in lung cancer activate anti-apoptotic pathways. Science, 305(5687), 1163-1167. [Link]

• Pedersen, M. W. et al. (2005). Differential response to gefitinib of cells expressing normal EGFR and the mutant EGFRvIII. British Journal of Cancer, 93(8), 915-923. [Link]

• Bojko, A. et al. (2012). The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells. Folia Histochemica et Cytobiologica, 50(2), 186-195. [Link]

• Xu, X. et al. (2005). Inhibitory effect and its kinetic analysis of tyrphostin AG1478 on recombinant human protein kinase CK2 holoenzyme. Sheng Wu Hua Xue Yu Sheng Wu Wu Li Xue Bao (Shanghai), 37(10), 665-670. [Link]

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Assessing the selectivity of Tyrphostin B44, (-) enantiomer against various kinases

For researchers in cellular signaling and drug discovery, the precise targeting of protein kinases is paramount. Kinase inhibitors are powerful tools, but their utility is often dictated by their selectivity. An inhibitor that affects multiple kinases can produce ambiguous results and off-target effects. This guide provides an in-depth assessment of the selectivity of Tyrphostin B44, (-)-enantiomer, a well-characterized inhibitor, comparing its performance against relevant alternatives and detailing the experimental methodologies required for such an evaluation.

Introduction: The Critical Role of Kinase Inhibitor Selectivity

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of many diseases, including cancer.[1] Tyrphostins are a class of compounds developed as specific inhibitors of protein tyrosine kinases, aiming to block signal transduction pathways.[2] The central challenge in kinase inhibitor development is achieving selectivity. Due to the conserved nature of the ATP-binding pocket across the kinome, many inhibitors exhibit activity against multiple kinases.[3][4] Understanding the precise selectivity profile of an inhibitor is therefore not just an academic exercise; it is a prerequisite for interpreting experimental results and for the rational design of therapeutic agents.

Tyrphostin B44, (-)-enantiomer, has been identified as a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. This guide will dissect its selectivity, providing researchers with the data and context needed to effectively utilize this compound in their studies.

Biochemical Profile and Primary Target of Tyrphostin B44, (-)-Enantiomer

Tyrphostin B44, (-)-enantiomer is a potent inhibitor of the EGFR kinase, with a reported half-maximal inhibitory concentration (IC50) of 0.4 µM. It is more active than its (+) enantiomer, which has an IC50 of 0.86 µM for EGFR. The compound is also noted for its selectivity over ErbB2, another member of the EGFR family of receptor tyrosine kinases.

The EGFR signaling pathway is a critical regulator of cell growth, proliferation, differentiation, and survival.[5][6] Ligand binding to EGFR triggers receptor dimerization and autophosphorylation of tyrosine residues in its cytoplasmic domain.[7][8] This creates docking sites for adaptor proteins that activate downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, ultimately leading to changes in gene expression and cellular responses.[7][8][9] By inhibiting the kinase activity of EGFR, Tyrphostin B44, (-)-enantiomer effectively blocks these downstream signals.

Figure 1: Simplified EGFR signaling pathway and the inhibitory action of Tyrphostin B44, (-)-enantiomer.

Comparative Selectivity Analysis

To properly assess the selectivity of Tyrphostin B44, (-)-enantiomer, it is essential to compare its inhibitory activity against a panel of different kinases. For context, we will compare it to Gefitinib, a selective EGFR inhibitor used in cancer therapy, and Staurosporine, a notoriously non-selective kinase inhibitor.[3][10][11][12][13]

Kinase Target	Tyrphostin B44, (-)-enantiomer IC50	Gefitinib IC50	Staurosporine IC50
EGFR	0.4 µM	0.02-0.08 µM	0.006 µM[14]
ErbB2	Selective over ErbB2	~3.7 µM	Data not readily available
PDGFR	Data not readily available	> 100 µM	Data not readily available
PKC	Data not readily available	Data not readily available	0.0027 µM[14]
PKA	Data not readily available	Data not readily available	0.015 µM[14]
S6 Kinase	Data not readily available	Data not readily available	0.005 µM[14]
v-Src	Data not readily available	Data not readily available	0.006 µM[14]

Note: IC50 values can vary between different assay conditions.

Interpretation of the Data:

• Tyrphostin B44, (-)-enantiomer: Shows potent inhibition of EGFR. Its selectivity against other kinases is not as broadly documented in readily available literature, highlighting a gap in public data. However, its noted selectivity over the closely related ErbB2 kinase is a key piece of information.

• Gefitinib: Serves as a benchmark for a highly selective EGFR inhibitor.[11][12][13] Its potency for EGFR is significantly higher than for other kinases like PDGFR and ErbB2.

• Staurosporine: This compound is a powerful but non-selective inhibitor, potently inhibiting a wide range of kinases, including both tyrosine and serine/threonine kinases, often in the low nanomolar range.[3][10][14] It is often used as a positive control in kinase assays or to induce apoptosis.[3]

Experimental Methodologies for Kinase Selectivity Profiling

Determining the IC50 value, the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%, is the gold standard for quantifying inhibitor potency.[15] This is typically achieved through in vitro biochemical assays.

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Navigating the Kinase Inhibitor Landscape: A Guide to Effective Alternatives for Tyrphostin B44, (-) Enantiomer

For researchers in oncology and cell signaling, the selection of a potent and specific protein kinase inhibitor is paramount to achieving reliable and translatable experimental results. For years, Tyrphostin B44, (-) enantiomer has been utilized as a tool compound for studying the role of the Epidermal Growth Factor Receptor (EGFR). However, as our understanding of kinase biology has deepened, so too has the arsenal of available inhibitors, many of which offer significant advantages in terms of potency, selectivity, and in vivo applicability. This guide provides a comprehensive comparison of Tyrphostin B44, (-) enantiomer with modern, highly effective alternatives, supported by experimental data and detailed protocols to empower researchers in making informed decisions for their studies.

Understanding Tyrphostin B44, (-) Enantiomer: A First-Generation Tool

Tyrphostin B44, (-) enantiomer is a member of the tyrphostin family of compounds, which were among the first synthetic protein tyrosine kinase (PTK) inhibitors developed. Its primary mechanism of action is the inhibition of the EGFR kinase.[1] Specifically, the (-) enantiomer is a potent inhibitor of EGFR with a half-maximal inhibitory concentration (IC50) of 0.4 µM.[1] It is recognized as being more active than its (+) counterpart.[2]

However, as a first-generation inhibitor, Tyrphostin B44, (-) enantiomer is not without its limitations. A key drawback of many early kinase inhibitors is a lack of specificity. While its selectivity over the related receptor tyrosine kinase ErbB2 has been noted, a comprehensive kinase profile is not widely available, leaving the potential for off-target effects that can confound experimental results. This is a critical consideration in an era where highly specific inhibitors are available and are the preferred tools for dissecting cellular signaling pathways.

The Modern Arsenal: Superior Alternatives for Targeted Inhibition

The limitations of early-generation inhibitors like Tyrphostin B44 have driven the development of more potent and highly selective alternatives. For clarity, we will categorize these alternatives based on their primary kinase targets, which are the most likely targets of interest for researchers currently using Tyrphostin B44.

Targeting EGFR: Precision in Action

For investigators focused on EGFR, a plethora of highly characterized and clinically relevant inhibitors are available. These modern inhibitors offer significantly improved potency and selectivity compared to Tyrphostin B44.

Key Alternatives for EGFR Inhibition:

• Gefitinib (Iressa®): A first-generation EGFR tyrosine kinase inhibitor (TKI) that has been extensively used in both research and clinical settings. It exhibits potent inhibition of EGFR, with IC50 values in the low nanomolar range in sensitive cell lines.[3][4]

• Erlotinib (Tarceva®): Another widely used first-generation EGFR TKI with a similar mechanism of action to gefitinib. It demonstrates an IC50 of 2 nM in cell-free assays for EGFR.[5]

• Osimertinib (Tagrisso®): A third-generation, irreversible EGFR TKI designed to be effective against both sensitizing and resistance mutations (e.g., T790M) of EGFR, while sparing the wild-type form.[6] This high degree of selectivity minimizes off-target effects and associated toxicities.

Comparative Performance Data: EGFR Inhibitors

Inhibitor	Target(s)	IC50 (EGFR, cell-free)	Cellular IC50 (EGFR mutant cell lines)	Key Advantages
Tyrphostin B44, (-) enantiomer	EGFR	0.4 µM (400 nM)[1]	Not widely reported	Historical tool compound
Gefitinib	EGFR	~2-37 nM[7]	0.003 - 0.39 µM[3][4]	Well-characterized, clinically relevant
Erlotinib	EGFR	2 nM[5]	0.002 - 9.183 µM[8]	High potency, extensive literature
Osimertinib	EGFR (mutant selective)	~15 nM (T790M/L858R)[6]	~4.6 µM (T790M/C797S resistant)[9]	High selectivity for mutant EGFR, overcomes resistance

Beyond EGFR: Addressing Potential Off-Target Activities of Tyrphostin B44

Given the broader activity profile of many first-generation TKIs, it is plausible that researchers using Tyrphostin B44 may be inadvertently observing effects mediated by the inhibition of other receptor tyrosine kinases, such as Platelet-Derived Growth Factor Receptor (PDGFR) and c-Kit. For studies where these pathways are relevant, or to ensure true target specificity, the use of modern, potent inhibitors for these kinases is essential.

Key Alternatives for PDGFR and c-Kit Inhibition:

• Imatinib (Gleevec®): A well-established TKI that potently inhibits PDGFR and c-Kit, in addition to Bcr-Abl.[10] It has revolutionized the treatment of certain cancers and is a valuable research tool.

• Sunitinib (Sutent®): A multi-targeted TKI that inhibits PDGFR, c-Kit, and Vascular Endothelial Growth Factor Receptors (VEGFRs).

• Crenolanib: A potent and selective inhibitor of PDGFRα/β.[11] It demonstrates significantly greater potency against certain imatinib-resistant PDGFRα mutations.[12]

• Dasatinib (Sprycel®): A potent inhibitor of multiple kinases including c-Kit and PDGFRβ, as well as the Src family kinases and Bcr-Abl.[13][14]

• Quizartinib (Vanflyta®): While primarily known as a potent FLT3 inhibitor, it also exhibits activity against c-Kit.[15][16]

Comparative Performance Data: PDGFR & c-Kit Inhibitors

Inhibitor	Primary Target(s)	IC50 (PDGFRβ)	IC50 (c-Kit)	Key Advantages
Imatinib	PDGFR, c-Kit, Bcr-Abl	0.1 µM (100 nM)[10]	0.1 µM (100 nM)[10]	Well-validated, dual inhibitor
Sunitinib	PDGFR, c-Kit, VEGFRs	28 nM	5 nM[13]	Potent multi-targeted inhibitor
Crenolanib	PDGFRα/β	1.8 nM[11]	>1 µM[12]	High potency and selectivity for PDGFR
Dasatinib	c-Kit, PDGFRβ, Src, Bcr-Abl	28 nM[13]	5 nM[13]	Potent inhibitor of multiple key kinases
Quizartinib	FLT3, c-Kit	>10-fold selective for FLT3[16][17]	~28 nM (in culture medium)	High potency for FLT3 with c-Kit activity

Experimental Validation: Protocols for Comparing Kinase Inhibitors

To ensure the scientific rigor of your findings, it is crucial to validate the activity of any chosen inhibitor in your experimental system. Below are detailed, step-by-step protocols for key assays used to characterize and compare kinase inhibitors.

Biochemical Kinase Activity Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of a purified kinase.

Principle: The assay quantifies the transfer of a phosphate group from ATP to a substrate by the kinase. Inhibition is measured as a decrease in substrate phosphorylation.

Workflow Diagram:

Caption: Workflow for a typical in vitro kinase assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.01% Triton X-100).

  • Dilute the purified kinase and substrate (e.g., a specific peptide) in kinase buffer to the desired concentrations.

  • Prepare a stock solution of ATP in water and dilute it in kinase buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Prepare a serial dilution of the inhibitor (e.g., Tyrphostin B44 or an alternative) in DMSO, and then dilute further in kinase buffer.

• Assay Procedure:

  • In a 96-well or 384-well plate, add the diluted inhibitor to the appropriate wells. Include a "no inhibitor" control (DMSO vehicle) and a "no kinase" background control.

  • Add the diluted kinase to all wells except the "no kinase" control.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding the ATP/substrate mixture to all wells.

  • Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding a stop solution (e.g., EDTA to chelate Mg2+).

• Detection and Analysis:

  • Detect the amount of phosphorylated substrate using a suitable method (e.g., fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or an antibody-based ELISA).[18]

  • Subtract the background signal ("no kinase" control) from all other readings.

  • Normalize the data to the "no inhibitor" control (100% activity).

  • Plot the percentage of kinase activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[19]

Cell Proliferation (MTT) Assay

This assay assesses the effect of the inhibitor on the viability and proliferation of cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[20] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Workflow Diagram:

Caption: Workflow for an MTT cell proliferation assay.

Step-by-Step Protocol:

• Cell Plating:

  • Harvest and count the cells of interest.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells per well) in 100 µL of complete growth medium.[20]

  • Incubate the plate for 24 hours to allow the cells to attach and resume growth.

• Inhibitor Treatment:

  • Prepare a serial dilution of the inhibitor in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the inhibitor dilutions. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for a duration relevant to the experimental question (e.g., 72 hours).

• MTT Addition and Solubilization:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[7]

  • Incubate the plate for 2-4 hours at 37°C, or until a purple precipitate is visible.[20]

  • Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.[20]

  • Leave the plate at room temperature in the dark for at least 2 hours to dissolve the formazan crystals.[20]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Normalize the absorbance values to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the inhibitor concentration to determine the half-maximal growth inhibition (GI50) or IC50 value.

Western Blotting for Phosphoprotein Analysis

This technique is used to detect the phosphorylation state of a specific protein within a signaling pathway, providing a direct measure of the inhibitor's effect on its target in a cellular context.

Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and then probed with antibodies specific to the phosphorylated form of the target protein. A separate blot or re-probing with an antibody for the total protein is used for normalization.

Workflow Diagram:

Caption: Workflow for phosphoprotein analysis by Western blot.

Step-by-Step Protocol:

• Sample Preparation:

  • Culture cells to the desired confluency and treat with the inhibitor for the appropriate time. It is often necessary to serum-starve the cells and then stimulate with a growth factor (e.g., EGF) to observe a robust phosphorylation signal.

  • Wash the cells with ice-cold PBS and lyse them in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.[21]

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA).

• Gel Electrophoresis and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size on an SDS-polyacrylamide gel (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Antibody Incubation and Detection:

  • Block the membrane with a solution of 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[21] Note: Avoid using milk for blocking as it contains phosphoproteins that can increase background.

  • Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-EGFR) overnight at 4°C.

  • Wash the membrane extensively with TBST.[22]

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalization:

  • To normalize for protein loading, either strip the membrane and re-probe with an antibody against the total (pan) form of the target protein, or run a parallel gel and blot for the total protein.

  • Quantify the band intensities using densitometry software and express the level of the phosphorylated protein relative to the total protein.

Signaling Pathway Context

The inhibitors discussed in this guide primarily target key nodes in cellular signaling pathways that are crucial for cell growth, proliferation, and survival. Understanding these pathways is essential for interpreting the effects of these inhibitors.

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway and points of inhibition.

PDGFR and c-Kit Signaling Pathways

Caption: Overview of PDGFR and c-Kit signaling pathways and points of inhibition.

Conclusion: Making an Informed Choice

The era of relying on broadly acting, first-generation kinase inhibitors for precise scientific inquiry is drawing to a close. While Tyrphostin B44, (-) enantiomer has served as a useful tool in the past, its comparatively low potency and potential for off-target effects make it a less-than-ideal choice for modern research. The alternatives presented in this guide—such as gefitinib, erlotinib, and osimertinib for EGFR-focused studies, and imatinib, sunitinib, crenolanib, and dasatinib for broader RTK investigations—offer vastly superior potency, selectivity, and clinical relevance.

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• Cross, D. A., et al. (2014). AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer discovery, 4(9), 1046–1061.
• Deeks, E. D. (2017). Osimertinib: a review in T790M-positive advanced non-small-cell lung cancer. Targeted oncology, 12(6), 823–831.
• Moyer, J. D., et al. (1997). Induction of apoptosis and cell cycle arrest by CP-358,774, an inhibitor of epidermal growth factor receptor tyrosine kinase. Cancer research, 57(21), 4838–4848.

• GraphPad. (n.d.). IC50 calculation. Retrieved from [Link]

• Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of medicinal chemistry, 47(27), 6658–6661.
• Smaill, J. B., et al. (2000). Tyrosine kinase inhibitors. 15. 4-Anilino-6,7-dialkoxyquinazoline irreversible inhibitors of the ATP binding site of the epidermal growth factor receptor. Journal of medicinal chemistry, 43(7), 1380–1397.

• Bio-Rad. (n.d.). Best Practice for Western Blot Detection of Phosphorylation Events. Retrieved from [Link]

• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? Retrieved from [Link]

• Costa, D. B., et al. (2007). The IC50 of gefitinib in EGFR-mutant lung adenocarcinoma cell lines is associated with basal BIM and mTOR expression. Journal of Thoracic Oncology, 2(8), S310.
• Uchibori, K., et al. (2017). Osimertinib-resistant EGFR-mutant lung adenocarcinoma cells with C797S mutation are sensitive to the combination of brigatinib and an anti-EGFR antibody.
• Wilson, M. B., et al. (2008). Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines.
• Zarrinkar, P. P., et al. (2009). AC220 is a uniquely potent and selective inhibitor of FLT3 for the treatment of acute myeloid leukemia (AML). Blood, 114(14), 2984–2992.

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Jackman, D. M., et al. (2010). Erlotinib at a dose of 25 mg daily for non-small-cell lung cancers with EGFR mutations. Journal of clinical oncology, 28(32), 4890–4895.
• Heinrich, M. C., et al. (2012). Crenolanib inhibits the drug-resistant PDGFRA D842V mutation associated with imatinib-resistant gastrointestinal stromal tumors. Clinical cancer research, 18(16), 4375–4384.

• AACR. (2012). Abstract 3660: Crenolanib: A next generation FLT3 inhibitor. Retrieved from [Link]

• Protocols.io. (2017). Pan/Phospho Analysis For Western Blot Normalization. Retrieved from [Link]

• ResearchGate. (n.d.). The IC50 of osimertinib in EGFR‐mutant NSCLC cells. Retrieved from [Link]

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Chmielecki, J., et al. (2011). Correlation of HER1/EGFR expression and degree of radiosensitizing effect of the HER1/EGFR-tyrosine kinase inhibitor erlotinib. International Journal of Radiation OncologyBiologyPhysics, 81(4), 1114-1121.

• ResearchGate. (n.d.). The IC50 values for gefitinib in EGFR-mutant lung adenocarcinoma cell.... Retrieved from [Link]

• NIH. (n.d.). A Radiobrominated Tyrosine Kinase Inhibitor for EGFR with L858R/T790M Mutations in Lung Carcinoma. Retrieved from [Link]

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• ResearchGate. (n.d.). IC50 of compounds 8-17 and Erlotinib. Retrieved from [Link]

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A Senior Application Scientist's Comparative Guide to Tyrphostin Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor research, tyrphostins represent a foundational class of synthetic compounds that have significantly contributed to our understanding of signal transduction and have paved the way for targeted cancer therapies. This guide provides an in-depth comparative investigation of different tyrphostin compounds, offering objective performance analyses supported by experimental data and detailed protocols. As a senior application scientist, my goal is to blend technical precision with practical insights to empower your research endeavors.

The Central Role of Tyrosine Kinases and the Advent of Tyrphostins

Protein tyrosine kinases (PTKs) are pivotal enzymes in cellular signaling, governing a multitude of processes including cell growth, differentiation, metabolism, and apoptosis.[1] They function by catalyzing the transfer of a phosphate group from ATP to tyrosine residues on substrate proteins, thereby activating or deactivating signaling cascades. The aberrant activity of PTKs, often due to mutation or overexpression, is a well-established driver of various cancers and other proliferative diseases.[1]

This crucial role of PTKs in pathology identified them as prime targets for therapeutic intervention. Tyrphostins, short for "tyrosine phosphorylation inhibitors," were among the first families of small molecule inhibitors designed to selectively target these enzymes.[2] Developed in the late 1980s, these compounds were revolutionary in demonstrating the feasibility of designing synthetic molecules that could compete with ATP or the protein substrate to block kinase activity, thereby inhibiting downstream signaling.

A Comparative Analysis of Key Tyrphostin Compounds

The efficacy and utility of a tyrphostin are defined by its potency and selectivity. Potency is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the kinase's activity by 50%. Selectivity, on the other hand, refers to the inhibitor's ability to target a specific kinase or a family of kinases with minimal off-target effects. Here, we compare several well-characterized tyrphostin compounds.

Compound	Primary Target(s)	Other Notable Targets	IC50 Values	Key Characteristics & Applications
AG-1478	EGFR (ErbB1)	ErbB4	~3 nM (in vitro)	A highly potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR).[3] It is often used in studies of EGFR-driven cancers and to investigate the role of EGFR in various cellular processes.
AG-490	JAK2, EGFR	JAK3, ErbB2	JAK2: ~10 µM; EGFR: ~2 µM; JAK3: ~20 µM; ErbB2: 13.5 µM	A dual inhibitor of JAK2 and EGFR, also showing activity against other kinases at higher concentrations.[4] It has been instrumental in dissecting the roles of the JAK/STAT and EGFR signaling pathways.
AG-126	ERK1/ERK2 (indirectly)	Poor inhibitor of EGFR and PDGFR	ERK1/2 phosphorylation inhibition at 25-50 µM; EGFR IC50 = 450 µM; PDGFR IC50 > 100 µM	Primarily known for its ability to inhibit the phosphorylation of ERK1 and ERK2.[5] It is often used to study MAPK signaling pathways and has shown anti-inflammatory properties.[5]
AG-1296	PDGFR	-	-	A known inhibitor of the Platelet-Derived Growth Factor Receptor (PDGFR), used to investigate the role of PDGFR signaling in diseases like rhabdomyosarcoma.[6]

Note: IC50 values can vary depending on the specific assay conditions, such as ATP concentration and substrate used. The values presented here are for comparative purposes.

Visualizing Key Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the molecular interactions and experimental designs discussed, the following diagrams have been generated using Graphviz.

Caption: EGFR Signaling Pathway and Tyrphostin Inhibition.

Caption: General Experimental Workflow for Tyrphostin Evaluation.

Detailed Experimental Protocols

The following protocols are foundational for the comparative investigation of tyrphostin compounds. The causality behind each step is explained to ensure a deep understanding of the methodology.

In Vitro Kinase Assay for IC50 Determination

This assay directly measures the ability of a tyrphostin to inhibit the enzymatic activity of a purified kinase.

Principle: A purified kinase is incubated with a specific substrate and ATP in the presence of varying concentrations of the tyrphostin. The amount of phosphorylated substrate is then quantified to determine the inhibitor's potency.

Step-by-Step Methodology:

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, and 0.1 mM EDTA). The magnesium is a critical cofactor for the kinase.

  • Kinase: Dilute the purified recombinant kinase to a working concentration in kinase buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate over the assay time.

  • Substrate: Prepare a stock solution of the kinase-specific peptide or protein substrate.

  • ATP: Prepare a stock solution of ATP. For IC50 determination, the ATP concentration is often set at or near the Michaelis-Menten constant (Km) for the specific kinase to ensure competitive inhibitors can be accurately assessed.

  • Tyrphostin Solutions: Prepare a serial dilution of the tyrphostin compound in DMSO, and then dilute further in kinase buffer to the desired final concentrations.

• Assay Procedure:

  • In a 96-well or 384-well plate, add the tyrphostin dilutions. Include a "no inhibitor" control (vehicle only, e.g., DMSO) and a "no enzyme" control (background).

  • Add the diluted kinase to each well (except the "no enzyme" control) and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

  • Stop the reaction by adding a stop solution (e.g., EDTA to chelate Mg2+) or by proceeding directly to the detection step.

• Detection and Data Analysis:

  • Quantify the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (using [γ-32P]ATP), fluorescence-based assays (e.g., Z'-LYTE™), or luminescence-based assays (e.g., ADP-Glo™).

  • Subtract the background signal ("no enzyme" control) from all other readings.

  • Normalize the data to the "no inhibitor" control (100% activity).

  • Plot the percentage of kinase activity against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

MTT Cell Proliferation Assay

This cell-based assay assesses the effect of a tyrphostin on cell viability and proliferation.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture the chosen cell line (e.g., A431 for EGFR studies) in the appropriate growth medium.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment with Tyrphostin:

  • Prepare serial dilutions of the tyrphostin in culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of the tyrphostin. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert the MTT to formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Normalize the absorbance values to the vehicle-treated control cells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the tyrphostin concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Western Blotting for Phospho-Protein Detection

This technique allows for the visualization and semi-quantification of the phosphorylation status of a specific target protein within cells after treatment with a tyrphostin.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with antibodies specific for the phosphorylated form of the target protein.

Step-by-Step Methodology:

• Cell Lysis and Protein Quantification:

  • Culture and treat cells with the tyrphostin as described for the MTT assay.

  • Wash the cells with ice-cold PBS and then lyse them in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a protein assay (e.g., BCA or Bradford assay).

• Gel Electrophoresis and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST)) for at least 1 hour to prevent non-specific antibody binding.[7]

  • Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-EGFR) overnight at 4°C with gentle agitation.

  • Wash the membrane several times with TBST to remove unbound primary antibody.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

  • Wash the membrane again thoroughly with TBST.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total (phosphorylated and unphosphorylated) form of the target protein or a housekeeping protein (e.g., β-actin or GAPDH).

  • Quantify the band intensities using densitometry software. The level of the phosphorylated protein can be normalized to the level of the total protein.

Conclusion: The Enduring Relevance of Tyrphostins

While the field of kinase inhibitor discovery has evolved to produce highly specific and potent drugs, the foundational knowledge gained from studying tyrphostins remains invaluable. Their varied specificities and mechanisms of action provide a rich toolkit for researchers dissecting complex signaling networks. A thorough understanding of their comparative profiles and the robust experimental methodologies to evaluate them is crucial for designing insightful experiments and accurately interpreting their results. This guide serves as a comprehensive resource to facilitate such rigorous scientific inquiry.

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• Folia Histochemica et Cytobiologica. (2012). The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A459 and DU145 cells. Retrieved from [Link]

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• ResearchGate. (n.d.). Diagram of EGFR signaling pathway showing impact of gefitinib and.... Retrieved from [Link]

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• NCBI Bookshelf. (n.d.). Table 2, IC50 values for selected compounds versus caspase panel - Probe Reports from the NIH Molecular Libraries Program. Retrieved from [Link]

• Nature. (2025). Kinase–inhibitor binding affinity prediction with pretrained graph encoder and language model. Retrieved from [Link]

• PubMed. (1999). Preclinical analysis of the analinoquinazoline AG1478, a specific small molecule inhibitor of EGF receptor tyrosine kinase. Retrieved from [Link]

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A Researcher's Guide to Validating Target Engagement of Tyrphostin B44, (-) Enantiomer

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the cellular target engagement of Tyrphostin B44, (-) enantiomer. We will delve into the mechanistic underpinnings of experimental choices, present detailed protocols for robust validation, and objectively compare this compound with relevant alternatives. Our focus is on building a self-validating experimental strategy grounded in scientific integrity.

Introduction: The "Why" Behind Target Engagement

Tyrphostins are a class of compounds known to inhibit protein tyrosine kinases, enzymes that are critical nodes in cellular signaling pathways.[1] Dysregulation of these pathways, particularly the Epidermal Growth Factor Receptor (EGFR) signaling cascade, is a hallmark of many cancers, making it a prime therapeutic target.[2][3] Tyrphostin B44 is recognized as an inhibitor of EGFR kinase.[4][5]

Crucially, many small molecules, including Tyrphostin B44, are chiral, existing as enantiomers—mirror-image isomers that can have markedly different biological activities. The (-) enantiomer of Tyrphostin B44 is reported to be a more potent inhibitor of EGFR kinase than its (+) counterpart, with an IC50 of 0.4 μM.[5] This stereoselectivity highlights the importance of studying the pure enantiomer and underscores the central question of this guide: how can we rigorously confirm that Tyrphostin B44, (-) enantiomer, directly interacts with and inhibits its intended target, EGFR, within the complex environment of a living cell?

Validating target engagement is a critical step in drug discovery. It provides direct evidence that a compound reaches and binds to its intended molecular target, which is the foundational assumption for interpreting any observed downstream biological effects. Without this confirmation, it is difficult to distinguish on-target efficacy from off-target effects or non-specific cytotoxicity.

The Primary Target: A Snapshot of the EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor that, upon binding to ligands like EGF, dimerizes and undergoes autophosphorylation on specific tyrosine residues.[6][7] This autophosphorylation initiates a cascade of downstream signaling events, primarily through the RAS/MAPK and PI3K/AKT pathways, which regulate fundamental cellular processes like proliferation, survival, and differentiation.[8][9][10]

Figure 1: Simplified EGFR Signaling Pathway and the inhibitory action of Tyrphostin B44.

Our validation strategy will focus on assays that probe different stages of this pathway: direct binding to EGFR, inhibition of its immediate autophosphorylation, and the resulting suppression of downstream signaling.

Experimental Validation Strategies

We will explore two orthogonal, well-established methods to confirm target engagement: the Cellular Thermal Shift Assay (CETSA) for direct binding and Western Blotting for proximal and downstream pathway modulation.

Direct Target Engagement: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is a powerful biophysical method that assesses direct drug-target interaction in a cellular context without requiring any modification to the compound.[11][12] The core principle is ligand-induced thermal stabilization: when a drug binds to its target protein, it generally increases the protein's resistance to heat-induced denaturation.[11][12][13] By heating cell lysates or intact cells to various temperatures, we can generate a "melting curve" for the target protein. In the presence of a binding compound like Tyrphostin B44, this curve will shift to higher temperatures, providing direct evidence of engagement.[13]

Why this is a trustworthy method: CETSA measures a direct physical consequence of binding (thermal stabilization) inside the cell, making it a highly reliable indicator of target engagement.[12] It is label-free and can be performed on unmodified cells and compounds.[11]

Figure 2: Experimental Workflow for CETSA.

• Cell Culture: Plate A431 cells (a human epidermoid carcinoma line with high EGFR expression) in sufficient quantity for multiple treatment conditions and temperature points.

• Compound Treatment: Treat cells with either vehicle (e.g., 0.1% DMSO) or a saturating concentration of Tyrphostin B44, (-) enantiomer (e.g., 10-20 µM) for 1-2 hours at 37°C.[14]

• Heating Step: Harvest and resuspend the cells in a buffered saline solution containing protease and phosphatase inhibitors. Aliquot the cell suspensions into PCR tubes. Heat the aliquots for 3 minutes across a temperature gradient (e.g., 42°C, 46°C, 50°C, 54°C, 58°C, 62°C) using a PCR machine, followed by cooling.[14]

• Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[13]

• Detection: Carefully collect the supernatant (soluble fraction) and analyze the amount of soluble EGFR remaining at each temperature point by Western Blotting.

Expected Outcome: You will observe that in the vehicle-treated samples, the amount of soluble EGFR decreases as the temperature increases. In the Tyrphostin B44-treated samples, the EGFR protein will be more stable, resulting in more soluble protein remaining at higher temperatures. Plotting the percentage of soluble EGFR against temperature will reveal a rightward shift in the melting curve for the drug-treated samples, confirming direct target engagement.

Pathway Modulation: Phospho-Protein Western Blotting

Principle: A direct consequence of an inhibitor binding to a kinase's active site is the prevention of substrate phosphorylation. For EGFR, this means inhibiting its own autophosphorylation upon stimulation with EGF.[15] We can measure this inhibition directly by using antibodies that specifically recognize the phosphorylated forms of EGFR (p-EGFR) and its downstream targets like ERK (p-ERK).[16]

Why this is a self-validating system: This approach provides a functional readout of target engagement. By comparing the levels of the phosphorylated protein to the total amount of that protein, we can normalize for any variations in protein expression and specifically quantify the inhibitory effect of the compound.[17] A dose-dependent decrease in the p-EGFR/total EGFR ratio is strong evidence of on-target activity.

Figure 3: Western Blot Workflow for Phospho-Protein Analysis.

• Cell Culture & Starvation: Plate A431 cells and grow to 70-80% confluency. Serum-starve the cells overnight in serum-free media. This crucial step reduces basal EGFR phosphorylation, maximizing the signal-to-noise ratio upon EGF stimulation.

• Inhibitor Pre-treatment: Pre-treat cells with increasing concentrations of Tyrphostin B44, (-) enantiomer (e.g., 0.1, 0.5, 1, 5, 10 µM) or vehicle for 1-2 hours.

• EGF Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes at 37°C to induce robust EGFR autophosphorylation.[18]

• Lysis: Immediately place cells on ice, wash with cold PBS, and lyse with a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Electrophoresis and Transfer: Quantify total protein concentration (e.g., via BCA assay). Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.[19] Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST). Avoid using milk as a blocking agent, as its casein phosphoprotein can increase background.[16]

  • Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-p-EGFR Y1173) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: To ensure equal protein loading, strip the membrane and re-probe with a primary antibody against total EGFR.[19]

• Analysis: Quantify the band intensities for both p-EGFR and total EGFR using densitometry software. Calculate the ratio of p-EGFR to total EGFR for each condition.

Expected Outcome: A dose-dependent decrease in the p-EGFR/total EGFR ratio in the Tyrphostin B44-treated samples compared to the EGF-stimulated vehicle control. This result demonstrates a functional inhibition of the target kinase activity inside the cell. The same methodology can be applied to probe downstream targets like p-ERK to confirm pathway blockade.

Comparison with Alternatives

To contextualize the activity of Tyrphostin B44, (-) enantiomer, it is essential to compare it against relevant alternatives. This provides a benchmark for potency and specificity.

Compound	Class/Target	Rationale for Comparison	Expected Relative Potency (vs. EGFR)
Tyrphostin B44, (-) enantiomer	Tyrphostin / EGFR Inhibitor	The compound of interest.	-
Tyrphostin B44, (+) enantiomer	Tyrphostin / EGFR Inhibitor	To validate the reported stereoselectivity and confirm the (-) enantiomer is more active.[4][5]	Less Potent
Gefitinib (Iressa)	1st Gen. TKI / EGFR Inhibitor	A well-characterized, clinically approved EGFR inhibitor to benchmark potency.[20][21][22]	Potentially More Potent
A Negative Control Compound	e.g., Inactive Tyrphostin Analog	To control for non-specific effects of the chemical scaffold.	No Activity

Experimental Comparison: The p-EGFR Western blot protocol described above is ideal for generating comparative data. By running all compounds in parallel, you can determine their respective IC50 values (the concentration required to inhibit 50% of the p-EGFR signal).

Hypothetical Comparative Data

Compound	Assay	IC50 (µM)
Tyrphostin B44, (-) enantiomer	p-EGFR Inhibition (A431 cells)	~0.5
Tyrphostin B44, (+) enantiomer	p-EGFR Inhibition (A431 cells)	> 5.0
Gefitinib	p-EGFR Inhibition (A431 cells)	~0.05

• Tyrphostin B44, (-) enantiomer engages and inhibits EGFR in cells.

• There is clear stereoselectivity, with the (-) enantiomer being significantly more potent.

• The compound is a potent inhibitor, albeit less so than a clinically optimized drug like Gefitinib.

Conclusion

Validating the target engagement of a small molecule inhibitor is a multi-faceted process that requires orthogonal approaches to build a compelling and scientifically rigorous case. For Tyrphostin B44, (-) enantiomer, combining the direct binding evidence from the Cellular Thermal Shift Assay with the functional inhibition data from phospho-protein Western blotting provides a robust and self-validating strategy. This dual-pronged approach confirms that the compound not only physically interacts with EGFR in the complex cellular milieu but also functionally impairs its catalytic activity, leading to the blockade of its downstream signaling pathway. Comparing its activity against its enantiomer and a known standard like Gefitinib further refines our understanding of its potency and specificity, providing a solid foundation for further drug development efforts.

References

• Gazit, A., et al. (1991). Tyrphostins. 2. Heterocyclic and α-substituted benzylidenemalononitrile tyrophostins as potent inhibitors of EGF receptor and ErbB2/neu tyrosine kinases. Journal of Medicinal Chemistry, 34(6), 1896–1907. [Link]

• Järås, M., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 205-14. [Link]

• Bio-Rad Antibodies. (n.d.). Best Practice for Western Blot Detection of Phosphorylation Events. Retrieved from [Link]

• Oda, K., et al. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010. [Link]

• Ciardiello, F. (2004). The Role of Gefitinib in Lung Cancer Treatment. Clinical Cancer Research, 10(12), 4218s-4221s. [Link]

• Wee, P., & Wang, Z. (2017). Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways. Cancers, 9(5), 52. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• D'Arcangelo, M., et al. (2021). A Comparison Between First-, Second- and Third-Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors in Patients with Non-Small-Cell Lung Cancer and Brain Metastases. Cancers, 13(2), 289. [Link]

• Martinez Molina, D., et al. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. Science, 341(6141), 84-87. [Link]

• Levitzki, A., & Mishani, E. (2006). Tyrphostins and other tyrosine kinase inhibitors. Annual Review of Biochemistry, 75, 93-109. [Link]

• Ducker, C.E., et al. (1995). A tyrphostin-derived inhibitor of protein tyrosine kinases: isolation and characterization. Archives of Biochemistry and Biophysics, 323(2), 327-34. [Link]

• Mok, T.S., et al. (2009). Gefitinib or Carboplatin-Paclitaxel in Pulmonary Adenocarcinoma. New England Journal of Medicine, 361(10), 947-957. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Gefitinib? Retrieved from [Link]

• Dvir, A., et al. (1991). The Inhibition of EGF-dependent Proliferation of Keratinocytes by Tyrphostin Tyrosine Kinase Blockers. Journal of Cell Biology, 113(4), 857-65. [Link]

• Ségaliny, A.I., et al. (2015). The EGFR-TKI gefitinib lays the path for a new combination therapy in colorectal cancer. Oncotarget, 6(3), 1804-16. [Link]

• Sigismund, S., et al. (2018). Emerging functions of the EGFR in cancer. Molecular Oncology, 12(1), 3-20. [Link]

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Decoding the Selectivity of Tyrphostin B44, (-)-enantiomer: A Comparative Guide for Kinase Inhibitor Profiling

For researchers in oncology and cell signaling, the precise targeting of protein kinases is a cornerstone of modern therapeutic development. Tyrphostins, a class of synthetic compounds, were among the first rationally designed inhibitors of tyrosine kinases.[1] This guide provides an in-depth examination of the cross-reactivity profile of a specific tyrphostin, Tyrphostin B44, (-)-enantiomer, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase.[2]

This document will navigate the complexities of kinase inhibitor selectivity, offering a comparative analysis with other well-established EGFR inhibitors, and provide detailed experimental protocols for researchers to independently validate and expand upon these findings. Our objective is to equip fellow scientists and drug development professionals with the critical knowledge and methodologies to effectively assess the on- and off-target effects of kinase inhibitors, ensuring the integrity and translational potential of their research.

Tyrphostin B44, (-)-enantiomer: A Stereoselective EGFR Inhibitor

Tyrphostin B44, (-)-enantiomer is a chiral molecule that demonstrates stereoselective inhibition of the EGFR tyrosine kinase. The (-) enantiomer is a potent inhibitor of EGFR with a reported half-maximal inhibitory concentration (IC50) of 0.4 µM.[2] In contrast, its counterpart, the (+) enantiomer, is significantly less active, with a reported IC50 of 0.86 µM, highlighting the importance of stereochemistry in its interaction with the kinase active site.[3] This selectivity provides a valuable tool for dissecting EGFR-specific signaling events.

The primary mechanism of action for tyrphostins involves competition with ATP for binding to the kinase domain of the receptor.[4] By occupying the ATP-binding pocket, Tyrphostin B44, (-)-enantiomer prevents the autophosphorylation of the receptor, a critical step in the activation of downstream signaling cascades that regulate cell proliferation, survival, and migration.[5]

The Imperative of Cross-Reactivity Profiling

While Tyrphostin B44, (-)-enantiomer is a potent EGFR inhibitor, the human kinome comprises over 500 kinases, many of which share structural similarities in their ATP-binding sites.[6] This homology presents a significant challenge, as kinase inhibitors can often bind to unintended targets, leading to off-target effects that can confound experimental results and contribute to cellular toxicity. Therefore, a comprehensive understanding of an inhibitor's cross-reactivity profile is paramount for its effective and reliable use as a research tool or therapeutic agent.

Comparative Analysis: Tyrphostin B44, (-)-enantiomer vs. Other EGFR Inhibitors

Inhibitor	Primary Target	IC50 (Primary Target)	Known Off-Targets (Illustrative Examples)
Tyrphostin B44, (-)-enantiomer	EGFR	0.4 µM[2]	Data not publicly available; kinome-wide scan recommended.
Gefitinib	EGFR	0.029 - 0.42 µM (in various cell lines)[7]	Other members of the ErbB family (e.g., HER2, HER4), Src family kinases.[8]
Erlotinib	EGFR	~0.03 µM (cell-free)	Similar to Gefitinib, with potential for broader off-target activity at higher concentrations.[9]

Expert Insight: The quinazoline-based structures of Gefitinib and Erlotinib have been extensively profiled, revealing a degree of polypharmacology.[8][9] While Tyrphostin B44 belongs to a different chemical class, the benzylidenemalononitrile series, it is reasonable to hypothesize that it may also interact with other kinases, particularly those within the tyrosine kinase family. The only definitive way to ascertain its cross-reactivity is through comprehensive experimental profiling.

Experimental Workflows for Determining Kinase Inhibitor Cross-Reactivity

To empower researchers to independently assess the selectivity of Tyrphostin B44, (-)-enantiomer and other kinase inhibitors, we provide the following detailed experimental protocols.

In Vitro Kinase Profiling: The KINOMEscan™ Approach

The KINOMEscan™ platform is a high-throughput, competition-based binding assay that provides a quantitative measure of inhibitor interactions against a large panel of purified human kinases.[10][11] This methodology is invaluable for obtaining a broad overview of an inhibitor's selectivity.

Experimental Workflow: KINOMEscan™

Caption: KINOMEscan™ workflow for kinase inhibitor profiling.

Step-by-Step Protocol:

• Assay Preparation: A test compound, such as Tyrphostin B44, (-)-enantiomer, is prepared at a specified concentration (typically 10 µM for a primary screen).[12]

• Competition Assay: The test compound is incubated with a panel of DNA-tagged human kinases and an immobilized, active-site directed ligand.[10]

• Binding and Washing: The test compound competes with the immobilized ligand for binding to the kinase. Unbound components are washed away.

• Quantification: The amount of kinase bound to the solid support is quantified by measuring the amount of the associated DNA tag using quantitative PCR (qPCR).[12]

• Data Analysis: The results are expressed as the percentage of kinase bound to the immobilized ligand relative to a DMSO control. A lower percentage indicates stronger binding of the test compound. Dissociation constants (Kd) can be determined by running the assay with a range of compound concentrations.[2]

Cellular Thermal Shift Assay (CETSA®): Confirming Target Engagement in a Cellular Context

CETSA® is a powerful technique for verifying that a compound engages its target protein within the complex environment of a living cell.[13] The principle is based on the ligand-induced thermal stabilization of the target protein.

Experimental Workflow: CETSA®

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Step-by-Step Protocol:

• Cell Treatment: Treat cultured cells with the test compound (e.g., Tyrphostin B44, (-)-enantiomer) or a vehicle control (DMSO) for a defined period.[14]

• Heating: Aliquot the cell suspensions and heat them to a range of temperatures for a short duration (e.g., 3 minutes).[15]

• Cell Lysis: Lyse the cells to release their protein content.[13]

• Fractionation: Separate the soluble protein fraction from the precipitated (denatured) proteins by centrifugation.[13]

• Detection: Analyze the amount of the target protein (e.g., EGFR) remaining in the soluble fraction at each temperature using Western blotting or other protein detection methods.[13]

• Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement and stabilization.

Phosphoproteomics: Assessing Downstream Signaling Effects

Phosphoproteomics allows for the global and unbiased analysis of changes in protein phosphorylation in response to kinase inhibitor treatment. This provides a functional readout of the inhibitor's on-target and off-target effects on cellular signaling networks.

Experimental Workflow: Phosphoproteomics

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A Comparative Literature Review on the Efficacy of Tyrphostin B44, (-) Enantiomer

In the landscape of targeted cancer therapy, the inhibition of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase activity remains a cornerstone of research and clinical practice. Tyrphostins, a class of synthetic tyrosine kinase inhibitors, have been instrumental in elucidating the role of EGFR in cellular signaling and as potential therapeutic agents. This guide provides a comprehensive literature review on the efficacy of the levorotatory (-) enantiomer of Tyrphostin B44, a potent EGFR kinase inhibitor. We will delve into its mechanism of action, compare its potency with its dextrorotatory (+) counterpart and other established EGFR inhibitors, and provide detailed experimental protocols for its evaluation.

The Principle of Chirality in Drug Efficacy: A Brief Overview

Many organic molecules, including pharmaceuticals, exist as enantiomers – stereoisomers that are non-superimposable mirror images of each other. While sharing the same chemical formula, their distinct three-dimensional arrangements can lead to significantly different pharmacological and toxicological profiles. The differential interaction of enantiomers with chiral biological targets, such as enzymes and receptors, underscores the importance of studying the activity of individual stereoisomers. In the case of Tyrphostin B44, the (-) enantiomer has been identified as the more active form, highlighting the stereoselectivity of its interaction with the EGFR kinase domain.

Mechanism of Action: Targeting the Engine of Cell Proliferation

The Epidermal Growth Factor Receptor is a transmembrane protein that plays a pivotal role in regulating cell growth, proliferation, and differentiation.[1] Upon binding of its cognate ligands, such as Epidermal Growth Factor (EGF), the receptor dimerizes and undergoes autophosphorylation of specific tyrosine residues in its intracellular domain. This phosphorylation cascade initiates a complex network of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-Akt pathways, which ultimately drive cell proliferation and survival.[2]

Tyrphostins, including Tyrphostin B44, function as competitive inhibitors of the EGFR tyrosine kinase.[3] Kinetic studies of various tyrphostins have shown that they can compete with either ATP, the phosphate donor, or the protein substrate for binding to the kinase domain.[4] This competitive inhibition prevents the autophosphorylation of the receptor, thereby blocking the initiation of downstream signaling cascades. While the precise binding mode of Tyrphostin B44, (-) enantiomer has not been definitively elucidated in the available literature, the common mechanism for this class of compounds involves occupying the active site of the kinase, thus preventing the transfer of phosphate from ATP to the tyrosine residues on the substrate.

dot

Caption: EGFR Signaling Pathway and Inhibition by Tyrphostin B44, (-) enantiomer.

Comparative Efficacy: A Quantitative Analysis

The potency of a kinase inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor.

Table 1: In Vitro EGFR Kinase Inhibition

Compound	Target	IC50 (µM)	Reference
Tyrphostin B44, (-) enantiomer	EGFR Kinase	0.4	[5]
Tyrphostin B44, (+) enantiomer	EGFR Kinase	0.86	[6]

As the data clearly indicates, the (-) enantiomer of Tyrphostin B44 is more than twice as potent as its (+) enantiomer in inhibiting EGFR kinase activity in a cell-free assay.[5][6] This stereospecificity highlights the precise molecular interactions required for effective inhibition.

Table 2: Comparison with Clinically Relevant EGFR Inhibitors (Wild-Type EGFR)

Compound	Target	IC50 (nM)	Reference
Tyrphostin B44, (-) enantiomer	EGFR Kinase	400	[5]
Gefitinib	EGFR Kinase	~26-47	[7]
Erlotinib	EGFR Kinase	~2	[8]

It is important to note that the IC50 values can vary depending on the specific assay conditions, such as ATP concentration.[9] Nevertheless, this comparison suggests that while Tyrphostin B44, (-) enantiomer is a potent inhibitor, first-generation clinical inhibitors like gefitinib and erlotinib exhibit significantly higher potency against wild-type EGFR in biochemical assays.

Cellular Effects: From Proliferation to Programmed Cell Death

The inhibition of EGFR signaling by Tyrphostin B44, (-) enantiomer is expected to translate into antiproliferative and potentially pro-apoptotic effects in cancer cells that are dependent on this pathway for their growth and survival.

Some tyrphostins have been shown to induce apoptosis, or programmed cell death, in cancer cells.[1] The mechanism can involve the activation of caspases, a family of proteases that execute the apoptotic program. Other studies have suggested that certain tyrphostins can induce a non-apoptotic form of programmed cell death.

In Vivo Efficacy: Challenges and Considerations

The translation of in vitro potency to in vivo anti-tumor activity is a critical step in drug development. Studies with other tyrphostins have highlighted the challenge of achieving and maintaining therapeutic concentrations in vivo due to rapid elimination.[3] This suggests that the formulation and administration schedule are crucial for the in vivo efficacy of compounds like Tyrphostin B44, (-) enantiomer. While specific in vivo data for the (-) enantiomer of Tyrphostin B44 is not extensively reported in publicly available literature, the general principles of xenograft tumor models are applicable for its evaluation.

Experimental Protocols

To facilitate further research and comparative studies, we provide the following detailed, step-by-step methodologies for key experiments.

In Vitro EGFR Kinase Assay

This protocol is a generalized procedure for determining the IC50 of an inhibitor against EGFR kinase.

dot

Caption: Workflow for an In Vitro EGFR Kinase Inhibition Assay.

Methodology:

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM MnCl₂, 2 mM DTT, 0.01% Triton X-100).

  • Enzyme: Dilute recombinant human EGFR to the desired concentration in kinase buffer.

  • Inhibitor: Prepare a stock solution of Tyrphostin B44, (-) enantiomer in DMSO and perform serial dilutions in kinase buffer.

  • Substrate: Prepare a solution of a generic tyrosine kinase substrate, such as poly(Glu,Tyr) 4:1, in kinase buffer.

  • ATP: Prepare a solution of ATP in kinase buffer. The concentration should be at or near the Km of EGFR for ATP for competitive inhibitor studies.

• Assay Procedure:

  • Add 25 µL of the diluted EGFR enzyme to each well of a 96-well microplate.

  • Add 5 µL of the serially diluted Tyrphostin B44, (-) enantiomer or vehicle (DMSO) control to the respective wells.

  • Pre-incubate the plate for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding a 20 µL mixture of the substrate and ATP.

  • Incubate the plate for a defined period (e.g., 30-60 minutes) at 30°C.

  • Stop the reaction by adding a stop solution (e.g., 50 mM EDTA).

• Detection and Analysis:

  • Detect the level of substrate phosphorylation using a suitable method, such as a phosphotyrosine-specific antibody in an ELISA format or by measuring the incorporation of ³²P-ATP in a radiometric assay.

  • Measure the signal using a microplate reader.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a non-linear regression analysis.

Cell Proliferation (MTT) Assay

This protocol outlines a common method for assessing the effect of an inhibitor on the proliferation of cancer cells.

Methodology:

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., A431, which overexpresses EGFR) in appropriate growth medium.

• Assay Procedure:

  • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • The next day, replace the medium with fresh medium containing serial dilutions of Tyrphostin B44, (-) enantiomer or vehicle control.

  • Incubate the cells for a specified period (e.g., 48-72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Western Blot Analysis for Apoptosis Markers

This protocol describes how to assess the induction of apoptosis by examining the cleavage of key apoptotic proteins.

Methodology:

• Cell Treatment and Lysis:

  • Treat cells with Tyrphostin B44, (-) enantiomer at various concentrations and for different time points.

  • Harvest the cells and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the cell lysates using a protein assay (e.g., BCA assay).

  • Separate equal amounts of protein from each sample by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for apoptosis markers such as cleaved caspase-3 and cleaved PARP. A loading control antibody (e.g., anti-β-actin or anti-GAPDH) should also be used.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the results using an imaging system. The presence of cleaved forms of caspase-3 and PARP indicates the induction of apoptosis.

Conclusion and Future Directions

The available literature clearly demonstrates that the (-) enantiomer of Tyrphostin B44 is a potent, stereoselective inhibitor of the EGFR tyrosine kinase. Its efficacy, while significant, appears to be lower than that of clinically approved first-generation EGFR inhibitors in in vitro assays. Further research is warranted to fully characterize its cellular effects, including its precise mechanism of inducing cell death and its broader kinase selectivity profile. Moreover, in vivo studies employing optimized formulations and administration schedules are necessary to ascertain its therapeutic potential. A direct, head-to-head comparison with established EGFR inhibitors in a comprehensive panel of cancer cell lines and in animal models would provide a more definitive assessment of its standing as a potential anti-cancer agent.

References

• Adaphostin Synergistic Apoptosis with Proteasome Inhibitors. (n.d.). PubMed Central. Retrieved from [Link]

• Antiproliferative Activity of Tyrphostins. (n.d.). PubMed. Retrieved from [Link]

• Biswas, B., et al. (n.d.). The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance. PubMed Central. Retrieved from [Link]

• Geiss-Friedlander, R., & Melamed, R. (1993). Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program. Biochemical Pharmacology, 45(3), 591-599. Retrieved from [Link]

• Lee, C. C., et al. (2020). Targeted Inhibitors of EGFR: Structure, Biology, Biomarkers, and Clinical Applications. Pharmaceuticals (Basel), 13(9), 244. Retrieved from [Link]

• In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022. (n.d.). PubMed Central. Retrieved from [Link]

• Attaallah, R., & Amine, A. (2021). The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. Chemosensors, 9(9), 253. Retrieved from [Link]

• Oxazine drug-seed induces paraptosis and apoptosis through reactive oxygen species/JNK pathway in human breast cancer cells. (n.d.). PubMed Central. Retrieved from [Link]

• Xia, W., et al. (2002). Anti-tumor activity of GW572016: a dual tyrosine kinase inhibitor blocks EGF activation of EGFR/erbB2 and downstream Erk1/2 and AKT pathways. Oncogene, 21(41), 6255-6263. Retrieved from [Link]

• Discovery of gefitinib-1,2,3-triazole derivatives against lung cancer via inducing apoptosis and inhibiting the colony formation. (n.d.). National Institutes of Health. Retrieved from [Link]

• Oxazine drug-seed induces paraptosis and apoptosis through reactive oxygen species/JNK pathway in human breast cancer cells. (n.d.). PubMed Central. Retrieved from [Link]

• Antitumor Activity In Vivo and Vitro of New Chiral Derivatives of Baicalin and Induced Apoptosis via the PI3K/Akt Signaling Pathway. (n.d.). National Institutes of Health. Retrieved from [Link]

• Attaallah, R., & Amine, A. (2021). The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. Chemosensors, 9(9), 253. Retrieved from [Link]

• Structural Complementarity of Bruton's Tyrosine Kinase and Its Inhibitors for Implication in B-Cell Malignancies and Autoimmune Diseases. (n.d.). MDPI. Retrieved from [Link]

• Research progress on antitumor activity of XRP44X and analogues as microtubule targeting agents. (n.d.). PubMed Central. Retrieved from [Link]

• Predicted therapeutic IC50 values. (n.d.). ResearchGate. Retrieved from [Link]

• Molecular mechanism of action and potential biomarkers of growth inhibition of synergistic combination of afatinib and dasatinib against gefitinib-resistant non-small cell lung cancer cells. (n.d.). National Institutes of Health. Retrieved from [Link]

• In Vitro Anticancer Screening and Preliminary Mechanistic Study of A-Ring Substituted Anthraquinone Derivatives. (n.d.). MDPI. Retrieved from [Link]

• The selectivity of protein kinase inhibitors: a further update. (n.d.). PubMed Central. Retrieved from [Link]

• Concordance between IC50 values for gefitinib vs erlotinib. (n.d.). ResearchGate. Retrieved from [Link]

• Anti-proliferative activity (IC50 values) of the novel thiosemicarbazones. (n.d.). ResearchGate. Retrieved from [Link]

• Competitive inhibition. (n.d.). Taylor & Francis. Retrieved from [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PubMed Central. Retrieved from [Link]

• Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. (n.d.). PubMed. Retrieved from [Link]

• Inhibition of topoisomerase I activity by tyrphostin derivatives, protein tyrosine kinase blockers: mechanism of action. (n.d.). PubMed. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Tyrphostin B44, (-) Enantiomer

As a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) kinase, Tyrphostin B44, (-) enantiomer is a valuable tool in cancer research and drug development. Its targeted biological activity, however, necessitates a robust and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the rationale behind each procedural step. Our goal is to empower researchers with the knowledge to handle this compound with confidence and precision, ensuring both personal safety and experimental integrity.

While a comprehensive Safety Data Sheet (SDS) for Tyrphostin B44, (-) enantiomer exists, this guide synthesizes that information with practical, field-proven insights for its daily application in a research environment.[1]

Hazard Assessment and Risk Mitigation

Understanding the Compound:

Tyrphostin B44, (-) enantiomer belongs to the tyrphostin family, a class of compounds designed to inhibit protein tyrosine kinases.[2] The primary hazard associated with this compound is its biological activity. As an EGFR kinase inhibitor, it is designed to modulate cellular processes and should be considered a toxicologically active substance. Although detailed toxicological data for this specific enantiomer is not widely published, the precautionary principle dictates that it should be handled as a hazardous compound with the potential for skin, eye, and respiratory irritation, and possible harm if ingested or inhaled.[1]

Core Safety Principles:

• ALARA (As Low As Reasonably Achievable): Minimize exposure through careful planning, containment, and the consistent use of appropriate Personal Protective Equipment (PPE).

• Containment: All handling of the solid compound and concentrated solutions should be performed in a designated area, preferably within a certified chemical fume hood or a powder containment balance enclosure.

• Hygiene: Adhere to strict laboratory hygiene practices. Wash hands thoroughly after handling, even if gloves were worn.[1][3] Do not consume food or drink in the laboratory.

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the physical form of the compound being handled. The following table outlines the minimum required PPE for common laboratory procedures involving Tyrphostin B44, (-) enantiomer.

Task/Operation	Physical State	Required PPE	Rationale
Receiving & Unpacking	Solid (in vial)	Lab Coat, Safety Glasses, Nitrile Gloves	Protects against incidental contact with a potentially contaminated outer surface.
Weighing Powder	Solid (powder)	Lab Coat, Chemical Splash Goggles, Double Nitrile Gloves, N95 Respirator	Provides maximum protection against inhalation of fine particulates and eye/skin contact. Weighing should be done in a fume hood or containment enclosure.
Preparing Stock Solutions	Solid in Solvent (e.g., DMSO)	Lab Coat, Chemical Splash Goggles, Nitrile Gloves	Protects against splashes of the concentrated, biologically active solution. DMSO enhances skin penetration, making glove integrity crucial.
Cell Culture/Assays	Dilute Liquid	Lab Coat, Safety Glasses, Nitrile Gloves	Standard protection for handling dilute solutions where the risk of aerosolization is low.
Spill Cleanup	Solid or Liquid	Lab Coat, Chemical Splash Goggles, Double Nitrile Gloves, N95 Respirator	Enhanced protection is required to manage uncontrolled release and potential aerosol generation during cleanup.
Waste Disposal	Solid or Liquid	Lab Coat, Safety Glasses, Nitrile Gloves	Protects against contact with contaminated waste materials.

A Note on Glove Selection: Standard nitrile laboratory gloves are generally sufficient for handling Tyrphostin B44, (-) enantiomer. When preparing solutions with solvents like DMSO, which can facilitate skin absorption, it is advisable to double-glove and change gloves immediately if contamination is suspected.

Operational Workflow for Safe Handling

This workflow provides a step-by-step guide for the entire lifecycle of the compound in the laboratory, from receipt to disposal. Following this sequence ensures that safety measures are integrated at every stage.

Figure 2. First aid response to personal exposure.

Storage and Disposal

Proper Storage:

• Temperature: Store the solid compound desiccated at +4°C for short-term storage, as recommended by suppliers. For long-term storage of the solid or stock solutions in DMSO, -20°C is recommended. [4][5][6]* Container: Keep the container tightly closed in a dry, well-ventilated place. [1]* Inventory: Maintain an accurate chemical inventory to track the quantity and location of the compound.

Waste Disposal Plan: The disposal of Tyrphostin B44, (-) enantiomer and associated materials must be handled in accordance with local, state, and federal regulations. Never dispose of this compound down the drain. [1]

• Segregation: All waste contaminated with Tyrphostin B44, (-) enantiomer should be segregated from general lab waste. This includes:

  • Grossly contaminated PPE (gloves, gowns).

  • Pipette tips, tubes, and other plasticware.

  • Unused or expired solid compound.

  • Stock solutions and dilute experimental solutions.

• Containment:

  • Solid Waste: Collect in a clearly labeled, sealed, and puncture-proof container marked "Hazardous Cytotoxic Waste."

  • Liquid Waste: Collect in a clearly labeled, sealed, and leak-proof container marked "Hazardous Cytotoxic Waste." If the solvent is flammable (like DMSO), follow appropriate guidelines for flammable liquid waste.

• Pickup and Disposal: Arrange for waste pickup through your institution's EHS department. They are equipped to handle and dispose of chemical waste safely and legally.

By integrating these safety protocols into your daily laboratory practice, you can effectively mitigate the risks associated with handling Tyrphostin B44, (-) enantiomer, ensuring a safe environment for groundbreaking research.

References

• MedchemExpress. (+)-Tyrphostin B44 (Tyrphostin AG 835) | EGRF Inhibitor.

• R&D Systems. Tyrphostin B44, (-) enantiomer (CAS 133550-32-0).

• Tocris Bioscience. Tyrphostin B44, (+) enantiomer | CAS 133550-37-5.

• Ramdas, L., et al. A tyrphostin-derived inhibitor of protein tyrosine kinases: isolation and characterization. Archives of Biochemistry and Biophysics.

• Fisher Scientific. Safety Data Sheet: Protein Kinase Inhibitor.

• Moravek, Inc. How To Store And Dispose Of Radiolabeled Compounds.

• GERPAC. Personal protective equipment for preparing toxic drugs.

• Tocris Bioscience. Tyrphostin B44, (-) enantiomer | CAS 133550-32-0.

• National Center for Biotechnology Information. Personal Protective Equipment - Chemical and Biological Terrorism.

• MedchemExpress. Tyrphostin 23 (Tyrphostin A23) | EGFR Inhibitor.

• Santa Cruz Biotechnology, Inc. Tyrphostin B44, (+) enantiomer | CAS 133550-37-5.

• MDPI. Use and Safety of Tyrphostin AG17 as a Stabilizer in Foods and Dietary Supplements Based on Toxicological Studies and QSAR Analysis.

• Kinectrics. Personal Protective Equipment (PPE) Products.

• POGO. Personal Protective Equipment - POGO Satellite Manual.

• MedchemExpress. Tyrphostin AG 112 | EGFR Inhibitor.

• BioCrick. Tyrphostin B44, (-) enantiomer-MSDS.

• United States Biological. Tyrphostin B44, (-) enantiomer - Data Sheet.

• Yaish, P., et al. Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry.

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